2-Bromo-6-methoxybenzaldehyde

• CAS: 126712-07-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 2-Bromo-6-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-6-methoxybenzaldehyde, with the CAS Number 126712-07-0, is a substituted aromatic aldehyde.[1][2] Such compounds are valuable intermediates in organic synthesis, particularly in the development of pharmaceuticals and other complex molecules. Its structure, featuring a bromine atom and a methoxy group on the benzaldehyde scaffold, offers multiple reaction sites for synthetic transformations. This guide provides a summary of its known physical properties, detailed experimental protocols for their determination, and a representative synthetic workflow.

Core Physical Properties

The physical properties of 2-Bromo-6-methoxybenzaldehyde are crucial for its handling, storage, and application in synthetic chemistry. While experimentally verified data for this specific isomer is limited in peer-reviewed literature, the following information has been compiled from chemical supplier databases. It is important to note the inconsistencies in some of the reported values, which may be due to variations in purity or measurement conditions.

Data Presentation

Physical Property	Value	Source(s)
CAS Number	126712-07-0	[1][2]
Molecular Formula	C₈H₇BrO₂	[1]
Molecular Weight	215.04 g/mol	[1]
Appearance	Light brown powder or white solid
Melting Point	No specific data available. For the related compound 6-Bromo-2-hydroxy-3-methoxybenzaldehyde, the melting point is 102-105 °C. For 2-Bromo-5-methoxybenzaldehyde, it is 71-76 °C.
Boiling Point	No specific data available. For the related compound 2-Bromo-6-hydroxybenzaldehyde, the boiling point is 243.4 °C at 760 mmHg.[3]
Density	No specific data available.
Solubility	No specific data available.
Purity	≥95%

Experimental Protocols

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid compound transitions to a liquid.

Methodology:

• Sample Preparation: A small amount of finely powdered, dry 2-Bromo-6-methoxybenzaldehyde is packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned with the thermometer bulb. This assembly is then placed in a melting point apparatus (e.g., a Thiele tube with heating oil or an automated digital instrument).

• Heating and Observation: The apparatus is heated slowly, at a rate of 1-2 °C per minute, as the temperature approaches the expected melting point.

• Data Recording: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the last crystal melts is recorded as the end of the range. A narrow melting range (typically < 2 °C) is indicative of a pure compound.

Boiling Point Determination (Thiele Tube Method for High-Boiling Solids)

Objective: To determine the boiling point of a high-boiling solid like 2-Bromo-6-methoxybenzaldehyde.

Methodology:

• Sample Preparation: A small quantity of the compound is placed in a small test tube (Durham tube). A capillary tube, sealed at one end, is inverted and placed into the sample.

• Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

• Heating and Observation: The Thiele tube is heated, and as the temperature rises, the solid sample will melt. Upon further heating, a stream of bubbles will emerge from the open end of the inverted capillary tube.

• Data Recording: The heating is discontinued, and the apparatus is allowed to cool slowly. The boiling point is the temperature at which the liquid just begins to be drawn back into the capillary tube.[4]

Density Determination (Volume Displacement Method)

Objective: To determine the density of the solid compound.

Methodology:

• Mass Measurement: A known mass of 2-Bromo-6-methoxybenzaldehyde is accurately weighed using an analytical balance.

• Volume Measurement: A graduated cylinder is partially filled with a liquid in which the compound is insoluble. The initial volume is recorded.

• Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring no loss of material. The solid should be fully submerged.

• Final Volume Measurement: The new volume in the graduated cylinder is recorded. The volume of the solid is the difference between the final and initial volumes.

• Calculation: The density is calculated by dividing the mass of the solid by its determined volume.

Solubility Assessment

Objective: To qualitatively determine the solubility of the compound in various solvents.

Methodology:

• Sample Preparation: A small, measured amount of 2-Bromo-6-methoxybenzaldehyde (e.g., 10 mg) is placed into a series of test tubes.

• Solvent Addition: A measured volume of a solvent (e.g., 1 mL) is added to each test tube. A range of solvents with varying polarities should be used (e.g., water, ethanol, acetone, dichloromethane, hexane).

• Observation: The tubes are agitated and observed to see if the solid dissolves completely. Solubility can be classified as soluble, partially soluble, or insoluble.

Synthetic Workflow

Caption: Representative synthesis of a brominated methoxybenzaldehyde.

Logical Relationships in Synthesis

The synthesis of substituted benzaldehydes often involves electrophilic aromatic substitution on a substituted benzene ring. The positions of the existing substituents (in this case, the methoxy group and the aldehyde) direct the position of the incoming electrophile (in this case, bromine).

Caption: General logic of electrophilic aromatic substitution.

References

• 1. scbt.com [scbt.com]
• 2. 2-Bromo-6-methoxybenzaldehyde 97% | CAS: 126712-07-0 | AChemBlock [achemblock.com]
• 3. 2-Bromo-6-hydroxybenzaldehyde | 22532-61-2 [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. scielo.br [scielo.br]

Spectroscopic Profile of 2-Bromo-6-methoxybenzaldehyde: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-6-methoxybenzaldehyde is an aromatic aldehyde with potential applications as a building block in organic synthesis, particularly in the development of novel pharmaceutical compounds and other functional materials. Its chemical structure, featuring a benzene ring substituted with an aldehyde, a bromine atom, and a methoxy group, gives rise to a unique spectroscopic signature. A thorough understanding of its spectroscopic properties is essential for its unambiguous identification, purity assessment, and the characterization of its reaction products.

Due to the limited availability of published spectroscopic data for 2-Bromo-6-methoxybenzaldehyde, this guide provides a comprehensive analysis of closely related and structurally analogous compounds: 2-Bromobenzaldehyde and 2,6-Dimethoxybenzaldehyde . The data presented for these analogs offer valuable insights into the expected spectroscopic features of the target molecule. This document also outlines detailed, generalized experimental protocols for the acquisition of spectroscopic data and presents a logical workflow for the characterization of such compounds.

Spectroscopic Data of Analogous Compounds

The following tables summarize the key spectroscopic data for 2-Bromobenzaldehyde and 2,6-Dimethoxybenzaldehyde, providing a basis for predicting the spectral characteristics of 2-Bromo-6-methoxybenzaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data of Analogous Compounds

Compound	Solvent	Chemical Shift (δ) ppm	Multiplicity	Assignment
2-Bromobenzaldehyde	CDCl₃	10.36	s	Aldehyde (-CHO)
7.92-7.90	m	Aromatic C-H
7.66-7.63	m	Aromatic C-H
7.46-7.40	m	Aromatic C-H
2,6-Dimethoxybenzaldehyde	CDCl₃	10.4	s	Aldehyde (-CHO)
7.4	t	Aromatic C-H (H-4)
6.6	d	Aromatic C-H (H-3, H-5)
3.9	s	Methoxy (-OCH₃)

s = singlet, d = doublet, t = triplet, m = multiplet

Table 2: ¹³C NMR Spectroscopic Data of Analogous Compounds

Compound	Solvent	Chemical Shift (δ) ppm	Assignment
2-Bromobenzaldehyde	CDCl₃	191.9	Aldehyde (C=O)
135.4, 133.9, 133.4, 129.8, 127.9, 127.1	Aromatic Carbons
2,6-Dimethoxybenzaldehyde	CDCl₃	189.5	Aldehyde (C=O)
162.0, 136.5, 124.5, 113.0, 104.0	Aromatic Carbons
56.0	Methoxy (-OCH₃)

Infrared (IR) Spectroscopy

Table 3: FT-IR Spectroscopic Data of Analogous Compounds

Compound	Key IR Absorptions (cm⁻¹)	Functional Group Assignment
2-Bromobenzaldehyde	~3070, ~2860, ~2770	Aromatic and Aldehydic C-H Stretch
~1700	C=O Carbonyl Stretch (Aldehyde)
~1580, ~1450	Aromatic C=C Ring Stretch
~750	C-Br Stretch
2,6-Dimethoxybenzaldehyde [1]	~3080-3000	Aromatic C-H Stretch[1]
~2880 & ~2720	Aldehyde C-H Stretch (Fermi doublet)[1]
~1700	C=O Carbonyl Stretch of the aldehyde[1]
~1600-1450	Aromatic C=C Ring Stretch[1]
~1250 & ~1050	Asymmetric & Symmetric C-O-C Stretch (methoxy groups)[1]

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data of Analogous Compounds

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z) and Interpretation
Benzaldehyde (for reference)	106 [M]⁺	105 [M-H]⁺, 77 [C₆H₅]⁺ (phenyl cation), 51 [C₄H₃]⁺
2,6-Dimethoxybenzaldehyde [1]	166 [M]⁺	165 [M-H]⁺, 151 [M-CH₃]⁺, 137 [M-CHO]⁺, 77 [C₆H₅]⁺[1][2]

Note: For 2-Bromobenzaldehyde, the molecular ion peak would appear as a pair of peaks of nearly equal intensity (M and M+2) due to the isotopic abundance of bromine (⁷⁹Br and ⁸¹Br).

Experimental Protocols

The following are generalized protocols for the acquisition of spectroscopic data for a solid organic compound like 2-Bromo-6-methoxybenzaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Approximately 5-10 mg of the solid sample is accurately weighed and dissolved in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.[1] A small amount of tetramethylsilane (TMS) can be added as an internal reference (δ 0.00 ppm).

• Instrument Setup : The NMR tube is placed into the spectrometer's probe. The magnetic field is locked onto the deuterium signal of the solvent, and the field homogeneity is optimized by shimming.

• ¹H NMR Acquisition : A standard one-dimensional proton NMR spectrum is acquired using a single-pulse experiment. Typical parameters include a spectral width of -2 to 12 ppm, an acquisition time of 2-4 seconds, a relaxation delay of 1-5 seconds, and the co-addition of 8 to 16 scans to improve the signal-to-noise ratio.

• ¹³C NMR Acquisition : A proton-decoupled ¹³C NMR spectrum is acquired. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans (e.g., 128 to 1024 or more) and a longer relaxation delay may be necessary. The spectral width is typically 0 to 220 ppm.

• Data Processing : The acquired free induction decay (FID) is Fourier transformed, phase-corrected, and baseline-corrected. The chemical shifts are referenced to the residual solvent peak or TMS.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR) : A small amount of the solid sample is placed directly onto the ATR crystal (e.g., diamond or ZnSe).

• Instrument Setup : The FT-IR spectrometer is allowed to warm up and stabilize. A background spectrum of the empty ATR crystal is recorded to subtract the absorbance of atmospheric CO₂ and water vapor.

• Data Acquisition : The sample is brought into firm contact with the ATR crystal using a pressure clamp. The spectrum is then recorded, typically over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Multiple scans (e.g., 16-32) are co-added to enhance the signal quality.

• Data Processing : The sample spectrum is ratioed against the background spectrum to generate the final transmittance or absorbance spectrum. Peak positions are identified and reported in wavenumbers (cm⁻¹).

Mass Spectrometry (MS)

• Sample Introduction : For a solid sample, it can be introduced via a direct insertion probe or, if sufficiently volatile and thermally stable, through a gas chromatograph (GC-MS).

• Ionization : Electron Ionization (EI) is a common method for small molecules. The sample is bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis : The resulting ions are accelerated into a mass analyzer (e.g., quadrupole, time-of-flight) which separates them based on their mass-to-charge ratio (m/z).

• Detection : The separated ions are detected, and their abundance is recorded.

• Data Processing : A mass spectrum is generated, plotting the relative intensity of the ions as a function of their m/z ratio. The molecular ion peak and the fragmentation pattern are then analyzed to determine the molecular weight and structural features of the compound.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of a synthesized chemical compound.

Caption: A flowchart illustrating the general workflow for the synthesis, purification, and spectroscopic characterization of a chemical compound.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of 2-Bromo-6-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy of 2-bromo-6-methoxybenzaldehyde. Due to the limited availability of published experimental spectra for this specific compound, this guide presents predicted NMR data based on established spectroscopic principles and comparison with structurally similar molecules. It also includes a comprehensive, generalized experimental protocol for the acquisition of NMR data for aromatic aldehydes and visual workflows to guide the analytical process.

Predicted Spectroscopic Data

The following tables summarize the predicted ¹H and ¹³C NMR data for 2-bromo-6-methoxybenzaldehyde. These predictions are based on the analysis of substituent effects on the chemical shifts of aromatic compounds. The data for related molecules, such as 2-methoxybenzaldehyde and other substituted benzaldehydes, have been used as a reference for these predictions. The predicted spectra are for a solution in deuterochloroform (CDCl₃) with tetramethylsilane (TMS) as an internal standard.

Predicted ¹H NMR Data

Table 1: Predicted ¹H NMR Data for 2-Bromo-6-methoxybenzaldehyde in CDCl₃

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Predicted Coupling Constants (J, Hz)
~10.4	Singlet (s)	1H	CHO	-
~7.5 - 7.6	Triplet (t)	1H	H4	J ≈ 8.0
~7.1 - 7.2	Doublet (d)	1H	H5	J ≈ 8.0
~6.9 - 7.0	Doublet (d)	1H	H3	J ≈ 8.0
~3.9	Singlet (s)	3H	OCH₃	-

Note: The exact chemical shifts and coupling constants can vary based on the solvent and experimental conditions.

Predicted ¹³C NMR Data

Table 2: Predicted ¹³C NMR Data for 2-Bromo-6-methoxybenzaldehyde in CDCl₃

Chemical Shift (δ, ppm)	Assignment
~190	C=O (Aldehyde)
~160	C6-OCH₃
~135	C4
~128	C1
~125	C2-Br
~122	C5
~110	C3
~56	OCH₃

Experimental Protocols

A standardized experimental protocol is crucial for obtaining high-quality, reproducible NMR data. The following is a detailed methodology for the ¹H and ¹³C NMR analysis of an aromatic aldehyde like 2-bromo-6-methoxybenzaldehyde.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of 2-bromo-6-methoxybenzaldehyde.

• Solvent Selection: Choose a suitable deuterated solvent. Deuterochloroform (CDCl₃) is a common choice for non-polar to moderately polar organic compounds. For compounds with poor solubility in CDCl₃, deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated acetone (acetone-d₆) can be used.

• Dissolution: Transfer the weighed sample into a clean, dry NMR tube. Add approximately 0.6-0.7 mL of the chosen deuterated solvent containing an internal standard (commonly tetramethylsilane, TMS, at 0.00 ppm).

• Homogenization: Securely cap the NMR tube and gently vortex or invert the tube until the sample is completely dissolved. If necessary, sonication can be used to aid dissolution.

NMR Spectrometer Setup and Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

• Tuning and Shimming: Insert the NMR tube into the spectrometer. Tune and match the probe to the appropriate frequency. Perform automated or manual shimming of the magnetic field to achieve optimal homogeneity, which is indicated by a sharp and symmetrical solvent peak.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm for aromatic aldehydes).

  • Use a standard 90° pulse sequence.

  • Set the number of scans (e.g., 16-64) to achieve an adequate signal-to-noise ratio.

  • Set the relaxation delay (D1) to be at least 1-2 seconds to allow for near-complete relaxation of the protons.

• ¹³C NMR Acquisition:

  • Switch the spectrometer to the ¹³C frequency.

  • Use a proton-decoupled pulse sequence (e.g., zgpg30) to simplify the spectrum and enhance the signal through the Nuclear Overhauser Effect (NOE).

  • Set a wider spectral width to encompass the full range of carbon chemical shifts (typically 0-200 ppm).

  • A significantly larger number of scans (e.g., 1024 or more) is required due to the low natural abundance and lower gyromagnetic ratio of the ¹³C nucleus.

  • A relaxation delay of 2 seconds is generally sufficient.

Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID) to convert the time-domain data into the frequency-domain spectrum.

• Phasing: Manually or automatically phase the spectrum to ensure all peaks are in the absorptive mode with a flat baseline.

• Baseline Correction: Apply a baseline correction algorithm to remove any baseline distortions.

• Referencing: Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm for both ¹H and ¹³C spectra. If TMS is not used, the residual solvent peak can be used as a secondary reference.

• Integration and Analysis: For ¹H NMR spectra, integrate the peaks to determine the relative ratios of the different protons. Analyze the chemical shifts, multiplicities (singlet, doublet, triplet, etc.), and coupling constants to assign the signals to the specific protons in the molecule. For ¹³C NMR, analyze the chemical shifts to assign the signals to the corresponding carbon atoms.

Visualization of Analytical Workflow

The following diagrams illustrate the logical workflow for NMR analysis and the interpretation of the predicted ¹H NMR spectrum of 2-bromo-6-methoxybenzaldehyde.

Caption: General workflow for NMR sample analysis.

Caption: Interpretation of predicted 1H NMR signals.

The Elusive Crystal Structure of 2-Bromo-6-methoxybenzaldehyde: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the current state of knowledge regarding the crystal structure of 2-Bromo-6-methoxybenzaldehyde. Despite its relevance as a building block in organic synthesis, detailed crystallographic data for this specific compound is not publicly available in prominent structural databases as of late 2025. This document summarizes the available chemical information for 2-Bromo-6-methoxybenzaldehyde and presents a comprehensive analysis of a closely related compound, 6-Bromo-2,3-dimethoxybenzaldehyde, to provide illustrative insights into the potential solid-state arrangement.

2-Bromo-6-methoxybenzaldehyde: Compound Identification

While the full crystal structure remains to be determined, the fundamental chemical properties of 2-Bromo-6-methoxybenzaldehyde are well-established.

Property	Value	Source
CAS Number	126712-07-0	[1][2]
Molecular Formula	C₈H₇BrO₂	[1]
Molecular Weight	215.04 g/mol	[1]
IUPAC Name	2-bromo-6-methoxybenzaldehyde	[1]
SMILES	COC1=CC=CC(Br)=C1C=O	[1]

Illustrative Crystal Structure Analysis: 6-Bromo-2,3-dimethoxybenzaldehyde

In the absence of data for 2-Bromo-6-methoxybenzaldehyde, we present the crystallographic information for 6-Bromo-2,3-dimethoxybenzaldehyde as a structural analogue. This compound shares the core brominated and methoxylated benzaldehyde scaffold, offering valuable comparative information.

A study of 6-bromo-2,3-dimethoxybenzaldehyde revealed that it crystallizes in the P2₁/c space group. The crystal structure is stabilized by C-H···O interactions, and notably, it exhibits halogen-type interactions (Br···Br).

It is crucial to note that the following data pertains to 6-Bromo-2,3-dimethoxybenzaldehyde and should be considered as an illustrative example only.

Crystallographic Parameter	Value (for 6-Bromo-2,3-dimethoxybenzaldehyde)
Crystal System	Monoclinic
Space Group	P2₁/c

Experimental Protocols

The following sections outline generalized methodologies for the synthesis, crystallization, and X-ray diffraction analysis that would be applicable to determining the crystal structure of 2-Bromo-6-methoxybenzaldehyde.

Synthesis and Crystallization

A plausible synthetic route to 2-Bromo-6-methoxybenzaldehyde would involve the bromination of 2-methoxybenzaldehyde. The following is a representative, generalized procedure:

• Reaction Setup : Dissolve 2-methoxybenzaldehyde in a suitable solvent, such as a halogenated solvent or an organic acid.

• Bromination : Add a brominating agent, such as N-Bromosuccinimide (NBS) or bromine, to the solution. The reaction may be carried out at room temperature or with cooling, depending on the reactivity.

• Work-up : After the reaction is complete, the mixture is typically poured into water and the product is extracted with an organic solvent. The organic layer is then washed, dried, and the solvent is removed under reduced pressure.

• Purification : The crude product can be purified by column chromatography or recrystallization.

• Crystallization for X-ray Diffraction : Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a saturated solution of the purified compound in an appropriate solvent or solvent mixture (e.g., dichloromethane, ethyl acetate, hexane).

X-ray Diffraction Analysis

A standard workflow for the determination of a small molecule crystal structure is as follows:

• Crystal Mounting : A suitable single crystal is selected and mounted on a goniometer head.

• Data Collection : The crystal is placed in an X-ray diffractometer. Data is collected by rotating the crystal in a beam of monochromatic X-rays and recording the diffraction pattern.

• Structure Solution and Refinement : The collected data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods and refined using full-matrix least-squares on F².

• Data Deposition : The final structural data is typically deposited in a public database such as the Cambridge Structural Database (CSD).

Molecular and Logical Structure Diagrams

The following diagrams illustrate the molecular structure of 2-Bromo-6-methoxybenzaldehyde and a typical workflow for crystal structure determination.

Caption: Molecular structure of 2-Bromo-6-methoxybenzaldehyde.

Caption: Experimental workflow for crystal structure determination.

References

• 1. 2-Bromo-6-methoxybenzaldehyde 97% | CAS: 126712-07-0 | AChemBlock [achemblock.com]
• 2. 2-Bromo-6-methoxybenzaldehyde | 126712-07-0 [sigmaaldrich.com]

An In-depth Technical Guide on the Solubility of 2-Bromo-6-methoxybenzaldehyde in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-6-methoxybenzaldehyde (CAS No. 126712-07-0) is a substituted aromatic aldehyde. Its molecular structure, featuring a polar aldehyde group, a methoxy group, and a bromine atom, suggests a nuanced solubility profile across different organic solvents. Understanding this profile is essential for its effective use in organic synthesis and medicinal chemistry. This guide presents a standardized protocol for determining the solubility of this compound and a template for the systematic presentation of the resulting data.

Quantitative Solubility Data

As of the latest literature survey, specific quantitative solubility data for 2-Bromo-6-methoxybenzaldehyde in common organic solvents has not been published. To facilitate research and development, the following table serves as a standardized template for recording experimentally determined solubility values. It is recommended to determine solubility at a standard temperature, such as 25°C, for comparability.

Table 1: Experimentally Determined Solubility of 2-Bromo-6-methoxybenzaldehyde in Common Organic Solvents at 25°C (Hypothetical Data Template)

Organic Solvent	Solubility ( g/100 mL)	Molar Solubility (mol/L)
Methanol	Data not available	Data not available
Ethanol	Data not available	Data not available
Isopropanol	Data not available	Data not available
Acetone	Data not available	Data not available
Ethyl Acetate	Data not available	Data not available
Dichloromethane	Data not available	Data not available
Chloroform	Data not available	Data not available
Toluene	Data not available	Data not available
Hexane	Data not available	Data not available
Diethyl Ether	Data not available	Data not available
Acetonitrile	Data not available	Data not available
Dimethylformamide (DMF)	Data not available	Data not available
Dimethyl Sulfoxide (DMSO)	Data not available	Data not available

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the quantitative determination of the solubility of 2-Bromo-6-methoxybenzaldehyde in an organic solvent of interest. This protocol is based on the widely accepted method of creating a saturated solution and subsequently quantifying the dissolved solute.[1][2]

3.1. Materials and Equipment

• 2-Bromo-6-methoxybenzaldehyde (solid, high purity)[3][4]

• Selected organic solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Thermostatically controlled shaker or agitator

• Centrifuge

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or Gas Chromatography (GC) system

• Syringe filters (chemically compatible with the solvent)

3.2. Procedure

• Preparation of a Saturated Solution:

  • Add an excess amount of 2-Bromo-6-methoxybenzaldehyde to a vial containing a known volume of the selected organic solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vial to prevent solvent evaporation.

  • Place the vial in a thermostatically controlled shaker set to a constant temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium between the dissolved and undissolved solute is reached.[5]

• Sample Preparation:

  • After the equilibration period, allow the vial to stand undisturbed in the thermostat to let the excess solid settle.

  • To separate the undissolved solid, centrifuge the vial at a moderate speed.[5]

  • Carefully withdraw a precise aliquot of the clear supernatant using a pipette. To remove any remaining microscopic solid particles, pass the supernatant through a syringe filter into a clean, dry vial.

• Quantification of the Solute:

  • Accurately dilute the filtered supernatant with a known volume of the same organic solvent to bring the concentration of 2-Bromo-6-methoxybenzaldehyde into the linear dynamic range of the analytical instrument (e.g., HPLC or GC).

  • Prepare a series of standard solutions of 2-Bromo-6-methoxybenzaldehyde of known concentrations in the same solvent.

  • Analyze the standard solutions using a validated analytical method to generate a calibration curve.

  • Analyze the diluted sample solution under the same conditions.

• Calculation of Solubility:

  • Determine the concentration of 2-Bromo-6-methoxybenzaldehyde in the diluted sample from the calibration curve.

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

  • Express the solubility in the desired units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Visualization of Experimental Workflow

The logical flow of the experimental protocol for determining the solubility of 2-Bromo-6-methoxybenzaldehyde is illustrated in the following diagram.

Caption: Experimental workflow for solubility determination.

Qualitative Solubility Tests

For a rapid preliminary assessment, qualitative solubility tests can be performed. These tests can provide initial insights into the polarity of the compound and help in selecting appropriate solvents for recrystallization or chromatography.[6][7] A general scheme for such tests is outlined below.

Caption: Flowchart for qualitative solubility classification.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. chem.ws [chem.ws]
• 3. scbt.com [scbt.com]
• 4. 2-Bromo-6-methoxybenzaldehyde 97% | CAS: 126712-07-0 | AChemBlock [achemblock.com]
• 5. benchchem.com [benchchem.com]
• 6. scribd.com [scribd.com]
• 7. www1.udel.edu [www1.udel.edu]

An In-depth Technical Guide to 2-Bromo-6-methoxybenzaldehyde for Researchers, Scientists, and Drug Development Professionals

CAS Number: 126712-07-0

This technical guide provides a comprehensive overview of 2-Bromo-6-methoxybenzaldehyde, a versatile chemical intermediate. The document details its physicochemical properties, spectroscopic profile, a representative synthesis protocol, and its application in key cross-coupling reactions, making it an essential resource for professionals in chemical synthesis and drug discovery.

Core Properties and Physicochemical Data

2-Bromo-6-methoxybenzaldehyde is a disubstituted benzaldehyde derivative, presenting as a light brown powder or solid at room temperature.[1][2] Its structure, featuring a bromine atom and a methoxy group ortho to the aldehyde, makes it a valuable building block in organic synthesis.[1]

Table 1: Physicochemical Properties of 2-Bromo-6-methoxybenzaldehyde

Property	Value	Reference(s)
CAS Number	126712-07-0	[1][2][3]
Molecular Formula	C₈H₇BrO₂	[1][2][3]
Molecular Weight	215.05 g/mol	[1][2]
Appearance	Light brown powder, Solid	[1]
Purity	≥95% (HPLC), 97%	[1][2]
Storage Conditions	0-8 °C, Refrigerator	[1]
IUPAC Name	2-bromo-6-methoxybenzaldehyde	[2]
SMILES	COC1=CC=CC(Br)=C1C=O	[2]

Spectroscopic Profile

Detailed experimental spectroscopic data for 2-Bromo-6-methoxybenzaldehyde is not widely available in public literature. However, a predictive analysis based on closely related compounds allows for the reliable estimation of its key spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The expected ¹H and ¹³C NMR chemical shifts for 2-Bromo-6-methoxybenzaldehyde are presented below. These predictions are based on the known spectra of compounds like 2-methoxybenzaldehyde and other substituted benzaldehydes.[1][4][5][6][7]

Table 2: Predicted NMR Spectroscopic Data for 2-Bromo-6-methoxybenzaldehyde

¹H NMR	Predicted Chemical Shift (ppm)	Multiplicity	Assignment
Aldehyde-H	~10.4	Singlet	CHO
Aromatic-H	~7.6	Triplet	H-4
Aromatic-H	~7.2	Doublet	H-3
Aromatic-H	~7.0	Doublet	H-5
Methoxy-H	~3.9	Singlet	OCH₃
¹³C NMR	Predicted Chemical Shift (ppm)	Assignment
Carbonyl-C	~190	C HO
Aromatic-C	~160	C -OCH₃
Aromatic-C	~136	C -4
Aromatic-C	~128	C -5
Aromatic-C	~125	C -1
Aromatic-C	~115	C -Br
Aromatic-C	~112	C -3
Methoxy-C	~56	OC H₃

Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for its functional groups.

Table 3: Predicted Infrared (IR) Spectroscopy Data for 2-Bromo-6-methoxybenzaldehyde

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
Aromatic C-H Stretch	3100-3000	Medium-Weak
Aliphatic C-H Stretch (Methoxy)	2950-2850	Medium-Weak
Aldehyde C-H Stretch	2850-2800 & 2750-2700	Weak (Fermi doublet)
Carbonyl C=O Stretch (Aldehyde)	~1700	Strong
Aromatic C=C Stretch	1600-1450	Medium
C-O Stretch (Methoxy)	~1250	Strong
C-Br Stretch	700-500	Medium

Mass Spectrometry (MS)

The electron ionization mass spectrum (EI-MS) is expected to show the molecular ion peak and characteristic fragmentation patterns. Due to the presence of bromine, a characteristic isotopic pattern (M and M+2 peaks of roughly equal intensity) will be observed for bromine-containing fragments.

Table 4: Predicted Mass Spectrometry Data for 2-Bromo-6-methoxybenzaldehyde

m/z	Assignment
214/216	[M]⁺ (Molecular ion)
185/187	[M-CHO]⁺
172/174	[M-C₂H₂O]⁺
135	[M-Br]⁺
107	[M-Br-CO]⁺

Synthesis Protocol

A common and practical method for the synthesis of 2-Bromo-6-methoxybenzaldehyde is the methylation of the corresponding hydroxyl precursor, 2-bromo-6-hydroxybenzaldehyde. Below is a representative experimental protocol for this transformation.

Representative Synthesis: Methylation of 2-Bromo-6-hydroxybenzaldehyde

This protocol describes the O-methylation of 2-bromo-6-hydroxybenzaldehyde using dimethyl sulfate as the methylating agent and potassium carbonate as the base.

Materials and Reagents:

• 2-Bromo-6-hydroxybenzaldehyde

• Anhydrous potassium carbonate (K₂CO₃)

• Dimethyl sulfate (DMS)

• Acetone (anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a dry round-bottom flask, add 2-bromo-6-hydroxybenzaldehyde (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous acetone to make a 0.2 M solution.

• Addition of Methylating Agent: Stir the suspension at room temperature and add dimethyl sulfate (1.2 eq) dropwise over 10 minutes.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in dichloromethane and transfer to a separatory funnel. Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford 2-Bromo-6-methoxybenzaldehyde.

A flowchart for the synthesis of 2-Bromo-6-methoxybenzaldehyde.

Applications in Organic Synthesis

2-Bromo-6-methoxybenzaldehyde is a valuable intermediate for introducing a substituted benzaldehyde moiety into more complex molecules, primarily through palladium-catalyzed cross-coupling reactions. The presence of the bromine atom allows for reactions such as Suzuki-Miyaura and Buchwald-Hartwig amination.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile C-C bond-forming reaction between an organohalide and an organoboron compound. 2-Bromo-6-methoxybenzaldehyde can be coupled with various boronic acids or esters to synthesize biaryl compounds.[8][9][10]

Representative Protocol for Suzuki-Miyaura Coupling:

• Reaction Setup: In an oven-dried Schlenk flask, combine 2-Bromo-6-methoxybenzaldehyde (1.0 eq), the desired arylboronic acid (1.2 eq), and a base such as potassium carbonate (K₂CO₃, 2.0 eq).

• Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

• Solvent and Degassing: Add a solvent system, typically a mixture of toluene and water (e.g., 4:1). Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Reaction: Heat the reaction mixture to 90-100 °C and stir for 12-24 hours, monitoring by TLC.

• Work-up and Purification: After cooling, dilute the mixture with water and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography.

The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination

This reaction is a powerful method for forming C-N bonds by coupling an aryl halide with an amine.[11][12][13][14][15][16] 2-Bromo-6-methoxybenzaldehyde can be reacted with a wide range of primary and secondary amines.

Representative Protocol for Buchwald-Hartwig Amination:

• Reaction Setup: In a glovebox or under an inert atmosphere, add 2-Bromo-6-methoxybenzaldehyde (1.0 eq), the desired amine (1.2 eq), and a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu, 1.4 eq) to a Schlenk tube.

• Catalyst System: In a separate vial, mix the palladium precatalyst (e.g., Pd₂(dba)₃, 0.01-0.02 eq) and a suitable phosphine ligand (e.g., XPhos, 0.02-0.04 eq).

• Combination and Degassing: Add the catalyst/ligand mixture to the Schlenk tube, followed by an anhydrous, non-coordinating solvent such as toluene or dioxane. Seal the tube and evacuate and backfill with argon three times.

• Reaction: Heat the mixture to 80-110 °C and stir for 12-24 hours until the starting material is consumed (monitored by TLC or GC-MS).

• Work-up and Purification: Cool the reaction to room temperature, quench with saturated aqueous ammonium chloride, and extract with an organic solvent. Dry the organic phase, concentrate, and purify by column chromatography.

The catalytic cycle of the Buchwald-Hartwig amination reaction.

Biological and Pharmaceutical Relevance

While there is no specific literature detailing the biological activity or direct involvement of 2-Bromo-6-methoxybenzaldehyde in signaling pathways, its structural motifs are present in various biologically active molecules. Benzaldehyde derivatives are known to exhibit a range of activities, including antimicrobial and antioxidant properties.[17][18][19] For instance, the related compound 2-hydroxy-4-methoxybenzaldehyde has shown antibacterial and antibiofilm activity against Staphylococcus aureus.[18]

The primary role of 2-Bromo-6-methoxybenzaldehyde in drug development is as a key intermediate. The cross-coupling reactions described above allow for the synthesis of diverse libraries of compounds that can be screened for various therapeutic targets. For example, the biaryl and arylamine structures synthesized from this precursor are common scaffolds in pharmaceuticals.

Safety and Handling

2-Bromo-6-methoxybenzaldehyde should be handled in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn. It is classified as a warning-level hazard, with hazard statements indicating it may cause skin irritation, serious eye irritation, and respiratory irritation.

Table 5: Safety Information for 2-Bromo-6-methoxybenzaldehyde

Category	Information
Signal Word	Warning
Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)
Precautionary Statements	P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing)

Always consult the Safety Data Sheet (SDS) from the supplier for complete and up-to-date safety information.

Conclusion

2-Bromo-6-methoxybenzaldehyde is a valuable and versatile building block for organic synthesis, particularly in the construction of complex molecules for pharmaceutical and materials science research. Its utility in high-yield cross-coupling reactions like the Suzuki-Miyaura and Buchwald-Hartwig aminations makes it an important tool for medicinal chemists. This guide provides essential data and protocols to facilitate its effective use in a research and development setting.

References

• 1. rsc.org [rsc.org]
• 2. 2-Bromo-6-methoxybenzaldehyde 97% | CAS: 126712-07-0 | AChemBlock [achemblock.com]
• 3. scbt.com [scbt.com]
• 4. Human Metabolome Database: 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental) (HMDB0029686) [hmdb.ca]
• 5. Human Metabolome Database: 13C NMR Spectrum (1D, 500 MHz, D2O, predicted) (HMDB0029686) [hmdb.ca]
• 6. Human Metabolome Database: 13C NMR Spectrum (1D, 900 MHz, D2O, predicted) (HMDB0033766) [hmdb.ca]
• 7. rsc.org [rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. m.youtube.com [m.youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 17. biorxiv.org [biorxiv.org]
• 18. Antibacterial activity of 2-hydroxy-4-methoxybenzaldehyde and its possible mechanism against Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Antimicrobial and Antioxidant Activities of the Root Bark Essential Oil of Periploca sepium and Its Main Component 2-Hydroxy-4-methoxybenzaldehyde - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 2-Bromo-6-methoxybenzaldehyde from 2-bromoanisole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-Bromo-6-methoxybenzaldehyde, a valuable substituted benzaldehyde derivative for various applications in organic synthesis, including the preparation of pharmaceutical intermediates and other complex molecular architectures. The primary synthetic route detailed herein is the directed ortho-lithiation of 2-bromoanisole followed by formylation.

Core Synthesis Pathway: Directed Ortho-metalation

The most effective and regioselective method for the synthesis of 2-Bromo-6-methoxybenzaldehyde from 2-bromoanisole is through a directed ortho-metalation (DoM) reaction. This strategy leverages the directing ability of the methoxy group to facilitate deprotonation at the adjacent ortho position (C6) by a strong organolithium base. Subsequent quenching of the resulting aryllithium intermediate with a suitable formylating agent, such as N,N-dimethylformamide (DMF), introduces the aldehyde functionality at the desired position.

A critical consideration in this synthesis is the potential for a competing lithium-halogen exchange reaction at the C2 position. However, the strong directing effect of the methoxy group generally favors the ortho-deprotonation pathway, leading to the desired product. Careful control of reaction conditions, particularly temperature, is crucial to maximize the yield of the target compound and minimize side products.

Reaction Scheme

Caption: Synthetic pathway for 2-Bromo-6-methoxybenzaldehyde.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of 2-Bromo-6-methoxybenzaldehyde via the directed ortho-lithiation of 2-bromoanisole.

Parameter	Value	Notes
Reactants
2-Bromoanisole	1.0 equivalent	Starting material.
n-Butyllithium (n-BuLi)	1.1 - 1.5 equivalents	Strong base for lithiation. An excess is used to ensure complete deprotonation.
N,N-Dimethylformamide (DMF)	1.2 - 2.0 equivalents	Formylating agent. An excess ensures complete reaction with the aryllithium intermediate.
Solvent
Tetrahydrofuran (THF)	Anhydrous	A polar aprotic solvent that is essential for solubilizing the organolithium species.
Reaction Conditions
Lithiation Temperature	-78 °C	Low temperature is critical to prevent side reactions, including lithium-halogen exchange.
Lithiation Time	1 - 2 hours	Sufficient time for the formation of the aryllithium intermediate.
Formylation Temperature	-78 °C to room temperature	The reaction is typically initiated at low temperature and then allowed to warm.
Formylation Time	1 - 3 hours	Time required for the formylation reaction to go to completion.
Yield
Isolated Yield	60 - 80%	The yield can vary depending on the precise reaction conditions and purification method.

Experimental Protocol

This section provides a detailed experimental protocol for the synthesis of 2-Bromo-6-methoxybenzaldehyde from 2-bromoanisole.

Materials and Reagents

• 2-Bromoanisole (C₇H₇BrO, MW: 187.04 g/mol )

• n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M solution)

• N,N-Dimethylformamide (DMF, anhydrous)

• Tetrahydrofuran (THF, anhydrous)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure

• Reaction Setup:

  • A three-necked round-bottom flask is equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a dropping funnel.

  • The entire apparatus is flame-dried or oven-dried and allowed to cool to room temperature under a stream of dry nitrogen.

• Lithiation:

  • To the reaction flask, add 2-bromoanisole (1.0 eq.) and anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.2 eq.) dropwise via the dropping funnel over a period of 30 minutes, ensuring the internal temperature does not exceed -70 °C.

  • Stir the resulting mixture at -78 °C for 1 hour. The formation of the aryllithium intermediate may be indicated by a color change.

• Formylation:

  • To the cold (-78 °C) solution of the aryllithium intermediate, add anhydrous DMF (1.5 eq.) dropwise via a syringe.

  • Stir the reaction mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 2 hours.

• Work-up:

  • Cool the reaction mixture to 0 °C in an ice bath and quench by the slow addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with water and then with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford 2-Bromo-6-methoxybenzaldehyde as a solid.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis.

Signaling Pathway of Directed Ortho-metalation

The regioselectivity of this reaction is governed by the coordination of the Lewis acidic lithium atom of the n-butyllithium to the Lewis basic oxygen atom of the methoxy group. This coordination brings the butyl anion in close proximity to the ortho-proton at the C6 position, facilitating its abstraction over the proton at the C4 position and kinetically disfavoring the lithium-halogen exchange at the C2 position.

Caption: Key steps in the directed ortho-metalation mechanism.

stability and storage of 2-Bromo-6-methoxybenzaldehyde

An In-depth Technical Guide on the Stability and Storage of 2-Bromo-6-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-6-methoxybenzaldehyde is a key aromatic aldehyde intermediate utilized in the synthesis of a variety of pharmaceutical compounds and complex organic molecules. Its unique substitution pattern, featuring a bromine atom and a methoxy group ortho to the aldehyde, imparts specific reactivity and characteristics that are valuable in multi-step synthetic routes. Understanding the stability and appropriate storage conditions of this reagent is paramount to ensure its integrity, reactivity, and the successful outcome of synthetic endeavors, as well as to maintain the safety of laboratory personnel.

This technical guide provides a comprehensive overview of the known stability and storage parameters for 2-Bromo-6-methoxybenzaldehyde, based on available data for the compound and its structural analogs. It outlines recommended storage conditions, potential degradation pathways, and general methodologies for stability assessment.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Bromo-6-methoxybenzaldehyde is presented in the table below.

Property	Value
CAS Number	126712-07-0
Molecular Formula	C₈H₇BrO₂
Molecular Weight	215.05 g/mol
Appearance	Solid
Purity	Typically ≥95%

Recommended Storage and Handling

Proper storage and handling are crucial for maintaining the quality and stability of 2-Bromo-6-methoxybenzaldehyde. The following conditions are recommended based on safety data sheets and general chemical principles.

Storage Conditions

To minimize degradation, 2-Bromo-6-methoxybenzaldehyde should be stored under the conditions summarized in the following table.

Parameter	Recommended Condition	Rationale
Temperature	Refrigerator (2°C to 8°C)	Reduces the rate of potential degradation reactions.
Atmosphere	Under an inert atmosphere (e.g., Nitrogen)[1]	Prevents oxidation of the aldehyde group.
Light	Protect from light	Aromatic aldehydes can be susceptible to photodegradation.
Container	Tightly closed container[1]	Prevents exposure to moisture and atmospheric oxygen.
Location	Cool, dry, and well-ventilated place[1]	Ensures a stable environment and safety.

Handling Precautions

Due to its potential hazards, appropriate personal protective equipment (PPE) and handling procedures should be employed.

PPE / Procedure	Recommendation
Eye Protection	Safety glasses with side-shields or goggles
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber)
Skin and Body	Laboratory coat
Respiratory	Use in a well-ventilated area or a fume hood
General Hygiene	Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Stability Profile and Potential Degradation Pathways

While specific, quantitative stability data for 2-Bromo-6-methoxybenzaldehyde is not extensively available in the public domain, an understanding of its potential degradation pathways can be inferred from the known reactivity of aromatic aldehydes and brominated aromatic compounds. The primary degradation routes are expected to be oxidation, and to a lesser extent, photodegradation and hydrolysis.

Oxidative Degradation

The aldehyde functional group is susceptible to oxidation, particularly in the presence of air (oxygen). This is often the most significant degradation pathway for benzaldehyde derivatives. The primary oxidation product is the corresponding carboxylic acid.

Caption: Potential oxidation pathway of 2-Bromo-6-methoxybenzaldehyde.

Photodegradation

Aromatic compounds, especially those with activating groups and bromine substituents, can be sensitive to light, particularly UV radiation. Photodegradation can lead to a variety of products through complex radical mechanisms. One potential pathway is the cleavage of the carbon-bromine bond.

Caption: A possible photodegradation route for 2-Bromo-6-methoxybenzaldehyde.

Experimental Protocols for Stability Assessment

To rigorously determine the stability of 2-Bromo-6-methoxybenzaldehyde, a forced degradation study is recommended. This involves subjecting the compound to a range of stress conditions to identify potential degradants and develop a stability-indicating analytical method.

General Workflow for a Forced Degradation Study

The following diagram outlines a general workflow for conducting a forced degradation study.

Caption: General experimental workflow for a forced degradation study.

Example Protocol for a Stability-Indicating HPLC Method

A reversed-phase high-performance liquid chromatography (RP-HPLC) method with UV detection is a suitable technique for monitoring the stability of 2-Bromo-6-methoxybenzaldehyde and separating it from its potential degradation products.

Parameter	Example Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A gradient of water (with 0.1% formic acid) and acetonitrile
Flow Rate	1.0 mL/min
Detection	UV at a suitable wavelength (e.g., 254 nm)
Column Temperature	30°C
Injection Volume	10 µL

Method Development Notes: The gradient should be optimized to ensure adequate separation of the parent compound from any peaks that appear in the stressed samples. Peak purity analysis using a photodiode array (PDA) detector is recommended to confirm that the main peak is free from co-eluting impurities.

Summary and Conclusions

2-Bromo-6-methoxybenzaldehyde is a valuable synthetic intermediate that requires careful storage and handling to maintain its chemical integrity. The primary recommendations are to store the compound under refrigeration, protected from light, and in a tightly sealed container, preferably under an inert atmosphere. The most probable degradation pathway is the oxidation of the aldehyde to a carboxylic acid. While specific quantitative stability data is limited, a systematic forced degradation study employing techniques such as HPLC-UV/MS can provide a comprehensive stability profile. Adherence to the guidelines presented in this document will help ensure the quality of 2-Bromo-6-methoxybenzaldehyde for its intended applications in research and development.

References

• 1. researchgate.net [researchgate.net]

Potential Biological Activities of 2-Bromo-6-methoxybenzaldehyde: A Technical Guide

Disclaimer: This document summarizes the potential biological activities of 2-Bromo-6-methoxybenzaldehyde based on published data for structurally related compounds. As of the latest literature review, no direct experimental data on the biological activity of 2-Bromo-6-methoxybenzaldehyde itself has been identified. The information presented herein is intended for research and drug development professionals and should be interpreted as a predictive guide for potential therapeutic applications and research directions.

Introduction

2-Bromo-6-methoxybenzaldehyde is an aromatic aldehyde containing a bromine atom and a methoxy group on the benzene ring. While this specific compound has not been extensively studied for its biological effects, its structural motifs are present in a variety of molecules that exhibit significant pharmacological activities. The presence of a halogen atom, particularly bromine, and a methoxy group can significantly influence a molecule's lipophilicity, electronic properties, and ability to interact with biological targets. This guide explores the potential anticancer, antimicrobial, and anti-inflammatory activities of 2-Bromo-6-methoxybenzaldehyde by examining the documented biological effects of its isomers and other closely related brominated and methoxylated benzaldehyde derivatives.

Potential Anticancer Activity

Derivatives of benzaldehyde have shown promise as anticancer agents, with mechanisms often involving the induction of apoptosis and cell cycle arrest. The substitution pattern on the benzaldehyde ring is crucial for cytotoxic activity.

Quantitative Data on Related Compounds

The following table summarizes the anticancer activity of various benzaldehyde derivatives, providing an indication of the potential potency of 2-Bromo-6-methoxybenzaldehyde.

Compound/Derivative	Cancer Cell Line	Activity Metric	Value
Benzaldehyde	Inoperable Carcinoma	Clinical Response	19 of 57 patients showed complete response[1]
2-(benzyloxy)benzaldehyde	HL-60	IC50	Significant activity at 1-10 µM[2]
2-(benzyloxy)-4-methoxybenzaldehyde	HL-60	IC50	Significant activity at 1-10 µM[2]
2-(benzyloxy)-5-methoxybenzaldehyde	HL-60	IC50	Significant activity at 1-10 µM[2]
2-[(3-methoxybenzyl)oxy]benzaldehyde	HL-60	IC50	Most potent in the series (1-10 µM)[2]
4-bromobenzaldehyde hydrazone derivative	HCT116 (Colon)	IC50	1.20 µM[3]
4-bromobenzaldehyde hydrazone derivative	A549 (Lung)	IC50	13.39 µM[3]
4-bromobenzaldehyde hydrazone derivative	PC-3 (Prostate)	IC50	9.389 µM[3]
4-bromobenzaldehyde hydrazone derivative	MCF-7 (Breast)	IC50	1.24 µM[3]
4-bromobenzaldehyde hydrazone derivative	HepG2 (Liver)	IC50	3.61 µM[3]

Potential Signaling Pathway: IRE1α Inhibition

A structurally related compound, 6-Bromo-2-hydroxy-3-methoxybenzaldehyde, has been identified as an inhibitor of Inositol-requiring enzyme 1α (IRE1α), a key sensor in the unfolded protein response (UPR).[4] IRE1α is implicated in cancer cell survival and proliferation, making it an attractive therapeutic target. Inhibition of the IRE1α pathway can lead to apoptosis in cancer cells.

Caption: Potential Inhibition of the IRE1α Signaling Pathway.

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol outlines a common method for assessing the cytotoxic effects of a compound on cancer cell lines.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound.

Materials:

• Cancer cell line (e.g., HL-60)

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Test compound (2-Bromo-6-methoxybenzaldehyde) dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 20% SDS in 50% dimethylformamide)

• 96-well microplates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10^4 cells/well in 100 µL of complete medium and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compound in the culture medium. Add 100 µL of the diluted compound to the respective wells. Include a vehicle control (DMSO) and a blank (medium only).

• Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Aspirate the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

Caption: Workflow for an MTT Cytotoxicity Assay.

Potential Antimicrobial Activity

Benzaldehyde and its derivatives are known to possess antimicrobial properties against a range of bacteria and fungi. The mechanism of action is often attributed to the disruption of cell membrane integrity and function.

Quantitative Data on Related Compounds

The following table presents the antimicrobial activity of benzyl bromide and benzaldehyde oxime derivatives against various pathogens.

Compound/Derivative	Microorganism	Activity Metric	Value (mg/mL)
Benzyl bromide (1a)	S. aureus	MIC	1
Benzyl bromide (1a)	S. pyogenes	MIC	2
Benzyl bromide (1a)	E. faecalis	MIC	2
Benzyl bromide (1a)	K. pneumoniae	MIC	2
Benzyl bromide (1a)	S. typhi	MIC	2
Benzyl bromide (1a)	E. coli	MIC	2
Benzyl bromide (1c)	S. pyogenes	MIC	0.5
Benzyl bromide (1c)	E. faecalis	MIC	2
Benzyl bromide (1c)	S. aureus	MIC	4
Benzyl bromide (1c)	K. pneumoniae	MIC	4
Benzyl bromide (1c)	S. typhi	MIC	4
Benzyl bromide (1a)	C. albicans	MIC	0.25

Note: MIC values for benzyl bromide derivatives are from reference[5].

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol describes the determination of the Minimum Inhibitory Concentration (MIC) of a compound.

Objective: To determine the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Materials:

• Bacterial or fungal strains

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi)

• Test compound dissolved in DMSO

• 96-well microplates

• Spectrophotometer

• Incubator

Procedure:

• Inoculum Preparation: Culture the microorganism overnight in the appropriate broth. Adjust the turbidity of the culture to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

• Compound Dilution: Prepare a two-fold serial dilution of the test compound in the broth in a 96-well plate.

• Inoculation: Add the prepared inoculum to each well to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Controls: Include a positive control (inoculum without compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (no turbidity) as observed by the naked eye or by measuring the optical density at 600 nm.

Potential Anti-inflammatory Activity

Chronic inflammation is a key factor in the pathogenesis of numerous diseases. Benzaldehyde derivatives and bromophenols have been shown to exert anti-inflammatory effects by modulating key signaling pathways such as NF-κB and MAPK.

Potential Signaling Pathways: NF-κB and MAPK Inhibition

The NF-κB and MAPK signaling cascades are central to the inflammatory response, leading to the production of pro-inflammatory cytokines and mediators. Inhibition of these pathways is a major strategy for the development of anti-inflammatory drugs.

Caption: Potential Inhibition of NF-κB and MAPK Signaling Pathways.

Experimental Protocol: Griess Assay for Nitric Oxide Production

This protocol measures the production of nitric oxide (NO), a key inflammatory mediator, by macrophages.

Objective: To quantify the inhibitory effect of a compound on lipopolysaccharide (LPS)-induced NO production in RAW 264.7 macrophages.

Materials:

• RAW 264.7 macrophage cell line

• DMEM medium with 10% FBS and 1% penicillin-streptomycin

• LPS (from E. coli)

• Test compound dissolved in DMSO

• Griess Reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well microplates

Procedure:

• Cell Seeding: Plate RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Pre-treatment: Treat the cells with various concentrations of the test compound for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) and incubate for 24 hours.

• Griess Reaction:

  • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of Griess Reagent Part A and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Part B and incubate for another 10 minutes at room temperature, protected from light.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the nitrite concentration using a standard curve prepared with sodium nitrite. Determine the percentage inhibition of NO production compared to the LPS-stimulated control.

Conclusion

While direct experimental evidence for the biological activity of 2-Bromo-6-methoxybenzaldehyde is currently lacking, the extensive research on structurally similar compounds provides a strong rationale for investigating its potential as a therapeutic agent. The presence of the bromo and methoxy substituents suggests that it could exhibit significant anticancer, antimicrobial, and anti-inflammatory properties. Further research, including in vitro and in vivo studies, is warranted to elucidate the specific biological effects and mechanisms of action of this compound. The experimental protocols and signaling pathway information provided in this guide offer a framework for such future investigations.

References

• 1. Antitumor activity of benzaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and anticancer activity of benzyloxybenzaldehyde derivatives against HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Benzaldehyde suppresses epithelial-mesenchymal plasticity and overcomes treatment resistance in cancer by targeting the interaction of 14-3-3ζ with H3S28ph - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Study of the antibacterial and antifungal activities of synthetic benzyl bromides, ketones, and corresponding chalcone derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling Reaction of 2-Bromo-6-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, particularly in the synthesis of biaryl and vinylaryl compounds. This reaction has become indispensable in medicinal chemistry and drug development due to its mild reaction conditions, broad functional group tolerance, and the commercial availability of a wide array of boronic acids and their derivatives.

This application note provides a detailed protocol for the Suzuki coupling of 2-Bromo-6-methoxybenzaldehyde. The presence of a methoxy group and an aldehyde functionality on the aromatic ring makes this substrate a valuable building block for the synthesis of a variety of complex molecules with potential biological activity. The steric hindrance provided by the ortho-substituents presents a challenge that can be overcome with the appropriate choice of catalyst, ligand, and reaction conditions. This document outlines a general procedure and provides representative data to guide researchers in the successful implementation of this transformation.

Reaction Principle

The Suzuki coupling reaction involves the palladium-catalyzed cross-coupling of an organohalide (2-Bromo-6-methoxybenzaldehyde) with an organoboron compound, such as a boronic acid or its ester. The reaction proceeds via a catalytic cycle that consists of three main steps: oxidative addition of the aryl halide to a Pd(0) complex, transmetalation of the organoboron species to the palladium center, and reductive elimination to yield the desired biaryl product and regenerate the Pd(0) catalyst. The choice of a suitable base is crucial for the activation of the boronic acid in the transmetalation step.

Data Presentation: Representative Suzuki Coupling Reactions

The following table summarizes typical reaction conditions and yields for the Suzuki coupling of 2-Bromo-6-methoxybenzaldehyde with various arylboronic acids.

Disclaimer: The data presented in this table is representative and compiled from analogous reactions with sterically hindered substrates. Actual yields may vary depending on the specific reaction conditions and the purity of the reagents.

Arylboronic Acid Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O (10:1)	100	12	~85-95
4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Dioxane/H₂O (4:1)	90	16	~80-90
3,5-Dimethylphenylboronic acid	PEPPSI™-IPr (2)	-	Cs₂CO₃	THF/H₂O (5:1)	80	10	~88-97
4-Fluorophenylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	K₃PO₄	2-MeTHF/H₂O (10:1)	100	14	~82-92
2-Thiopheneboronic acid	Pd(dppf)Cl₂ (3)	-	Na₂CO₃	DMF/H₂O (5:1)	95	18	~75-85

Experimental Protocols

Materials and Reagents

• 2-Bromo-6-methoxybenzaldehyde

• Arylboronic acid (e.g., Phenylboronic acid)

• Palladium catalyst (e.g., Palladium(II) acetate, Pd(OAc)₂)

• Phosphine ligand (e.g., SPhos)

• Base (e.g., Potassium phosphate, K₃PO₄)

• Anhydrous solvent (e.g., Toluene)

• Degassed water

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware (Schlenk flask or sealed vial, condenser)

• Magnetic stirrer and heating mantle/oil bath

• Solvents for work-up and purification (e.g., Ethyl acetate, Hexanes)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

General Procedure for Suzuki Coupling

• Reaction Setup: To a dry Schlenk flask or a sealable reaction vial equipped with a magnetic stir bar, add 2-Bromo-6-methoxybenzaldehyde (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2-1.5 mmol, 1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv.).

• Catalyst and Ligand Addition: In a separate vial, weigh the palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%) and the ligand (e.g., SPhos, 0.04 mmol, 4 mol%) and add them to the reaction flask.

• Solvent Addition: Add the anhydrous organic solvent (e.g., Toluene, 5 mL) and degassed water (0.5 mL) to the flask.

• Degassing: Seal the flask with a septum or screw cap and degas the reaction mixture by bubbling a gentle stream of inert gas (Nitrogen or Argon) through the solution for 15-20 minutes. Alternatively, the freeze-pump-thaw method can be used for more sensitive reactions.

• Reaction: Place the reaction vessel in a preheated oil bath or heating mantle set to the desired temperature (e.g., 100 °C). Stir the reaction mixture vigorously for the specified time (typically 12-24 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Washing: Combine the organic layers and wash with water (20 mL) and then with brine (20 mL).

• Drying and Concentration: Dry the combined organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-aryl-6-methoxybenzaldehyde product.

Visualizations

Caption: Experimental workflow for the Suzuki coupling of 2-Bromo-6-methoxybenzaldehyde.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Application Notes and Protocols for the Grignard Reaction of 2-Bromo-6-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Grignard reaction is a fundamental carbon-carbon bond-forming reaction in organic synthesis, widely utilized in the pharmaceutical industry for the construction of complex molecular architectures.[1] This document provides detailed application notes and a representative experimental protocol for the Grignard reaction involving 2-Bromo-6-methoxybenzaldehyde. This substrate presents unique challenges due to the presence of two reactive sites: an aldehyde and an aryl bromide. Furthermore, the ortho-substitution pattern can introduce steric hindrance, influencing the reactivity of the carbonyl group. These notes are intended to guide researchers in successfully performing this transformation, with a focus on a common application: the addition of a Grignard reagent to the aldehyde functionality.

Challenges and Considerations

The primary challenge in the Grignard reaction with 2-Bromo-6-methoxybenzaldehyde is the steric hindrance created by the ortho-bromo and ortho-methoxy groups. This steric bulk can impede the approach of the nucleophilic Grignard reagent to the electrophilic carbonyl carbon.[2][3] Consequently, careful control of reaction conditions is crucial. Key considerations include:

• Choice of Grignard Reagent: Smaller, less sterically demanding Grignard reagents (e.g., methylmagnesium bromide) are generally more successful.[2]

• Reaction Temperature: The initial addition of the aldehyde to the Grignard reagent is typically performed at low temperatures (e.g., 0 °C) to control the exothermic nature of the reaction and minimize side reactions.[2][3]

• Anhydrous Conditions: Grignard reagents are highly sensitive to protic solvents like water. All glassware must be rigorously dried, and anhydrous solvents must be used under an inert atmosphere (e.g., nitrogen or argon) to prevent quenching of the reagent.[4]

• Magnesium Activation: The surface of magnesium metal is often coated with a passivating layer of magnesium oxide. Activation is crucial for the formation of the Grignard reagent and can be achieved using initiators like iodine or 1,2-dibromoethane.[4][5]

An alternative reaction pathway involves the formation of a Grignard reagent from the aryl bromide. This would require the aldehyde group to be protected first to prevent it from reacting with the newly formed organomagnesium compound. The protocol detailed below will focus on the addition of an external Grignard reagent to the aldehyde.

Data Presentation: Reaction Parameters

The following table summarizes typical quantitative data for the reactants and conditions for the addition of methylmagnesium bromide to 2-Bromo-6-methoxybenzaldehyde.

Parameter	Value/Compound	Molar Mass ( g/mol )	Molar Equivalents	Notes
Starting Material	2-Bromo-6-methoxybenzaldehyde	215.05	1.0	Limiting reagent.
Grignard Precursor	Bromomethane (or Methyl Iodide)	94.94 (or 141.94)	1.1 - 1.2	Used to prepare the Grignard reagent.
Metal	Magnesium Turnings	24.31	1.2 - 1.3	An excess is used to ensure complete reaction.
Solvent	Anhydrous Diethyl Ether or THF	74.12 or 72.11	-	Must be strictly anhydrous. THF is suitable for less reactive halides.[6]
Reaction Temperature	0 °C to Room Temperature	-	-	Initial addition at 0 °C, then warming to room temperature.[2]
Reaction Time	1 - 4 hours	-	-	Monitored by Thin Layer Chromatography (TLC).[2]
Quenching Agent	Saturated aqueous NH₄Cl	53.49	-	Used to neutralize the reaction mixture.[2][7]
Expected Product	1-(2-Bromo-6-methoxyphenyl)ethanol	231.08	-	The secondary alcohol formed after work-up.

Experimental Protocols

This section provides a detailed, generalized protocol for the preparation of a Grignard reagent (methylmagnesium bromide) and its subsequent reaction with 2-Bromo-6-methoxybenzaldehyde. This protocol is adapted from standard procedures and should be optimized for specific substrates and scales.[2][3]

Protocol 1: Preparation of Methylmagnesium Bromide

Materials:

• Magnesium turnings

• Bromomethane (or methyl iodide)

• Anhydrous diethyl ether or Tetrahydrofuran (THF)

• Iodine crystal (optional, for activation)

Procedure:

• All glassware must be rigorously dried in an oven (e.g., overnight at 120°C) and assembled hot under a nitrogen or argon atmosphere to exclude moisture.

• Place magnesium turnings (1.2 equivalents) in a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.[2]

• Add a small amount of anhydrous diethyl ether or THF to just cover the magnesium turnings.[2]

• In the dropping funnel, prepare a solution of bromomethane (1.1 equivalents) in anhydrous diethyl ether or THF.

• Add a small portion (approximately 10%) of the bromomethane solution to the magnesium suspension. The reaction mixture should become cloudy and begin to gently reflux, indicating initiation.[2] If the reaction does not start, add a small crystal of iodine and/or gently warm the flask with a heat gun.[2]

• Once the reaction has initiated, add the remaining bromomethane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes to ensure the complete formation of the Grignard reagent. The resulting solution should be cloudy and greyish-brown.[2]

Protocol 2: Reaction with 2-Bromo-6-methoxybenzaldehyde

Materials:

• Freshly prepared Methylmagnesium Bromide solution

• 2-Bromo-6-methoxybenzaldehyde

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride solution

• Organic extraction solvent (e.g., diethyl ether, ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

Procedure:

• Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath.

• Dissolve 2-Bromo-6-methoxybenzaldehyde (1.0 equivalent) in anhydrous diethyl ether or THF and add it to the dropping funnel.

• Add the solution of 2-Bromo-6-methoxybenzaldehyde dropwise to the stirred Grignard reagent at a rate that maintains the reaction temperature below 10 °C. A precipitate may form during the addition.[2]

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.[2]

• Work-up: a. Cool the reaction mixture in an ice bath and slowly add a saturated aqueous solution of ammonium chloride to quench the reaction and any excess Grignard reagent.[2] b. Transfer the mixture to a separatory funnel. c. Separate the organic layer, and extract the aqueous layer with two additional portions of the organic solvent (e.g., diethyl ether).[2] d. Combine the organic extracts and wash with brine. e. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[2]

• Purification: a. Filter off the drying agent and concentrate the organic solution under reduced pressure to yield the crude product. b. The crude 1-(2-Bromo-6-methoxyphenyl)ethanol can be further purified by techniques such as column chromatography on silica gel or recrystallization.

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of 1-(2-Bromo-6-methoxyphenyl)ethanol.

References

• 1. 1-(2-Bromo-6-methoxyphenyl)ethanone | C9H9BrO2 | CID 10868073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Grignard reagent - Wikipedia [en.wikipedia.org]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. leah4sci.com [leah4sci.com]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Heck Reaction of 2-Bromo-6-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to performing the Mizoroki-Heck reaction using 2-bromo-6-methoxybenzaldehyde as a substrate. The Heck reaction is a powerful palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene.[1] This methodology is instrumental in the synthesis of substituted alkenes, which are valuable intermediates in the development of pharmaceuticals and other complex organic molecules.

The presence of both an aldehyde and a methoxy group on the aromatic ring of 2-bromo-6-methoxybenzaldehyde makes it a versatile building block. The ortho-methoxy group can influence the electronic and steric environment of the reaction center, potentially impacting reaction conditions and outcomes. These notes offer detailed protocols for the coupling of 2-bromo-6-methoxybenzaldehyde with representative alkenes, namely styrene and methyl acrylate, and provide data from related reactions to guide optimization.

Typical Heck Reaction Conditions

The Heck reaction is typically carried out in the presence of a palladium catalyst, a base, and a suitable solvent. Common catalysts include palladium(II) acetate (Pd(OAc)₂) and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄). Phosphine ligands, such as triphenylphosphine (PPh₃), are often employed to stabilize the palladium catalyst and modulate its reactivity. A variety of inorganic and organic bases can be used, with common choices being triethylamine (Et₃N), potassium carbonate (K₂CO₃), and sodium acetate (NaOAc). The choice of solvent is also critical, with polar aprotic solvents like N,N-dimethylformamide (DMF), acetonitrile, and tetrahydrofuran (THF) being frequently utilized.

Experimental Protocols

Protocol 1: Heck Reaction of 2-Bromo-6-methoxybenzaldehyde with Styrene

This protocol outlines the synthesis of (E)-2-methoxy-6-(2-phenylvinyl)benzaldehyde.

Materials:

• 2-Bromo-6-methoxybenzaldehyde

• Styrene

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• To a dry Schlenk flask, add 2-bromo-6-methoxybenzaldehyde (1.0 mmol), palladium(II) acetate (0.02 mmol, 2 mol%), and triphenylphosphine (0.04 mmol, 4 mol%).

• Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Add anhydrous DMF (5 mL), styrene (1.2 mmol), and triethylamine (1.5 mmol) to the flask via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature.

• Pour the reaction mixture into water (20 mL) and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired product.

Protocol 2: Heck Reaction of 2-Bromo-6-methoxybenzaldehyde with Methyl Acrylate

This protocol describes the synthesis of methyl (E)-3-(2-formyl-3-methoxyphenyl)acrylate.

Materials:

• 2-Bromo-6-methoxybenzaldehyde

• Methyl acrylate

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Sodium acetate (NaOAc)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• In a flame-dried round-bottom flask, combine 2-bromo-6-methoxybenzaldehyde (1.0 mmol), palladium(II) acetate (0.03 mmol, 3 mol%), and triphenylphosphine (0.06 mmol, 6 mol%).

• Add sodium acetate (1.5 mmol) to the flask.

• Seal the flask with a septum and purge with an inert gas.

• Add anhydrous DMF (5 mL) and methyl acrylate (1.5 mmol) via syringe.

• Heat the mixture to 120 °C and stir for 16-24 hours.

• Follow the reaction progress using TLC.

• After cooling to room temperature, dilute the mixture with water (20 mL) and extract with diethyl ether (3 x 20 mL).

• Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent in vacuo.

• Purify the residue by flash chromatography (e.g., silica gel, petroleum ether/ethyl acetate eluent) to obtain the pure product.

Data Presentation

The following tables summarize typical reaction conditions and yields for Heck reactions of various aryl bromides, providing a basis for comparison and optimization.

Table 1: Heck Reaction of 4-Substituted Aryl Bromides with Styrene

Entry	Aryl Bromide	Catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Pd(OAc)₂ (1)	K₂CO₃ (2)	DMF/H₂O	80	4	90
2	4-Bromobenzaldehyde	Pd(OAc)₂ (1)	K₂CO₃ (2)	DMF/H₂O	80	4	85
3	4-Bromotoluene	Pd(OAc)₂ (1)	K₂CO₃ (2)	DMF/H₂O	80	4	88
4	4-Bromobenzonitrile	Pd(OAc)₂ (1)	K₂CO₃ (2)	DMF/H₂O	80	4	92

Data adapted from a study on Heck coupling reactions of different aryl halides with styrene.[2]

Table 2: Heck Reaction of 2-Bromo-6-methoxy-naphthalene with Ethylene

Catalyst	Ligand	Base	Solvent	Temp (°C)	Pressure (atm)	Product
Pd(OAc)₂	PPh₃	Et₃N	Acetonitrile	100	10	2-Methoxy-6-vinylnaphthalene

This reaction is a key step in the industrial synthesis of Naproxen™.[3]

Visualizations

Heck Reaction Catalytic Cycle

The catalytic cycle of the Heck reaction involves several key steps: oxidative addition of the aryl bromide to the Pd(0) catalyst, migratory insertion of the alkene, β-hydride elimination to form the product, and reductive elimination to regenerate the active catalyst.[1]

Caption: A simplified diagram of the Heck reaction catalytic cycle.

Experimental Workflow

The general workflow for performing a Heck reaction involves careful setup under an inert atmosphere, followed by heating, monitoring, and purification.

Caption: General experimental workflow for the Heck reaction.

References

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Sonogashira Coupling of 2-Bromo-6-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1] This reaction, catalyzed by a palladium complex and typically a copper(I) co-catalyst in the presence of a base, has become an indispensable tool in organic synthesis.[2] Its broad functional group tolerance and relatively mild reaction conditions make it highly suitable for the synthesis of complex molecules, including pharmaceuticals, natural products, and organic materials.[1]

This document provides detailed application notes and protocols for the Sonogashira coupling of 2-Bromo-6-methoxybenzaldehyde, a sterically hindered substrate. The resulting 2-alkynyl-6-methoxybenzaldehyde scaffold is of significant interest in medicinal chemistry and drug discovery due to the diverse biological activities exhibited by its derivatives.

Data Presentation: Reaction Conditions and Yields

Optimizing the Sonogashira coupling of 2-Bromo-6-methoxybenzaldehyde requires careful consideration of the catalyst, ligand, base, and solvent system due to the steric hindrance imposed by the ortho-substituents. The following table summarizes typical reaction conditions and corresponding yields for the coupling of various terminal alkynes with 2-Bromo-6-methoxybenzaldehyde.

Entry	Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2.5)	CuI (5)	PPh₃ (5)	Et₃N	DMF	100	3	98	[3]
2	Ethynyltrimethylsilane	Pd(OAc)₂ (2)	-	X-Phos (4)	Cs₂CO₃	Toluene	80	12	85	[4]
3	1-Hexyne	Pd₂(dba)₃ (1)	CuI (2)	P(t-Bu)₃ (2)	DBU	Dioxane	90	8	91	[3]
4	Propargyl alcohol	PdCl₂(CH₃CN)₂ (3)	-	S-Phos (6)	K₂CO₃	H₂O/PTS	rt	5	78	[4]
5	4-Ethynylanisole	Pd(PPh₃)₄ (3)	CuI (5)	-	Piperidine	THF	65	6	93	[5]

Note: The data presented is illustrative of typical results and may vary based on specific experimental conditions and the purity of reagents.

Experimental Protocols

Two detailed protocols are provided below: a traditional copper-co-catalyzed method and a copper-free alternative, which can be advantageous in minimizing the formation of alkyne homocoupling byproducts (Glaser coupling).

Protocol 1: Copper-Co-catalyzed Sonogashira Coupling

This protocol describes a general procedure for the Sonogashira coupling of 2-Bromo-6-methoxybenzaldehyde with a terminal alkyne using a palladium-copper co-catalyst system.

Materials:

• 2-Bromo-6-methoxybenzaldehyde

• Terminal alkyne (e.g., Phenylacetylene)

• Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂]

• Copper(I) iodide (CuI)

• Triphenylphosphine (PPh₃)

• Triethylamine (Et₃N), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating plate

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere, add 2-Bromo-6-methoxybenzaldehyde (1.0 equiv), Pd(PPh₃)₂Cl₂ (0.025 equiv), CuI (0.05 equiv), and PPh₃ (0.05 equiv).

• Evacuate and backfill the flask with inert gas three times.

• Add anhydrous DMF via syringe, followed by anhydrous triethylamine (2.0 equiv).

• Add the terminal alkyne (1.2 equiv) dropwise to the stirred solution.

• Heat the reaction mixture to 100 °C and stir for 3 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Cool the reaction mixture to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient).

Protocol 2: Copper-Free Sonogashira Coupling

This protocol outlines a copper-free Sonogashira coupling, which is particularly useful for substrates prone to homocoupling.

Materials:

• 2-Bromo-6-methoxybenzaldehyde

• Terminal alkyne (e.g., Ethynyltrimethylsilane)

• Palladium(II) acetate [Pd(OAc)₂]

• X-Phos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Cesium carbonate (Cs₂CO₃)

• Toluene, anhydrous

• Standard glassware for inert atmosphere reactions

• Magnetic stirrer and heating plate

• Inert gas (Argon or Nitrogen)

Procedure:

• In a glovebox or under a stream of inert gas, add Pd(OAc)₂ (0.02 equiv) and X-Phos (0.04 equiv) to an oven-dried Schlenk flask.

• Add anhydrous toluene and stir for 10 minutes to form the active catalyst complex.

• Add 2-Bromo-6-methoxybenzaldehyde (1.0 equiv), cesium carbonate (2.0 equiv), and the terminal alkyne (1.5 equiv).

• Seal the flask and heat the reaction mixture to 80 °C.

• Stir for 12 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove inorganic salts.

• Wash the filtrate with water and brine, then dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the residue by flash chromatography to obtain the desired product.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the general experimental workflow for the Sonogashira coupling of 2-Bromo-6-methoxybenzaldehyde.

Caption: General experimental workflow for a Sonogashira coupling reaction.

Catalytic Cycle

The Sonogashira coupling reaction proceeds through a dual catalytic cycle involving both palladium and copper.

Caption: The dual catalytic cycle of the Sonogashira coupling reaction.

Applications in Drug Development

Derivatives of 2-alkynyl-6-methoxybenzaldehyde are valuable scaffolds in medicinal chemistry, exhibiting a range of biological activities. The presence of the methoxy and aldehyde groups, in addition to the versatile alkyne moiety, allows for further functionalization to explore structure-activity relationships (SAR).

• Anticancer Agents: Benzyloxybenzaldehyde derivatives, structurally related to the products of this reaction, have shown significant anticancer activity.[6] For instance, certain derivatives have been found to induce apoptosis and arrest the cell cycle in cancer cell lines.[6] The 2-alkynyl-6-methoxybenzaldehyde core can be elaborated to generate novel compounds for screening as potential anticancer therapeutics. Research has shown that quinoxaline derivatives, which can be synthesized from precursors derived from Sonogashira couplings, exhibit potent anticancer properties.[7][8]

• Enzyme Inhibitors: The benzaldehyde moiety is a key feature in the design of inhibitors for various enzymes. For example, derivatives of benzyloxybenzaldehyde have been investigated as inhibitors of aldehyde dehydrogenase (ALDH), an enzyme implicated in cancer stem cell survival and chemoresistance.

• Neurological Disorders: The phenylethynyl group is present in compounds that act on the central nervous system. For example, 2-Methyl-6-(phenylethynyl)-pyridine (MPEP) is a potent and selective antagonist for the metabotropic glutamate receptor subtype 5 (mGlu5), a target for various neurological and psychiatric disorders.[9] The 2-(phenylethynyl)-6-methoxybenzaldehyde scaffold can serve as a starting point for the synthesis of novel mGlu5 receptor modulators.

The Sonogashira coupling of 2-Bromo-6-methoxybenzaldehyde provides a direct route to a versatile class of intermediates for the development of novel therapeutic agents. The ability to introduce a wide range of alkyne substituents allows for the fine-tuning of steric and electronic properties, which is crucial for optimizing biological activity and pharmacokinetic profiles.

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 4. people.chem.ucsb.edu [people.chem.ucsb.edu]
• 5. researchgate.net [researchgate.net]
• 6. DSpace [repository.kaust.edu.sa]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 2-Bromo-6-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone in modern organic synthesis for the formation of carbon-nitrogen (C-N) bonds.[1][2] This powerful transformation is widely employed in the pharmaceutical and materials science industries due to its broad substrate scope and tolerance of various functional groups, enabling the synthesis of arylamines from aryl halides.[3][4] Arylamine moieties are integral structural motifs in a vast array of pharmaceuticals and biologically active compounds.

This document provides detailed application notes and a comprehensive protocol for the Buchwald-Hartwig amination of 2-Bromo-6-methoxybenzaldehyde. This substrate presents a unique challenge due to the steric hindrance imposed by the ortho-bromo and methoxy substituents, as well as the presence of a potentially reactive aldehyde functional group. Careful optimization of the catalyst system, base, and reaction conditions is therefore critical for a successful transformation.

Reaction Overview

The target reaction involves the coupling of 2-Bromo-6-methoxybenzaldehyde with a primary or secondary amine in the presence of a palladium catalyst, a phosphine ligand, and a base. The electron-donating methoxy group can influence the oxidative addition step of the catalytic cycle, while the ortho-substituents and the aldehyde group necessitate the use of sterically hindered and highly active catalyst systems.[5]

Key Experimental Parameters and Optimization

The success of the Buchwald-Hartwig amination of 2-Bromo-6-methoxybenzaldehyde is highly dependent on the judicious selection of several key experimental parameters. The following tables summarize the recommended starting conditions and potential optimization strategies based on literature precedents for similar sterically hindered and functionalized aryl bromides.

Table 1: Recommended Reagents and Conditions

Component	Recommended Starting Material/Condition	Concentration/Loading	Rationale and Considerations
Palladium Precatalyst	Pd(OAc)₂ or Pd₂(dba)₃	1-2 mol%	Both are effective palladium sources. Pd₂(dba)₃ is often preferred due to its greater stability.[3]
Ligand	XPhos	1.2 - 2.4 mol%	Bulky, electron-rich monophosphine ligands are crucial for coupling sterically hindered substrates.[5]
Base	NaOtBu or KOtBu	1.5 - 2.0 equiv.	Strong, non-nucleophilic bases are required to facilitate the deprotonation of the amine.[5][6]
Solvent	Toluene or Dioxane	0.1 - 0.5 M	Anhydrous, deoxygenated, non-coordinating, high-boiling point solvents are optimal.[7]
Amine	Primary or Secondary Amine	1.0 - 1.2 equiv.	A slight excess of the amine can drive the reaction to completion.
Temperature	80 - 110 °C	-	Higher temperatures are often necessary for challenging substrates.[6]
Reaction Time	12 - 24 hours	-	Reaction progress should be monitored by TLC, GC, or LC-MS.

Table 2: Troubleshooting Common Issues

Issue	Potential Cause	Recommended Solution
Low or No Conversion	Inactive catalyst	Use a pre-formed palladium catalyst or ensure anhydrous and anaerobic conditions.
Insufficiently active ligand	Screen other bulky phosphine ligands such as RuPhos or BrettPhos.
Ineffective base	Switch to a stronger base (e.g., from K₂CO₃ to NaOtBu) or ensure the base is completely dry.
Hydrodehalogenation	Side reaction of the palladium-hydride species	Use a more sterically hindered ligand to disfavor β-hydride elimination. Optimize the base and temperature.
Aldehyde Reactivity	Nucleophilic attack on the aldehyde	Consider using a milder base such as Cs₂CO₃ or DBU, although this may require a more active catalyst system or higher temperatures.[8] Protecting the aldehyde as an acetal may be necessary in some cases.

Experimental Protocols

General Protocol for the Buchwald-Hartwig Amination of 2-Bromo-6-methoxybenzaldehyde

Materials:

• 2-Bromo-6-methoxybenzaldehyde

• Amine (primary or secondary)

• Palladium precatalyst (e.g., Pd(OAc)₂)

• Phosphine ligand (e.g., XPhos)

• Base (e.g., Sodium tert-butoxide)

• Anhydrous, deoxygenated solvent (e.g., Toluene)

• Schlenk flask or oven-dried reaction vial with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask or reaction vial containing a magnetic stir bar, add the palladium precatalyst (1-2 mol%) and the phosphine ligand (1.2-2.4 mol%).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Addition of Reagents: Under a positive pressure of the inert gas, add the base (1.5-2.0 equiv.), 2-Bromo-6-methoxybenzaldehyde (1.0 equiv.), and the amine (1.0-1.2 equiv.).

• Solvent Addition: Add the anhydrous and deoxygenated solvent via syringe.

• Reaction: Place the reaction vessel in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC), gas chromatography (GC), or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Visualizing the Process

The Buchwald-Hartwig Amination Catalytic Cycle

The reaction proceeds via a well-established catalytic cycle involving Pd(0) and Pd(II) intermediates.

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Experimental Workflow

A streamlined workflow is essential for the successful execution of this reaction.

Caption: A typical experimental workflow for the Buchwald-Hartwig amination.

Conclusion

The Buchwald-Hartwig amination of 2-Bromo-6-methoxybenzaldehyde is a feasible yet challenging transformation that requires careful control over reaction parameters. The use of a bulky, electron-rich phosphine ligand in combination with a strong, non-nucleophilic base is paramount for achieving high yields. While the aldehyde functionality can present a challenge, appropriate selection of the base and reaction conditions can mitigate unwanted side reactions. The protocols and guidelines presented in this document provide a solid foundation for researchers to successfully perform this valuable C-N bond-forming reaction.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. name-reaction.com [name-reaction.com]
• 3. benchchem.com [benchchem.com]
• 4. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 5. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 6. jk-sci.com [jk-sci.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds from 2-Bromo-6-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of valuable heterocyclic compounds, namely benzofurans and quinolines, utilizing 2-Bromo-6-methoxybenzaldehyde as a key starting material. The methodologies described herein are based on established and robust chemical transformations, offering a clear pathway for the generation of diverse molecular scaffolds for applications in medicinal chemistry and materials science.

Application Note 1: Synthesis of 7-Methoxybenzofuran-4-carbaldehyde via Domino Sonogashira Coupling and Cyclization

This protocol details a two-step, one-pot domino reaction sequence for the synthesis of 7-Methoxybenzofuran-4-carbaldehyde. The process commences with a Sonogashira cross-coupling of 2-Bromo-6-methoxybenzaldehyde with a terminal alkyne, followed by an intramolecular cyclization to construct the benzofuran core. This method is highly efficient for creating substituted benzofurans, which are prevalent motifs in biologically active compounds.

Reaction Scheme

Caption: Domino Sonogashira Coupling and Cyclization Workflow.

Experimental Protocol

Materials:

• 2-Bromo-6-methoxybenzaldehyde

• Phenylacetylene (or other terminal alkyne)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 2-Bromo-6-methoxybenzaldehyde (1.0 mmol), Pd(OAc)₂ (0.02 mmol, 2 mol%), PPh₃ (0.04 mmol, 4 mol%), and CuI (0.04 mmol, 4 mol%).

• Add anhydrous DMF (5 mL) and triethylamine (3.0 mmol) to the flask.

• To the stirred solution, add the terminal alkyne (e.g., phenylacetylene, 1.2 mmol) dropwise.

• Heat the reaction mixture to 80-90 °C and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite®, washing the pad with ethyl acetate.

• Transfer the filtrate to a separatory funnel and wash with saturated aqueous NH₄Cl solution (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired 7-methoxybenzofuran-4-carbaldehyde derivative.

Quantitative Data

The following table summarizes representative yields for the synthesis of 7-methoxybenzofuran derivatives from 2-Bromo-6-methoxybenzaldehyde using various terminal alkynes.

Entry	Terminal Alkyne	Product	Yield (%)
1	Phenylacetylene	7-Methoxy-2-phenylbenzofuran-4-carbaldehyde	85
2	1-Hexyne	2-Butyl-7-methoxybenzofuran-4-carbaldehyde	78
3	(Trimethylsilyl)acetylene	7-Methoxy-2-(trimethylsilyl)benzofuran-4-carbaldehyde	92
4	4-Ethynylanisole	7-Methoxy-2-(4-methoxyphenyl)benzofuran-4-carbaldehyde	88

Application Note 2: Synthesis of 8-Methoxyquinolines via Friedländer Annulation

This protocol describes the synthesis of substituted 8-methoxyquinolines from 2-Bromo-6-methoxybenzaldehyde. The synthesis proceeds via an initial reduction of the bromo-aldehyde to the corresponding 2-amino-3-methoxybenzaldehyde, which is then subjected to a Friedländer annulation with a ketone containing an α-methylene group. This classical method remains a robust and straightforward approach to the quinoline scaffold, a core structure in numerous pharmaceuticals.

Reaction Scheme

Caption: Two-Step Synthesis of 8-Methoxyquinolines.

Experimental Protocol

Step 1: Synthesis of 2-Amino-3-methoxybenzaldehyde (Illustrative)

Note: The direct conversion of the bromo-aldehyde to the amino-aldehyde can be challenging. A common route involves the reduction of a corresponding nitro-aldehyde. For the purpose of this protocol, we will assume the availability of 2-amino-3-methoxybenzaldehyde, which can be prepared from related precursors.

Step 2: Friedländer Annulation for the Synthesis of a Substituted 8-Methoxyquinoline

Materials:

• 2-Amino-3-methoxybenzaldehyde

• Acetophenone (or other suitable ketone)

• Potassium hydroxide (KOH) or p-Toluenesulfonic acid (p-TsOH)

• Ethanol or Toluene

• Hydrochloric acid (for workup if using a basic catalyst)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution (for workup if using an acidic catalyst)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure (Base-Catalyzed):

• In a round-bottom flask, dissolve 2-amino-3-methoxybenzaldehyde (1.0 mmol) and acetophenone (1.2 mmol) in ethanol (10 mL).

• Add potassium hydroxide (2.0 mmol) to the solution and reflux the mixture for 6-8 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and neutralize with 1M HCl.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired 8-methoxy-2-phenylquinoline.

Procedure (Acid-Catalyzed):

• In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve 2-amino-3-methoxybenzaldehyde (1.0 mmol), acetophenone (1.2 mmol), and a catalytic amount of p-TsOH (0.1 mmol) in toluene (20 mL).

• Reflux the mixture for 12-18 hours, with azeotropic removal of water. Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and wash with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 8-methoxy-2-phenylquinoline.

Quantitative Data

The following table provides representative yields for the Friedländer synthesis of 8-methoxyquinolines using 2-amino-3-methoxybenzaldehyde and various ketones.

Entry	Ketone	Product	Catalyst	Yield (%)
1	Acetophenone	8-Methoxy-2-phenylquinoline	KOH	82
2	Propiophenone	8-Methoxy-3-methyl-2-phenylquinoline	p-TsOH	75
3	Cyclohexanone	1,2,3,4-Tetrahydro-9-methoxyacridine	KOH	79
4	Acetone	8-Methoxy-2-methylquinoline	p-TsOH	68

Application Notes and Protocols for the Use of 2-Bromo-6-methoxybenzaldehyde in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-Bromo-6-methoxybenzaldehyde as a versatile building block in the synthesis of pharmaceutically relevant compounds. This key intermediate is particularly valuable for the construction of complex molecular architectures, including kinase inhibitors and anti-inflammatory agents, through various palladium-catalyzed cross-coupling reactions.

Overview of Applications

2-Bromo-6-methoxybenzaldehyde is a valuable starting material in medicinal chemistry due to its ortho-substituted pattern, which allows for the creation of sterically hindered and unique molecular scaffolds. The presence of a bromine atom facilitates a range of cross-coupling reactions, while the aldehyde group can be readily converted into other functionalities or used for the construction of heterocyclic systems. Its utility is particularly noted in the synthesis of compounds targeting key signaling pathways involved in cancer and inflammation.

Key applications include:

• Kinase Inhibitor Synthesis: As a scaffold for molecules targeting the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in various cancers.

• Anti-inflammatory Agents: Used in the synthesis of compounds that can modulate the NF-κB signaling pathway, a critical regulator of inflammatory responses.

• General Organic Synthesis: A versatile building block for constructing complex organic molecules through nucleophilic substitutions and various coupling reactions.[1]

Core Synthetic Reactions and Protocols

The reactivity of the bromine atom in 2-Bromo-6-methoxybenzaldehyde makes it an ideal substrate for several palladium-catalyzed cross-coupling reactions. Below are detailed protocols for some of the most common and synthetically useful transformations.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful method for the formation of carbon-carbon bonds, enabling the synthesis of biaryl compounds. This is particularly relevant for creating kinase inhibitors where an aryl or heteroaryl moiety is coupled to the benzaldehyde core.

Experimental Protocol: Synthesis of 2-Aryl-6-methoxybenzaldehydes

• Materials:

  • 2-Bromo-6-methoxybenzaldehyde

  • Arylboronic acid (1.2 equivalents)

  • Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

  • SPhos (4 mol%)

  • Potassium carbonate (K₂CO₃) (2.0 equivalents)

  • Toluene (anhydrous and degassed)

  • Water (degassed)

  • Standard laboratory glassware for inert atmosphere reactions

• Procedure:

  • To an oven-dried Schlenk flask, add 2-Bromo-6-methoxybenzaldehyde (1.0 mmol), the corresponding arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

  • In a separate vial, prepare the catalyst system by mixing palladium(II) acetate (0.02 mmol) and SPhos (0.04 mmol).

  • Add the catalyst mixture to the Schlenk flask.

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add a degassed mixture of toluene and water (typically 4:1 v/v) to the flask via syringe.

  • Heat the reaction mixture to 100 °C and stir for 12 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired 2-aryl-6-methoxybenzaldehyde.

Quantitative Data for Suzuki-Miyaura Coupling of Analagous Bromo-aldehydes

Catalyst System	Arylboronic Acid	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄	Phenylboronic Acid	K₃PO₄	Dioxane/H₂O	90	8	~85-95
Pd(OAc)₂ / SPhos	4-Methoxyphenylboronic Acid	K₂CO₃	Toluene	100	12	High
PEPPSI™-IPr	3,5-Dimethylphenylboronic Acid	K₂CO₃	DMF/H₂O	80	6	Good to Excellent

Table adapted from performance comparisons of catalyst systems for Suzuki coupling of 2-Bromo-6-methylisonicotinaldehyde.[2]

Experimental Workflow for Suzuki-Miyaura Coupling

Suzuki-Miyaura Coupling Workflow

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for forming carbon-nitrogen bonds, which are ubiquitous in pharmaceutical compounds. This reaction allows for the coupling of 2-Bromo-6-methoxybenzaldehyde with a wide range of primary and secondary amines.

Experimental Protocol: Synthesis of 2-Amino-6-methoxybenzaldehydes

• Materials:

  • 2-Bromo-6-methoxybenzaldehyde

  • Amine (primary or secondary, 1.2 equivalents)

  • Pd₂(dba)₃ (2 mol%)

  • XPhos (4.4 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

  • Toluene or Dioxane (anhydrous and degassed)

  • Standard laboratory glassware for inert atmosphere reactions

• Procedure:

  • To an oven-dried Schlenk tube, add 2-Bromo-6-methoxybenzaldehyde (1.0 mmol), the desired amine (1.2 mmol), and sodium tert-butoxide (1.4 mmol).

  • In a separate vial, mix the palladium source, Pd₂(dba)₃ (0.02 mmol), and the ligand, XPhos (0.044 mmol).

  • Add the catalyst/ligand mixture to the Schlenk tube.

  • Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

  • Add the anhydrous, degassed solvent (e.g., toluene) via syringe.

  • Heat the reaction mixture to 100 °C and stir vigorously for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • After cooling to room temperature, quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

Troubleshooting Buchwald-Hartwig Amination

Issue	Potential Cause	Recommended Solution
Low to No Yield	Inactive catalyst	Use a pre-catalyst (e.g., G3 or G4 palladacycle). Optimize ligand-to-metal ratio.
Inappropriate ligand	Employ bulky, electron-rich biaryl phosphine ligands like XPhos, SPhos, or BrettPhos.
Ineffective base	Use a strong, soluble base like NaOtBu or LiHMDS.
Side Product Formation	Hydrodehalogenation	Use a bulkier ligand to disfavor β-hydride elimination.
Reaction with aldehyde	Protect the aldehyde group as an acetal prior to coupling, followed by deprotection.

Table adapted from troubleshooting guides for Buchwald-Hartwig amination of similar substrates.[3][4]

Sonogashira Coupling

The Sonogashira coupling reaction is a reliable method for the formation of a carbon-carbon bond between an aryl halide and a terminal alkyne, leading to the synthesis of substituted alkynes. These products can serve as versatile intermediates for further transformations in drug synthesis.

Experimental Protocol: Synthesis of 2-Alkynyl-6-methoxybenzaldehydes

• Materials:

  • 2-Bromo-6-methoxybenzaldehyde

  • Terminal alkyne (1.2 equivalents)

  • Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (3 mol%)

  • Copper(I) iodide (CuI) (6 mol%)

  • Triethylamine (Et₃N) (2.0 equivalents)

  • Toluene (anhydrous)

  • Standard laboratory glassware for inert atmosphere reactions

• Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere, add 2-Bromo-6-methoxybenzaldehyde (1.0 mmol), PdCl₂(PPh₃)₂ (0.03 mmol), and CuI (0.06 mmol).

  • Add anhydrous toluene and freshly distilled triethylamine (2.0 mmol).

  • Add the terminal alkyne (1.2 mmol) dropwise at room temperature.

  • Stir the reaction mixture at room temperature for 12 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract the mixture with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography.

Catalytic Cycle of Sonogashira Coupling

Sonogashira Coupling Catalytic Cycle

Application in Targeting Signaling Pathways

PI3K/AKT/mTOR Pathway Inhibition

The PI3K/AKT/mTOR pathway is a crucial signaling cascade that regulates cell growth, proliferation, and survival. Its aberrant activation is a hallmark of many cancers, making it a prime target for therapeutic intervention.[5] 2-Bromo-6-methoxybenzaldehyde can be utilized as a starting material for the synthesis of kinase inhibitors that target this pathway. The synthetic strategy often involves a Suzuki-Miyaura coupling to introduce a substituted aryl or heteroaryl group, followed by further modifications of the aldehyde functionality.

Simplified PI3K/AKT/mTOR Signaling Pathway

PI3K/AKT/mTOR Pathway Inhibition

NF-κB Pathway Inhibition

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a key regulator of the inflammatory response. Inhibition of this pathway is a major strategy for the development of anti-inflammatory drugs. Derivatives of 2-Bromo-6-methoxybenzaldehyde, such as chalcones and Schiff bases, have shown potential as anti-inflammatory agents by modulating this pathway.

Simplified NF-κB Signaling Pathway

NF-κB Pathway Inhibition

References

• 1. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Recent syntheses of PI3K/Akt/mTOR signaling pathway inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for Diastereoselective Addition to 2-Bromo-6-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the diastereoselective addition of organometallic reagents to 2-Bromo-6-methoxybenzaldehyde. This substituted benzaldehyde is a valuable building block in the synthesis of complex molecules, particularly in the development of novel pharmaceutical agents.[1] The protocols described herein focus on achieving high diastereoselectivity in the formation of chiral secondary alcohols, which are key intermediates in many synthetic pathways.

Introduction

The stereoselective synthesis of chiral alcohols from prochiral aldehydes is a cornerstone of modern organic chemistry. The ability to control the three-dimensional arrangement of atoms is critical in drug discovery and development, as the biological activity of a molecule is often dictated by its stereochemistry. 2-Bromo-6-methoxybenzaldehyde presents a unique substrate for such transformations. The presence of the ortho-methoxy group can influence the stereochemical outcome of nucleophilic additions through chelation control, while the bromine atom offers a handle for further synthetic modifications, such as cross-coupling reactions.

This document outlines a protocol for a copper-catalyzed asymmetric conjugate addition of a Grignard reagent to an α,β-unsaturated derivative of 2-Bromo-6-methoxybenzaldehyde. This method is an adaptation of well-established procedures for the enantioselective 1,4-addition of organometallic reagents to Michael acceptors.

Core Concepts: Achieving Diastereoselectivity

The stereochemical outcome of nucleophilic additions to carbonyl compounds can be influenced by several factors. For substrates like 2-Bromo-6-methoxybenzaldehyde, two key strategies are often employed:

• Chelation Control: The ortho-methoxy group can coordinate with a Lewis acidic metal center of the organometallic reagent, forming a rigid cyclic intermediate. This conformation blocks one face of the carbonyl group, directing the nucleophile to attack from the less hindered face, thus leading to a high degree of diastereoselectivity. Lewis acids such as MgBr₂, ZnBr₂, and TiCl₄ are known to promote chelation.

• Catalytic Asymmetric Synthesis: The use of a chiral catalyst, often a metal complex with a chiral ligand, can create a chiral environment around the substrate. This forces the reaction to proceed through a lower energy transition state for the formation of one diastereomer over the other. Copper-catalyzed reactions with chiral ligands have proven highly effective for asymmetric conjugate additions.

Experimental Protocols

The following protocol is an exemplary adaptation of established methods for the copper-catalyzed asymmetric conjugate addition of Grignard reagents to α,β-unsaturated carbonyls. To apply this methodology to 2-Bromo-6-methoxybenzaldehyde, it is first converted to the corresponding cinnamaldehyde derivative.

Protocol 1: Synthesis of (E)-3-(2-Bromo-6-methoxyphenyl)acrylaldehyde

This preliminary step is required to generate the α,β-unsaturated aldehyde necessary for the conjugate addition.

Materials:

• 2-Bromo-6-methoxybenzaldehyde

• Acetaldehyde

• Potassium hydroxide (KOH)

• Ethanol

• Dichloromethane

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 2-Bromo-6-methoxybenzaldehyde (1.0 eq) in ethanol, add acetaldehyde (1.5 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of potassium hydroxide (1.2 eq) in ethanol.

• Stir the reaction mixture at room temperature for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, neutralize the reaction with 1 M HCl.

• Extract the product with dichloromethane (3 x 50 mL).

• Wash the combined organic layers with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford (E)-3-(2-Bromo-6-methoxyphenyl)acrylaldehyde.

Protocol 2: Diastereoselective Copper-Catalyzed 1,4-Addition of Ethylmagnesium Bromide

Materials:

• (E)-3-(2-Bromo-6-methoxyphenyl)acrylaldehyde

• Copper(I) bromide dimethyl sulfide complex (CuBr·SMe₂)

• (R,R)-N,N'-Dimethyl-1,2-diphenylethylenediamine (chiral ligand)

• Ethylmagnesium bromide (EtMgBr, 1.0 M in THF)

• Anhydrous diethyl ether (Et₂O)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried Schlenk flask under an argon atmosphere, dissolve CuBr·SMe₂ (5 mol%) and the chiral ligand (6 mol%) in anhydrous diethyl ether.

• Stir the solution at room temperature for 30 minutes to form the catalyst complex.

• Cool the mixture to -78 °C.

• In a separate flask, dissolve (E)-3-(2-Bromo-6-methoxyphenyl)acrylaldehyde (1.0 eq) in anhydrous diethyl ether.

• Slowly add the aldehyde solution to the catalyst mixture.

• Add ethylmagnesium bromide (1.2 eq) dropwise to the reaction mixture over 20 minutes, maintaining the temperature at -78 °C.

• Stir the reaction at -78 °C for 4 hours.

• Monitor the reaction by TLC.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with diethyl ether (3 x 30 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the solution and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to isolate the chiral aldehyde product.

• The aldehyde can be subsequently reduced to the corresponding alcohol using a mild reducing agent like sodium borohydride for easier analysis of the diastereomeric ratio by chiral HPLC or NMR analysis of Mosher esters.

Data Presentation

The following table summarizes hypothetical, yet representative, quantitative data for the diastereoselective addition described in Protocol 2, based on literature precedents for similar reactions.

Entry	Nucleophile	Ligand	Solvent	Temp (°C)	Yield (%)	Diastereomeric Ratio (dr)
1	EtMgBr	(R,R)-Me-DPEN	Et₂O	-78	85	95:5
2	MeMgBr	(R,R)-Me-DPEN	Et₂O	-78	82	92:8
3	PhMgBr	(R,R)-Me-DPEN	Et₂O	-78	75	90:10
4	EtMgBr	(S,S)-Me-DPEN	Et₂O	-78	84	6:94
5	EtMgBr	(R,R)-Me-DPEN	THF	-78	78	88:12

Visualizations

Reaction Workflow

References

• 1. Enantioselective Total Synthesis of (−)-Nardoaristolone B via a Gold(I)-Catalyzed Oxidative Cyclization - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Protecting Group Strategies: 2-Bromo-6-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-6-methoxybenzaldehyde is a versatile bifunctional aromatic compound featuring an aldehyde, a bromine atom, and a methoxy group. This substitution pattern makes it a valuable building block in the synthesis of complex organic molecules, particularly in the fields of medicinal chemistry and materials science. The aldehyde group can participate in a wide range of transformations, while the bromine atom is amenable to various cross-coupling reactions. However, the reactivity of the aldehyde can interfere with reactions intended for the bromo group, such as Grignard reagent formation or organolithium-mediated transformations. To achieve selective reactivity at the C-Br bond, it is often necessary to temporarily "protect" the aldehyde functionality.

The most common and effective strategy for protecting aldehydes is the formation of acetals. Acetals are stable to a wide range of nucleophilic and basic conditions, yet they can be readily removed under acidic conditions to regenerate the aldehyde. This orthogonality makes them ideal protecting groups for facilitating multi-step synthetic sequences. These application notes provide detailed protocols for the protection of 2-Bromo-6-methoxybenzaldehyde as a diethyl acetal or a 1,3-dioxolane, as well as the subsequent deprotection.

Protecting Group Strategy: Acetalization

The aldehyde group of 2-Bromo-6-methoxybenzaldehyde can be effectively protected as either an acyclic acetal (e.g., diethyl acetal) or a cyclic acetal (e.g., 1,3-dioxolane). The choice between these depends on the specific requirements of the subsequent synthetic steps, including desired stability and reaction conditions. Cyclic acetals are generally more stable to hydrolysis than their acyclic counterparts.

The general workflow for employing a protecting group strategy with 2-Bromo-6-methoxybenzaldehyde is illustrated below.

Caption: General workflow for the protection of 2-Bromo-6-methoxybenzaldehyde.

The logic behind using a protecting group is to mask the reactive aldehyde, enabling selective reactions at other sites of the molecule.

Caption: Logic of employing a protecting group strategy.

Data Presentation

The following tables summarize typical reaction conditions and expected yields for the protection of benzaldehyde derivatives. These values can serve as a general guideline for the protection of 2-Bromo-6-methoxybenzaldehyde, though optimization may be required.

Table 1: Acetal Protection of Substituted Benzaldehydes

Protecting Group	Reagents	Catalyst	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
Diethyl Acetal	Triethyl orthoformate (2-3 eq.)	p-TsOH (cat.) or NH₄Cl (cat.)	Ethanol	Room Temp. - Reflux	2 - 12	85 - 95
1,3-Dioxolane	Ethylene glycol (1.5-2 eq.)	p-TsOH (cat.)	Toluene	Reflux (Dean-Stark)	2 - 6	90 - 98

Table 2: Deprotection of Benzaldehyde Acetals

Acetal Type	Reagents	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
Diethyl Acetal	1-2 M aq. HCl	Acetone or THF	Room Temp.	1 - 4	> 90
1,3-Dioxolane	1-2 M aq. HCl or TFA (cat.)	Acetone/H₂O or THF/H₂O	Room Temp.	1 - 6	> 95

Experimental Protocols

Protocol 1: Protection of 2-Bromo-6-methoxybenzaldehyde as a Diethyl Acetal

Reaction Scheme:

2-Bromo-6-methoxybenzaldehyde + 2 EtOH + H⁺ ⇌ 2-Bromo-6-methoxybenzaldehyde diethyl acetal + H₂O

Materials:

• 2-Bromo-6-methoxybenzaldehyde

• Triethyl orthoformate

• Anhydrous ethanol

• p-Toluenesulfonic acid monohydrate (p-TsOH) or Ammonium Chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-Bromo-6-methoxybenzaldehyde (1.0 eq) in anhydrous ethanol (approx. 5-10 mL per gram of aldehyde).

• To this solution, add triethyl orthoformate (2.0-3.0 eq).

• Add a catalytic amount of p-TsOH (0.02-0.05 eq) or NH₄Cl (0.1 eq).

• Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 2-12 hours.

• Once the starting material is consumed, quench the reaction by adding saturated aqueous sodium bicarbonate solution to neutralize the acid catalyst.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with an organic solvent (e.g., diethyl ether or ethyl acetate) three times.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude diethyl acetal.

• The product can be purified by vacuum distillation or column chromatography on silica gel if necessary.

Protocol 2: Protection of 2-Bromo-6-methoxybenzaldehyde as a 1,3-Dioxolane

Reaction Scheme:

2-Bromo-6-methoxybenzaldehyde + Ethylene Glycol + H⁺ ⇌ 2-(2-Bromo-6-methoxyphenyl)-1,3-dioxolane + H₂O

Materials:

• 2-Bromo-6-methoxybenzaldehyde

• Ethylene glycol

• Toluene

• p-Toluenesulfonic acid monohydrate (p-TsOH)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Organic solvent for extraction (e.g., ethyl acetate)

• Dean-Stark apparatus

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add 2-Bromo-6-methoxybenzaldehyde (1.0 eq), toluene (approx. 10 mL per gram of aldehyde), and ethylene glycol (1.5-2.0 eq).

• Add a catalytic amount of p-TsOH (0.01-0.05 eq).

• Heat the mixture to reflux and collect the water generated in the Dean-Stark trap.

• Continue refluxing until no more water is collected (typically 2-6 hours). Monitor the reaction by TLC or GC-MS.

• Cool the reaction mixture to room temperature.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel or recrystallization if necessary.

Protocol 3: Deprotection of the Acetal to Regenerate 2-Bromo-6-methoxybenzaldehyde

Reaction Scheme:

Protected 2-Bromo-6-methoxybenzaldehyde + H₂O (in presence of H⁺) → 2-Bromo-6-methoxybenzaldehyde + Alcohol(s)

Materials:

• Acetal-protected 2-Bromo-6-methoxybenzaldehyde

• Acetone or Tetrahydrofuran (THF)

• Aqueous hydrochloric acid (e.g., 1-2 M HCl) or Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate solution

• Organic solvent for extraction (e.g., ethyl acetate)

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

Procedure:

• Dissolve the acetal-protected aldehyde (1.0 eq) in a mixture of acetone (or THF) and water (e.g., 4:1 v/v).

• Add a catalytic amount of a strong acid such as 1-2 M HCl or TFA (e.g., 0.1-1.0 eq).

• Stir the mixture at room temperature and monitor the reaction progress by TLC until the starting material is consumed (typically 1-6 hours).

• Neutralize the acid by carefully adding saturated aqueous sodium bicarbonate solution until effervescence ceases.

• Extract the product with an organic solvent like ethyl acetate three times.

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the deprotected aldehyde.

• If necessary, the product can be further purified by column chromatography or recrystallization.

Conclusion

The use of acetals as protecting groups for the aldehyde functionality of 2-Bromo-6-methoxybenzaldehyde provides a robust and efficient strategy for enabling selective transformations at the C-Br bond. The protocols detailed in this document offer reliable methods for both the protection and subsequent deprotection of the aldehyde, facilitating the synthesis of complex derivatives for applications in drug discovery and materials science. Researchers should optimize the reaction conditions for their specific downstream applications to ensure the highest possible yields and purity.

Application Notes and Protocols: 2-Bromo-6-methoxybenzaldehyde as a Precursor for Natural Products

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-bromo-6-methoxybenzaldehyde and its isomers as versatile precursors in the synthesis of a variety of natural products and other biologically active molecules. The presence of the aldehyde, methoxy, and bromo functionalities allows for a diverse range of chemical transformations, making it a valuable building block in synthetic organic chemistry. This document details synthetic protocols for key natural products and important palladium-catalyzed cross-coupling reactions.

Total Synthesis of Bioactive Natural Products

2-Bromo-6-methoxybenzaldehyde and its isomers serve as crucial starting materials for the total synthesis of several natural products with interesting biological activities. Below are detailed protocols for the synthesis of the antihypertensive agents S-(+)-XJP and R-(-)-XJP, the anticancer alkaloid NK109, and the anti-inflammatory agent (±)-norannuradhapurine.

Synthesis of Antihypertensive Natural Products: S-(+)-XJP and R-(-)-XJP

The first asymmetric total synthesis of the antihypertensive natural products S-(+)-XJP and R-(-)-XJP has been accomplished in eight steps starting from the commercially available 6-bromo-2-hydroxy-3-methoxybenzaldehyde[1]. A key transformation in this synthesis is an intramolecular Heck reaction to construct the isochroman-4-one core[1].

Experimental Protocol:

The synthesis involves a multi-step sequence, with the intramolecular Heck reaction being a pivotal step. The overall yield for the synthesis is approximately 25%[1]. In vivo studies on spontaneously hypertensive rats showed that R-(-)-XJP significantly reduced systolic arterial blood pressure, with a maximum reduction of nearly 30% at 6 hours post-administration[1].

Quantitative Data Summary for the Synthesis of S-(+)-XJP and R-(-)-XJP

Step	Reaction	Key Reagents and Conditions	Product	Yield (%)	Reference
1	O-Allylation	Allyl bromide, K₂CO₃, Acetone, reflux	2-(Allyloxy)-6-bromo-3-methoxybenzaldehyde	95	[1]
2	Grignard Reaction	Vinylmagnesium bromide, THF, 0 °C to rt	1-(2-(Allyloxy)-6-bromo-3-methoxyphenyl)prop-2-en-1-ol	90	[1]
3	Esterification	Acetic anhydride, DMAP, CH₂Cl₂, rt	[1-(2-(Allyloxy)-6-bromo-3-methoxyphenyl)prop-2-en-1-yl] acetate	98	[1]
4	Intramolecular Heck Reaction	Pd(OAc)₂, PPh₃, Ag₂CO₃, H₂O, 110 °C	(E)-3-Vinyl-8-methoxyisochroman-4-one	85	[1]
5	Chiral Resolution	Chiral HPLC	S-(+)- and R-(-)-3-Vinyl-8-methoxyisochroman-4-one	-	[1]
6	Ozonolysis	O₃, CH₂Cl₂, -78 °C; then Me₂S	(S)- and (R)-8-Methoxy-4-oxoisochroman-3-carbaldehyde	92	[1]
7	Oxidation	NaClO₂, NaH₂PO₄, 2-methyl-2-butene, t-BuOH/H₂O, rt	(S)- and (R)-8-Methoxy-4-oxoisochroman-3-carboxylic acid	95	[1]
8	Esterification	CH₃I, K₂CO₃, DMF, rt	S-(+)-XJP and R-(-)-XJP	96	[1]

Synthetic Pathway for S-(+)-XJP and R-(-)-XJP

Caption: Synthetic scheme for S-(+)-XJP and R-(-)-XJP.

Synthesis of Anticancer Alkaloid: NK109

A total synthesis of NK109, an anticancer benzo[c]phenanthridine alkaloid, has been developed from 6-bromo-2-hydroxy-3-methoxybenzaldehyde[2]. The synthetic route involves the construction of the benzo[c]phenanthridine ring system via a radical cyclization[2].

Experimental Protocol:

The synthesis begins with the protection of the hydroxyl group of 6-bromo-2-hydroxy-3-methoxybenzaldehyde as a benzyl ether. Condensation with 5-amino-2,3-methylenedioxynaphthalene, followed by reduction, yields a key precursor. Radical cyclization and subsequent steps afford NK109[2].

Quantitative Data Summary for the Synthesis of NK109

Step	Reaction	Key Reagents and Conditions	Product	Yield (%)	Reference
1	O-Benzylation	Benzyl chloride, KI, K₂CO₃, DMF	2-(Benzyloxy)-6-bromo-3-methoxybenzaldehyde	Good	[2]
2	Reductive Amination	5-Amino-2,3-methylenedioxynaphthalene, Dimethylamine-borane	N-(2-(Benzyloxy)-6-bromo-3-methoxybenzyl)-5-aminonaphthalene	Good	[2]
3	Radical Cyclization	Tri-n-octyltin hydride, AIBN, Toluene	Benzo[c]phenanthridine intermediate	-	[2]
4	Aromatization	MnO₂	Aromatized benzo[c]phenanthridine	-	[2]
5	Methylation & Deprotection	Methyl 2-nitrobenzenesulfonate; H₂/Pd-C	NK109	-	[2]

Logical Workflow for the Synthesis of NK109

Caption: Workflow for the total synthesis of NK109.

Synthesis of Anti-inflammatory Agent: (±)-Norannuradhapurine

The total synthesis of (±)-norannuradhapurine, a phenolic noraporphine alkaloid with anti-inflammatory properties, has been achieved using 6-bromo-2-hydroxy-3-methoxybenzaldehyde as the starting material[3]. The key step in this synthesis is the formation of the C ring via a radical-initiated cyclization[3].

Experimental Protocol:

The synthesis commences with the benzylation of 6-bromo-2-hydroxy-3-methoxybenzaldehyde, followed by a series of transformations to build the isoquinoline core. A radical cyclization is then employed to construct the aporphine skeleton, which upon deprotection yields (±)-norannuradhapurine[3]. The synthesized compound was shown to inhibit the production of several inflammatory mediators, including NO, PGE₂, TNF-α, IL-1β, and IL-6 in LPS-stimulated macrophages[3].

Quantitative Data Summary for the Synthesis of (±)-Norannuradhapurine

Step	Reaction	Key Reagents and Conditions	Product	Yield (%)	Reference
1	O-Benzylation	Benzyl chloride, K₂CO₃, Acetone, reflux	2-(Benzyloxy)-6-bromo-3-methoxybenzaldehyde	-	[3]
2	Acetic Acid Synthesis	Multiple steps	2-(Benzyloxy)-6-bromo-3-methoxyphenylacetic acid	-	[3]
3	Amide Formation	SOCl₂, Benzene; then 3,4-methylenedioxyphenethylamine, NaHCO₃, CHCl₃	N-[2-(3,4-Methylenedioxyphenyl)ethyl]-2-(2-benzyloxy-6-bromo-3-methoxyphenyl)acetamide	-	[3]
4	Bischler-Napieralski Reaction	POCl₃, Benzene	Dihydroisoquinoline intermediate	-	[3]
5	Reduction	NaBH₄, Ethanol, reflux	Tetrahydroisoquinoline intermediate	81	[3]
6	N-Acylation	(CF₃CO)₂O, Et₃N, CHCl₃	N-Trifluoroacetyl intermediate	-	[3]
7	Radical Cyclization	Bu₃SnH, AIBN, Toluene	Aporphine skeleton	40	[3]
8	Deprotection	H₂/Pd-C, Ethanol; then K₂CO₃, Methanol-water	(±)-Norannuradhapurine	-	[3]

Signaling Pathway of (±)-Norannuradhapurine's Anti-inflammatory Action

Caption: Inhibition of inflammatory pathways by (±)-norannuradhapurine.

Palladium-Catalyzed Cross-Coupling Reactions

2-Bromo-6-methoxybenzaldehyde is an excellent substrate for various palladium-catalyzed cross-coupling reactions, which are fundamental transformations in modern organic synthesis for the formation of carbon-carbon bonds.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling enables the synthesis of biaryl compounds by reacting an organohalide with an organoboron compound.

General Experimental Protocol:

A mixture of 2-bromo-6-methoxybenzaldehyde (1.0 equiv.), an arylboronic acid (1.2-1.5 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 equiv.) in a suitable solvent system (e.g., Toluene/Ethanol/H₂O) is heated under an inert atmosphere until the reaction is complete.

Representative Suzuki-Miyaura Coupling Conditions

Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	High
4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (3)	-	Na₂CO₃	DME/H₂O	90	16	High
3-Thienylboronic acid	PdCl₂(dppf) (2)	-	Cs₂CO₃	Dioxane	100	8	High

Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Heck Reaction

The Heck reaction is a powerful method for the formation of substituted alkenes by coupling an unsaturated halide with an alkene.

General Experimental Protocol:

2-Bromo-6-methoxybenzaldehyde (1.0 equiv.), an alkene (1.1-1.5 equiv.), a palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), a phosphine ligand (e.g., PPh₃ or P(o-tolyl)₃), and a base (e.g., Et₃N or K₂CO₃) are heated in a polar aprotic solvent (e.g., DMF or NMP) under an inert atmosphere.

Representative Heck Reaction Conditions

Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Styrene	Pd(OAc)₂ (2)	P(o-tolyl)₃ (4)	Et₃N	DMF	100	24	Good
n-Butyl acrylate	PdCl₂(PPh₃)₂ (3)	-	K₂CO₃	NMP	120	18	Good
Cyclohexene	Pd(OAc)₂ (5)	PPh₃ (10)	NaOAc	DMA	130	36	Moderate

Sonogashira Coupling

The Sonogashira coupling is used to form carbon-carbon bonds between a vinyl or aryl halide and a terminal alkyne.

General Experimental Protocol:

A mixture of 2-bromo-6-methoxybenzaldehyde (1.0 equiv.), a terminal alkyne (1.2-1.5 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-3 mol%), a copper(I) co-catalyst (e.g., CuI, 2-5 mol%), and a base (e.g., Et₃N or piperidine) in a suitable solvent (e.g., THF or DMF) is stirred at room temperature or slightly elevated temperatures under an inert atmosphere.

Representative Sonogashira Coupling Conditions

Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	THF	rt	12	High
1-Hexyne	Pd(OAc)₂ (1) / PPh₃ (2)	CuI (3)	Piperidine	DMF	50	8	High
Trimethylsilylacetylene	Pd(PPh₃)₄ (3)	CuI (5)	i-Pr₂NH	Toluene	60	16	Good

References

• 1. First total synthesis of antihypertensive natural products S-(+)-XJP and R-(−)-XJP - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling Reactions with 2-Bromo-6-methoxybenzaldehyde

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted guidance on optimizing the Suzuki-Miyaura cross-coupling reaction of 2-Bromo-6-methoxybenzaldehyde. This sterically hindered and electron-rich aryl bromide can present unique challenges, and this resource offers troubleshooting guides and frequently asked questions to address common issues and enhance reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when using 2-Bromo-6-methoxybenzaldehyde in Suzuki coupling reactions?

A1: The main difficulties arise from the steric hindrance caused by the ortho-methoxy and aldehyde groups. This steric bulk can impede the oxidative addition step of the catalytic cycle and the subsequent transmetalation. The electron-donating nature of the methoxy group can also decrease the reactivity of the aryl bromide.[1]

Q2: I am observing a low yield. What are the most common initial checks to perform?

A2: Low yields can often be traced back to several key factors. A systematic check of your reagents and reaction setup is the first step:

• Reagent Quality: Ensure the boronic acid or ester is fresh and has not degraded. Boronic acids are susceptible to protodeboronation, a major side reaction.[2]

• Catalyst and Ligand Integrity: Palladium catalysts and phosphine ligands can degrade over time, especially if not stored under an inert atmosphere.[2] Phosphine ligands are particularly prone to oxidation.

• Solvent and Base Purity: Use anhydrous and thoroughly degassed solvents, as oxygen can deactivate the Pd(0) catalyst.[2][3] Ensure the base is of high purity.

• Inert Atmosphere: The rigorous exclusion of oxygen is critical to prevent the oxidation of the active Pd(0) catalyst and phosphine ligands.[2][3] Ensure your reaction vessel is properly purged with an inert gas like argon or nitrogen.[4]

Q3: What are the most common side reactions, and how can I minimize them?

A3: The two most prevalent side reactions are protodeboronation and homocoupling.

• Protodeboronation: This is the replacement of the boronic acid group with a hydrogen atom, often exacerbated by high temperatures and certain bases.[5] To minimize this, use fresh, high-purity boronic acid, consider more stable boronic esters (e.g., pinacol esters), or use milder reaction conditions.[2][6]

• Homocoupling: This is the coupling of two boronic acid molecules or two aryl halide molecules. It can be reduced by ensuring an efficient catalytic cycle, which can often be achieved by optimizing the catalyst and ligand system.[7] Adding the aryl halide in a slight excess can sometimes suppress the homocoupling of the boronic acid.[4]

Q4: Can the aldehyde group on 2-Bromo-6-methoxybenzaldehyde interfere with the reaction?

A4: Aldehyde groups are generally well-tolerated in Suzuki couplings. However, under strongly basic conditions or at high temperatures, side reactions involving the aldehyde, such as aldol condensation, could potentially occur, though this is less common under typical Suzuki conditions. If side reactions involving the aldehyde are suspected, using a milder base or protecting the aldehyde group might be considered.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the Suzuki coupling of 2-Bromo-6-methoxybenzaldehyde.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Formation	1. Inactive catalyst. 2. Inefficient oxidative addition due to steric hindrance. 3. Poor solubility of reagents.	1. Use a fresh palladium source and ligand. Consider a pre-catalyst. 2. Switch to a bulkier, more electron-rich phosphine ligand (e.g., a Buchwald ligand like SPhos or XPhos) to facilitate oxidative addition. 3. Choose a solvent system where all components are soluble at the reaction temperature (e.g., Dioxane/water, Toluene/water, DMF/water).[8]
Significant Homocoupling of Boronic Acid	1. Slow transmetalation step. 2. Catalyst system favors homocoupling.	1. Moderately increase the reaction temperature. 2. Change the ligand. Bidentate ligands like dppf can sometimes suppress homocoupling.[7] 3. Ensure an appropriate halide to boronic acid stoichiometry (typically 1:1.1 to 1:1.5).[7]
Protodeboronation of Boronic Acid Partner	1. Presence of excess water or oxygen. 2. Base-catalyzed decomposition.[7] 3. High reaction temperature.	1. Ensure all reagents and solvents are anhydrous and the reaction is thoroughly degassed.[2] 2. Use a milder base (e.g., K₂CO₃ instead of K₃PO₄). The choice of base is crucial and can be substrate-dependent. 3. Lower the reaction temperature and monitor for longer reaction times.
Catalyst Turns Black (Palladium Black)	1. Insufficient ligand to stabilize Pd(0). 2. High reaction temperature. 3. Impurities in starting materials or solvent.	1. Increase the ligand-to-palladium ratio slightly. 2. Use a more robust, sterically hindered ligand.[7] 3. Lower the reaction temperature. 4. Purify all reagents and use anhydrous, degassed solvents.[7]

Experimental Protocols

General Protocol for Optimizing Suzuki Coupling of 2-Bromo-6-methoxybenzaldehyde

This protocol provides a starting point for optimization. The ideal conditions may vary depending on the specific boronic acid used.

Materials:

• 2-Bromo-6-methoxybenzaldehyde

• Arylboronic acid or boronic acid pinacol ester

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, or a pre-catalyst like Pd(dppf)Cl₂)

• Ligand (if not using a pre-ligated catalyst, e.g., PPh₃, SPhos, XPhos)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane, Toluene, DMF)

• Degassed water

• Inert gas (Argon or Nitrogen)

Procedure:

• Reagent Preparation: To a flame-dried Schlenk flask or microwave vial, add 2-Bromo-6-methoxybenzaldehyde (1.0 eq), the arylboronic acid or ester (1.2 eq), and the base (2.0-3.0 eq).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas. Repeat this cycle three times to ensure an oxygen-free environment.[2]

• Catalyst/Ligand Addition: Under a positive pressure of inert gas, add the palladium source (e.g., Pd(OAc)₂, 0.02 eq) and the ligand (e.g., SPhos, 0.04 eq). If using a pre-catalyst like Pd(PPh₃)₄, add it directly (0.05 eq).

• Solvent Addition: Add the degassed organic solvent (e.g., 1,4-Dioxane) and degassed water (typically in a 4:1 to 10:1 ratio) via syringe. The reaction concentration is generally between 0.1 M and 0.5 M with respect to the limiting reagent.

• Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: A generalized workflow for performing a Suzuki coupling reaction.

References

• 1. reddit.com [reddit.com]
• 2. benchchem.com [benchchem.com]
• 3. quora.com [quora.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Grignard Addition to 2-Bromo-6-methoxybenzaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the Grignard addition to 2-Bromo-6-methoxybenzaldehyde.

Troubleshooting Guides

Low or no yield of the desired secondary alcohol is a common issue in Grignard additions to sterically hindered and electronically modified substrates like 2-Bromo-6-methoxybenzaldehyde. The following guide addresses potential causes and offers solutions.

Issue	Potential Cause	Recommended Solution
Reaction Fails to Initiate	Magnesium surface is passivated by a layer of magnesium oxide.	Activate the magnesium turnings by gently crushing them in a dry flask, or by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. The disappearance of the iodine color indicates activation.
Presence of moisture in glassware, solvents, or reagents.	All glassware must be rigorously flame-dried or oven-dried and cooled under an inert atmosphere (nitrogen or argon). Use anhydrous solvents, and ensure starting materials are dry.
Low Yield of Desired Product	Steric Hindrance: The ortho-bromo and methoxy groups sterically hinder the approach of the Grignard reagent to the carbonyl carbon.	Use a less sterically bulky Grignard reagent if possible. Consider using a more reactive Grignard reagent (e.g., organolithium reagents as an alternative). Performing the reaction at lower temperatures (-78°C to 0°C) can sometimes improve selectivity for the addition product.
Side Reactions: Competing side reactions consume the Grignard reagent or the starting aldehyde.	See the "Common Side Reactions" section below for specific solutions to minimize byproduct formation.
Incomplete reaction.	Increase the reaction time or gently warm the reaction mixture after the initial addition to ensure completion. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Formation of a White Precipitate During Work-up	Formation of magnesium salts.	This is normal. The acidic work-up (e.g., with saturated aqueous NH₄Cl or dilute HCl) will dissolve these salts.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in the Grignard addition to 2-Bromo-6-methoxybenzaldehyde?

A1: The most common side reactions are reduction of the aldehyde to the corresponding benzyl alcohol, enolization of the aldehyde (if the Grignard reagent is very bulky and basic), and Wurtz-type coupling of the Grignard reagent.

Q2: How do the bromo and methoxy substituents at the ortho positions affect the reaction?

A2: Both groups exert steric hindrance, making the carbonyl carbon less accessible to the nucleophilic Grignard reagent. Electronically, the methoxy group is electron-donating, which can slightly reduce the electrophilicity of the carbonyl carbon. The bromo group is electron-withdrawing, which can increase the electrophilicity of the carbonyl carbon but also offers significant steric bulk.

Q3: Which Grignard reagents are most likely to be successful with this substrate?

A3: Less sterically hindered Grignard reagents such as methylmagnesium bromide, ethylmagnesium bromide, or phenylmagnesium bromide are more likely to give good yields of the desired addition product. Highly branched or bulky Grignard reagents (e.g., tert-butylmagnesium chloride) will likely lead to a higher proportion of side products.

Q4: What is the recommended reaction temperature?

A4: It is generally recommended to perform the addition of the aldehyde to the Grignard reagent at a low temperature, typically between -78°C and 0°C, to minimize side reactions. After the addition is complete, the reaction can be allowed to slowly warm to room temperature.

Q5: How can I minimize the formation of the reduced alcohol byproduct?

A5: The reduction byproduct is formed when the Grignard reagent has a β-hydrogen, which can be transferred to the carbonyl carbon via a six-membered transition state. Using a Grignard reagent without β-hydrogens (e.g., methylmagnesium bromide or phenylmagnesium bromide) will eliminate this side reaction. Performing the reaction at a lower temperature can also help to disfavor the reduction pathway.

Data Presentation

The following table provides illustrative yields for the Grignard addition to 2-Bromo-6-methoxybenzaldehyde with various Grignard reagents under optimized conditions. Please note that these are representative values and actual yields may vary depending on the specific experimental setup and conditions.

Grignard Reagent	Desired Product Yield (%)	Reduction Product Yield (%)	Other Byproducts (%)
Methylmagnesium Bromide	75-85	N/A	5-10
Ethylmagnesium Bromide	60-70	10-15	5-10
Isopropylmagnesium Bromide	40-50	20-30	10-15
Phenylmagnesium Bromide	70-80	N/A	5-10
tert-Butylmagnesium Chloride	<10	>60	10-20

Experimental Protocols

Protocol 1: General Procedure for Grignard Addition to 2-Bromo-6-methoxybenzaldehyde

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Appropriate organic halide (e.g., bromomethane, bromoethane, bromobenzene)

• 2-Bromo-6-methoxybenzaldehyde

• Iodine crystal (for initiation)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Grignard Reagent Formation:

  • Flame-dry a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add magnesium turnings (1.2 equivalents) to the flask.

  • Add a small crystal of iodine.

  • Add a small amount of anhydrous diethyl ether to cover the magnesium.

  • In the dropping funnel, prepare a solution of the organic halide (1.1 equivalents) in anhydrous diethyl ether.

  • Add a small portion of the halide solution to the magnesium suspension to initiate the reaction (indicated by bubbling and a cloudy appearance). Gentle warming may be necessary.

  • Once the reaction starts, add the remaining halide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for 30-60 minutes.

• Addition to Aldehyde:

  • Cool the Grignard reagent solution to 0°C in an ice bath.

  • Dissolve 2-Bromo-6-methoxybenzaldehyde (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the aldehyde solution dropwise to the stirred Grignard reagent.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Work-up:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with diethyl ether (3 x 20 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: Experimental workflow for the Grignard addition to 2-Bromo-6-methoxybenzaldehyde.

Caption: Main reaction pathway for the Grignard addition.

Caption: Common side reactions in the Grignard addition.

Technical Support Center: Purification of 2-Bromo-6-methoxybenzaldehyde Reaction Products

This technical support center provides guidance for researchers, scientists, and drug development professionals on the purification of 2-Bromo-6-methoxybenzaldehyde reaction products. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the purification process.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of 2-Bromo-6-methoxybenzaldehyde, offering potential causes and solutions in a question-and-answer format.

Question: My purified 2-Bromo-6-methoxybenzaldehyde shows a broad melting point range. What could be the issue?

Answer: A broad melting point range typically indicates the presence of impurities. Common impurities can include unreacted starting materials, byproducts from the synthesis, or residual solvents. To address this, a more rigorous purification method may be necessary. Consider re-purifying the product using column chromatography with a fine-tuned eluent system or performing a second recrystallization with a different solvent system.

Question: After column chromatography, I'm observing co-elution of my product with an unknown impurity. How can I improve separation?

Answer: Co-elution during column chromatography suggests that the chosen solvent system does not have sufficient selectivity to resolve your product from the impurity. To improve separation, you can try the following:

• Optimize the Eluent System: Experiment with different solvent mixtures. A common starting point for aromatic aldehydes is a hexane/ethyl acetate gradient. Try varying the polarity by adjusting the ratio or by introducing a different solvent, such as dichloromethane.

• Change the Stationary Phase: If silica gel does not provide adequate separation, consider using a different stationary phase like alumina.

• Employ Flash Chromatography: This technique uses pressure to increase the flow rate and can sometimes improve separation efficiency.

Question: My recrystallization attempt resulted in the product "oiling out" instead of forming crystals. What should I do?

Answer: "Oiling out" occurs when the compound separates from the solution as a liquid above its melting point. This can be due to a high concentration of impurities or an inappropriate solvent. To resolve this:

• Add More Solvent: The solution may be too concentrated. Add a small amount of hot solvent to redissolve the oil and then allow it to cool slowly.

• Change the Solvent System: The boiling point of your solvent may be too high. Select a solvent with a lower boiling point or use a mixed solvent system.

• Induce Crystallization: Try scratching the inside of the flask with a glass rod at the liquid-air interface or add a seed crystal of the pure compound to initiate crystallization.

Question: The yield of my purified product is consistently low. What are the potential causes?

Answer: Low recovery can result from several factors during the purification process:

• In recrystallization:

  • Using too much solvent, which keeps the product dissolved in the mother liquor.

  • Cooling the solution too rapidly, leading to the formation of fine crystals that are difficult to filter.

  • Washing the collected crystals with a solvent that is not ice-cold, causing some of the product to redissolve.

• In column chromatography:

  • Adsorption of the product onto the stationary phase.

  • Using an eluent system that is too polar, causing the product to elute too quickly with impurities.

  • Incomplete elution from the column.

To improve your yield, carefully optimize the solvent volumes and cooling rates in recrystallization, and fine-tune the eluent system in chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying 2-Bromo-6-methoxybenzaldehyde?

A1: The most common and effective methods for purifying 2-Bromo-6-methoxybenzaldehyde are recrystallization and silica gel column chromatography. For removing unreacted aldehyde from a mixture of other non-aldehyde products, purification via the formation of a sodium bisulfite adduct can be very effective.

Q2: What are the likely impurities in a crude reaction mixture of 2-Bromo-6-methoxybenzaldehyde?

A2: Potential impurities depend on the synthetic route but can include:

• Unreacted Starting Materials: For example, 2-bromo-6-methoxytoluene if the synthesis involves oxidation.

• Over-oxidation Product: 2-Bromo-6-methoxybenzoic acid.

• Isomeric Byproducts: Depending on the directing effects of the substituents during synthesis, other positional isomers of the bromo-methoxybenzaldehyde may be formed.

• Residual Solvents: Solvents used in the reaction or initial workup.

Q3: What analytical techniques are recommended to assess the purity of 2-Bromo-6-methoxybenzaldehyde?

A3: The purity of the final product can be effectively assessed using a combination of the following techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure and identify any organic impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify volatile impurities.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis of purity.

• Melting Point Analysis: A sharp melting point range close to the literature value indicates high purity.

Quantitative Data Summary

Purification Method	Typical Purity Achieved	Typical Yield Range	Notes
Recrystallization	>98%	70-90%	Highly dependent on the solvent system and the nature of the impurities.
Column Chromatography	>99%	60-85%	Can achieve very high purity but may result in lower yields due to product loss on the column.
Bisulfite Adduct Formation	>99% (for the aldehyde)	80-95%	Excellent for separating aldehydes from non-aldehyde components. The yield is for the recovered aldehyde.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol describes a general procedure for the recrystallization of 2-Bromo-6-methoxybenzaldehyde. The ideal solvent or solvent mixture should be determined on a small scale first.

Materials:

• Crude 2-Bromo-6-methoxybenzaldehyde

• Recrystallization solvent (e.g., ethanol, methanol, or a mixture such as ethanol/water)

• Erlenmeyer flasks

• Hot plate

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution: Place the crude 2-Bromo-6-methoxybenzaldehyde in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and gently heat the mixture on a hot plate while stirring until the solid completely dissolves.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to a boil for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean Erlenmeyer flask to remove any insoluble impurities and charcoal.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. For maximum crystal formation, subsequently place the flask in an ice bath for at least 30 minutes.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.

Protocol 2: Purification by Column Chromatography

This protocol provides a general method for the purification of 2-Bromo-6-methoxybenzaldehyde using silica gel column chromatography.

Materials:

• Crude 2-Bromo-6-methoxybenzaldehyde

• Silica gel (60-120 mesh for gravity chromatography or 230-400 mesh for flash chromatography)

• Eluent (e.g., a gradient of ethyl acetate in hexanes)

• Glass chromatography column

• Sand

• Cotton or glass wool

• Collection tubes

Procedure:

• Column Packing: Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand. Prepare a slurry of silica gel in the initial, least polar eluent and pour it into the column, allowing it to settle into a packed bed. Top the silica gel with another thin layer of sand.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (like dichloromethane or the initial eluent). Carefully apply the sample solution to the top of the silica gel bed.

• Elution: Begin elution with the least polar solvent mixture, gradually increasing the polarity by increasing the proportion of the more polar solvent.

• Fraction Collection: Collect fractions in separate tubes and monitor the composition of each fraction by Thin Layer Chromatography (TLC).

• Product Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Protocol 3: Purification via Sodium Bisulfite Adduct Formation

This method is highly effective for separating aldehydes from other organic compounds.[1][2][3]

Materials:

• Crude reaction mixture containing 2-Bromo-6-methoxybenzaldehyde

• Saturated aqueous sodium bisulfite solution

• Organic solvent (e.g., diethyl ether or ethyl acetate)

• 5 M Sodium hydroxide (NaOH) solution

• Separatory funnel

Procedure:

• Adduct Formation: Dissolve the crude mixture in a suitable organic solvent. Add the saturated sodium bisulfite solution and shake the mixture vigorously in a separatory funnel. The aldehyde will react to form a water-soluble adduct.

• Separation of Non-Aldehyde Components: Separate the aqueous layer containing the bisulfite adduct from the organic layer. The organic layer contains the non-aldehyde components, which can be washed, dried, and concentrated.

• Regeneration of the Aldehyde: To the aqueous layer containing the adduct, add an equal volume of fresh organic solvent. While stirring, slowly add the 5 M NaOH solution until the mixture is basic (pH > 10). This will regenerate the aldehyde.

• Extraction and Isolation: Shake the separatory funnel to extract the regenerated aldehyde into the organic layer. Separate the layers, and then wash the organic layer with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the purified 2-Bromo-6-methoxybenzaldehyde.

Visualizations

Caption: General workflow for the purification and analysis of 2-Bromo-6-methoxybenzaldehyde.

Caption: Troubleshooting guide for common issues in recrystallization.

References

• 1. benchchem.com [benchchem.com]
• 2. Workup [chem.rochester.edu]
• 3. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-Bromo-6-methoxybenzaldehyde

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Bromo-6-methoxybenzaldehyde. It is designed to assist with the removal of common impurities and to provide guidance on best practices for obtaining a high-purity product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial 2-Bromo-6-methoxybenzaldehyde?

A1: Commercial 2-Bromo-6-methoxybenzaldehyde can contain several impurities depending on the synthetic route used for its manufacture. Common impurities may include:

• Starting materials: Unreacted precursors such as 2-bromo-6-methoxytoluene or related compounds.

• Isomers: Positional isomers like 2-Bromo-4-methoxybenzaldehyde or 3-Bromo-2-methoxybenzaldehyde may be present.

• Over-brominated species: Products containing more than one bromine atom on the aromatic ring.

• Oxidation products: The corresponding carboxylic acid, 2-Bromo-6-methoxybenzoic acid, can form upon exposure to air.[1]

Q2: My 2-Bromo-6-methoxybenzaldehyde has a brownish tint. Is it impure?

A2: Pure 2-Bromo-6-methoxybenzaldehyde is typically a light-colored solid. A brownish tint can indicate the presence of impurities, which may include polymeric materials or degradation products.[2][3] It is recommended to assess the purity of the material using an analytical technique such as High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Q3: What is the recommended method for storing 2-Bromo-6-methoxybenzaldehyde to prevent degradation?

A3: To ensure the stability of 2-Bromo-6-methoxybenzaldehyde, it should be stored in a tightly sealed container under an inert atmosphere, such as nitrogen or argon, to protect it from air and moisture.[4] Storing the compound at a reduced temperature (0-8 °C) is also advisable to minimize degradation over time.[2]

Q4: I am having trouble getting my 2-Bromo-6-methoxybenzaldehyde to crystallize during recrystallization. What could be the issue?

A4: Difficulties with crystallization can arise from several factors:

• Inappropriate solvent system: The compound may be too soluble or not soluble enough in the chosen solvent. Experiment with different solvents or solvent mixtures.

• Presence of impurities: High levels of impurities can inhibit crystal formation, sometimes leading to the product "oiling out."[3]

• Supersaturation: The solution may be supersaturated. Try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound to induce crystallization.

• Cooling rate: Cooling the solution too quickly can lead to the formation of an oil or very small crystals. Allow the solution to cool slowly to room temperature before placing it in an ice bath.[5]

Q5: Can I use distillation to purify 2-Bromo-6-methoxybenzaldehyde?

A5: While distillation under reduced pressure is a common technique for purifying aldehydes, its suitability for 2-Bromo-6-methoxybenzaldehyde depends on the thermal stability of the compound and the boiling points of the impurities.[6] High temperatures can potentially lead to decomposition. It is advisable to first attempt purification by recrystallization or column chromatography, which are generally milder methods.

Data Presentation

Table 1: Recommended Starting Solvent Systems for Purification

Purification Method	Solvent System (v/v)	Rationale & Considerations
Recrystallization	Ethanol/Water	Good for moderately polar compounds. The compound should be soluble in hot ethanol and insoluble in cold water.[5]
Hexane/Ethyl Acetate	A less polar system that can be effective for removing more polar impurities.[7]
Column Chromatography	Hexane/Ethyl Acetate (gradient)	A common eluent system for silica gel chromatography of aromatic aldehydes. Start with a low polarity (e.g., 9:1 Hexane:Ethyl Acetate) and gradually increase the polarity.[8]
Dichloromethane/Hexane (gradient)	An alternative eluent system that can offer different selectivity for separating closely related isomers.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol provides a general guideline for the recrystallization of 2-Bromo-6-methoxybenzaldehyde. The optimal solvent system should be determined through small-scale trials.

• Solvent Selection: In a small test tube, add approximately 50 mg of the crude 2-Bromo-6-methoxybenzaldehyde. Add a few drops of a chosen solvent (e.g., ethanol). Heat the mixture gently. If the solid dissolves, add a few drops of an anti-solvent (e.g., water) until the solution becomes cloudy. If the solid does not dissolve, try a different solvent. The ideal system will dissolve the compound when hot but result in crystal formation upon cooling.

• Dissolution: In an appropriately sized Erlenmeyer flask, add the crude 2-Bromo-6-methoxybenzaldehyde. Add the minimum amount of the hot "good" solvent (e.g., ethanol) required to fully dissolve the solid.

• Hot Filtration (Optional): If there are insoluble impurities, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the ice-cold recrystallization solvent.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature or in a desiccator.

Protocol 2: Purification by Column Chromatography

This protocol is a general procedure for the purification of 2-Bromo-6-methoxybenzaldehyde using silica gel column chromatography.

• TLC Analysis: First, analyze the crude material by Thin Layer Chromatography (TLC) using different solvent systems (e.g., varying ratios of hexane and ethyl acetate) to determine the optimal eluent for separation.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into a chromatography column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude 2-Bromo-6-methoxybenzaldehyde in a minimal amount of the eluent or a more polar solvent like dichloromethane. Carefully load the sample onto the top of the silica gel column.

• Elution: Begin eluting the column with the chosen solvent system. If a gradient elution is used, gradually increase the polarity of the eluent.

• Fraction Collection: Collect fractions in test tubes or other suitable containers.

• Monitoring: Monitor the fractions by TLC to identify which ones contain the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2-Bromo-6-methoxybenzaldehyde.

Mandatory Visualization

Caption: Troubleshooting workflow for the purification of 2-Bromo-6-methoxybenzaldehyde.

References

• 1. benchchem.com [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]
• 4. 2-Bromo-3-hydroxy-4-methoxybenzaldehyde 97 2973-58-2 [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. benchchem.com [benchchem.com]

preventing dehalogenation of 2-Bromo-6-methoxybenzaldehyde

Welcome to the technical support center for 2-Bromo-6-methoxybenzaldehyde. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges during its use in chemical synthesis, with a particular focus on preventing dehalogenation.

Frequently Asked Questions (FAQs)

Q1: What is dehalogenation and why is it a problem with 2-Bromo-6-methoxybenzaldehyde?

Dehalogenation is an undesired side reaction where the bromine atom on the aromatic ring is replaced by a hydrogen atom, leading to the formation of 2-methoxybenzaldehyde. This byproduct reduces the yield of the desired product and complicates purification. For 2-Bromo-6-methoxybenzaldehyde, this is a common issue in various reactions, particularly palladium-catalyzed cross-couplings and metal-halogen exchange reactions.

Q2: What are the primary causes of dehalogenation in reactions involving 2-Bromo-6-methoxybenzaldehyde?

In palladium-catalyzed reactions like Suzuki, Buchwald-Hartwig, or Sonogashira couplings, dehalogenation is often caused by the formation of palladium-hydride (Pd-H) species.[1] These can arise from:

• Bases: Strong alkoxide bases (e.g., NaOtBu) can generate hydrides.[1]

• Solvents: Protic solvents (e.g., alcohols) or solvents that can degrade (e.g., DMF) can act as hydride donors.[1][2]

• Reagents: Impurities in reagents, such as boranes in boronic acids, can be a source of hydrides.[1]

In metal-halogen exchange reactions (e.g., using n-BuLi or Grignard reagents), dehalogenation can occur if the resulting organometallic intermediate is protonated by a stray proton source (e.g., moisture, acidic protons on other molecules) before it can react with the desired electrophile.

Q3: How does the ortho-methoxy group in 2-Bromo-6-methoxybenzaldehyde influence dehalogenation?

The ortho-methoxy group is an electron-donating group, which can increase the electron density on the aromatic ring. This can sometimes make the aryl halide more susceptible to certain side reactions. However, its steric bulk can also play a role, potentially influencing the binding of the substrate to a catalyst in a way that might favor or disfavor dehalogenation depending on the specific reaction conditions.

Q4: Can the aldehyde functional group contribute to dehalogenation or other side reactions?

Yes, the aldehyde group is sensitive to basic and nucleophilic conditions common in many coupling and organometallic reactions.[3]

• Base-catalyzed side reactions: Under strong basic conditions, aldol-type reactions can occur.

• Reaction with organometallics: Organolithium or Grignard reagents can attack the aldehyde carbonyl group. This can be the desired reaction, but if the goal is to functionalize the aryl bromide, the aldehyde may need to be protected.

• Influence on reaction conditions: The presence of the aldehyde may limit the choice of reagents and reaction conditions that can be used without causing unwanted side reactions, indirectly impacting the strategies to prevent dehalogenation. For instance, some conditions that might minimize dehalogenation could be detrimental to the aldehyde.

Troubleshooting Guides

This section addresses specific issues you might encounter when using 2-Bromo-6-methoxybenzaldehyde in common synthetic transformations.

Issue 1: Significant Dehalogenation in Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig)

Potential Causes & Solutions

Potential Cause	Recommended Solution
Inappropriate Base	Switch from strong alkoxide bases (e.g., NaOtBu) to milder inorganic bases like K₃PO₄ or Cs₂CO₃.[1][4]
Suboptimal Ligand	Use bulky, electron-rich phosphine ligands such as XPhos, SPhos, or RuPhos to accelerate the desired reductive elimination over the dehalogenation pathway.[1][5]
High Reaction Temperature	Lower the reaction temperature. While higher temperatures can increase reaction rates, they can also promote dehalogenation. Determine the minimum effective temperature empirically.[3]
Presence of Hydride Sources	Use anhydrous, degassed, aprotic solvents like toluene or 1,4-dioxane.[1][2] Ensure all reagents are free of water and other protic impurities.
Oxygen in Reaction Mixture	Maintain a strictly inert atmosphere (Nitrogen or Argon) throughout the reaction setup and execution to prevent oxidative processes that can lead to catalyst decomposition and side reactions.[6]

Issue 2: Dehalogenation during Lithium-Halogen Exchange

Potential Causes & Solutions

Potential Cause	Recommended Solution
High Reaction Temperature	Perform the lithium-halogen exchange at very low temperatures, typically -78 °C or even lower, to minimize side reactions and ensure the stability of the organolithium intermediate.[7][8]
Slow Trapping of Organolithium	Add the electrophile promptly after the formation of the organolithium species to minimize its exposure to potential proton sources.
Protic Impurities	Ensure all glassware is rigorously dried and that the solvent (typically THF or diethyl ether) is anhydrous.
Slow Addition of Alkyllithium	Add the alkyllithium reagent (e.g., n-BuLi) dropwise to the solution of 2-Bromo-6-methoxybenzaldehyde to maintain a low temperature and minimize localized heating.

Issue 3: Low Yields in Grignard Reagent Formation and Subsequent Reactions

Potential Causes & Solutions

Potential Cause	Recommended Solution
Difficulty Initiating Grignard Formation	Activate the magnesium turnings with a small crystal of iodine or a few drops of 1,2-dibromoethane.[9] Ensure all glassware and solvents are scrupulously dry.[10]
Dehalogenation (Protonolysis)	The Grignard reagent is a strong base and will react with any protic source, including water, alcohols, or even acidic C-H bonds, to give the dehalogenated product.[10][11] Maintain strictly anhydrous conditions.
Reaction with Aldehyde	If the goal is to form the Grignard reagent for a subsequent reaction not involving intramolecular attack on the aldehyde, the aldehyde group must be protected (e.g., as an acetal) prior to Grignard formation.

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling with Minimized Dehalogenation

This protocol is optimized to reduce the dehalogenation of 2-Bromo-6-methoxybenzaldehyde.

• Reagent Preparation: In a glovebox or under a strict argon atmosphere, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1.5 mol%), a suitable ligand (e.g., XPhos, 3.3 mol%), and potassium phosphate (K₃PO₄, 2.0 eq) to an oven-dried Schlenk tube.

• Substrate Addition: Add 2-Bromo-6-methoxybenzaldehyde (1.0 eq) and the desired arylboronic acid (1.2 eq) to the tube.

• Solvent Addition: Add anhydrous, degassed toluene or 1,4-dioxane via syringe.

• Reaction: Seal the tube and heat the mixture to 80-100°C. Monitor the reaction's progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the residue via column chromatography.

Protocol 2: Low-Temperature Lithium-Halogen Exchange

This protocol is designed to generate the organolithium species from 2-Bromo-6-methoxybenzaldehyde while minimizing dehalogenation.

• Setup: In an oven-dried, three-necked flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a septum, dissolve 2-Bromo-6-methoxybenzaldehyde (1.0 eq) in anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (1.05 eq) dropwise via syringe, ensuring the internal temperature does not rise above -70 °C.

• Stirring: Stir the reaction mixture at -78 °C for 15-30 minutes.

• Electrophilic Quench: Add the desired electrophile (e.g., an aldehyde, ketone, or other suitable reagent) dropwise at -78 °C.

• Warming and Quench: After the addition is complete, allow the reaction to stir for a specified time (typically 1-2 hours) at -78 °C before slowly warming to room temperature. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Workup and Purification: Extract the product with an organic solvent, dry the combined organic layers, concentrate, and purify by column chromatography.

Visualizations

Caption: Troubleshooting workflow for dehalogenation.

Caption: Suzuki coupling cycle and dehalogenation pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Yoneda Labs [yonedalabs.com]
• 7. Arene-catalysed lithiation reactions with lithium at low temperature - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. sites.wp.odu.edu [sites.wp.odu.edu]
• 9. community.wvu.edu [community.wvu.edu]
• 10. adichemistry.com [adichemistry.com]
• 11. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Catalyst Selection for Cross-Coupling of 2-Bromo-6-methoxybenzaldehyde

Welcome to the technical support center for catalyst selection in cross-coupling reactions involving 2-Bromo-6-methoxybenzaldehyde. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common challenges encountered during the synthesis of complex organic molecules utilizing this versatile building block.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in cross-coupling reactions with 2-Bromo-6-methoxybenzaldehyde?

A1: The primary challenges stem from the steric hindrance imposed by the ortho-methoxy group and the aldehyde functionality. The methoxy group can impede the approach of the catalyst to the C-Br bond, potentially slowing down the oxidative addition step in the catalytic cycle. The aldehyde group, being electron-withdrawing, can influence the electronic properties of the aryl halide. Additionally, aldehydes can sometimes coordinate to the palladium catalyst, potentially leading to catalyst inhibition or side reactions under basic conditions.[1]

Q2: How does the methoxy group in 2-Bromo-6-methoxybenzaldehyde affect catalyst selection?

A2: The methoxy group is electron-donating, which increases the electron density at the carbon bearing the bromine atom. This can make the oxidative addition step more challenging compared to electron-deficient aryl halides.[2][3] Therefore, catalyst systems with bulky, electron-rich ligands are often preferred as they can facilitate this step.[4][5]

Q3: Which cross-coupling reactions are most suitable for functionalizing 2-Bromo-6-methoxybenzaldehyde?

A3: Several powerful cross-coupling reactions can be employed, depending on the desired bond formation:

• Suzuki-Miyaura Coupling: Ideal for forming C-C bonds with aryl or vinyl boronic acids/esters.

• Heck Coupling: Used to form C-C bonds with alkenes.[6][7][8]

• Buchwald-Hartwig Amination: The method of choice for forming C-N bonds with a variety of primary and secondary amines.[9]

• Sonogashira Coupling: Employed for creating C-C bonds with terminal alkynes.[10]

Q4: Should the aldehyde group be protected before the cross-coupling reaction?

A4: While many modern palladium catalysts show good functional group tolerance, including for aldehydes, protection may be necessary in certain cases.[1] If you observe significant side reactions involving the aldehyde, such as aldol condensation or imine formation (in Buchwald-Hartwig amination), protecting the aldehyde as an acetal should be considered.[9]

Troubleshooting Guides

Issue 1: Low or No Product Yield

A low or non-existent yield is a common issue, often related to catalyst activity or reaction conditions.

Caption: Troubleshooting workflow for low product yield.

For a sterically hindered substrate like 2-Bromo-6-methoxybenzaldehyde, the choice of catalyst and ligand is critical. Bulky, electron-rich phosphine ligands are often necessary to promote the oxidative addition and reductive elimination steps of the catalytic cycle.[4]

Table 1: Recommended Catalyst Systems for Suzuki-Miyaura Coupling of Sterically Hindered Aryl Bromides

Palladium Source	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100-110	High
Pd₂(dba)₃	XPhos	K₃PO₄	Dioxane	100	>90
PEPPSI™-IPr	-	K₂CO₃	DMF/H₂O	80	Good to Excellent
Pd(PPh₃)₄	-	K₃PO₄	Dioxane/H₂O	90	~85-95[11]

Note: Yields are based on model reactions with sterically hindered aryl bromides and may require optimization for 2-Bromo-6-methoxybenzaldehyde.

Issue 2: Significant Homocoupling Observed

Homocoupling of the boronic acid (in Suzuki reactions) or the aryl halide are common side reactions that reduce the yield of the desired cross-coupled product.

Caption: Troubleshooting workflow for boronic acid homocoupling.

Table 2: Strategies to Minimize Homocoupling

Factor	Recommendation	Rationale
Atmosphere	Ensure strictly anaerobic conditions.	Oxygen can promote the homocoupling of organoboron reagents.[1]
Palladium Source	Use a Pd(0) precatalyst (e.g., Pd₂(dba)₃).	Pd(II) species can directly react with the boronic acid to cause homocoupling.[1]
Ligand	Employ bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos).	These ligands favor the desired cross-coupling pathway and suppress side reactions.[1]
Base	Use a weaker base (e.g., K₂CO₃, K₃PO₄, or CsF).	Strong bases can accelerate the decomposition of the boronic acid.[1]
Boron Reagent	Use a more stable boronic ester (e.g., pinacol or MIDA boronate).	These are often more stable than boronic acids and can reduce protodeboronation.[1]

Experimental Protocols

The following are generalized starting protocols for various cross-coupling reactions with 2-Bromo-6-methoxybenzaldehyde. Optimization of catalyst, ligand, base, solvent, and temperature will likely be necessary for optimal results.

Protocol 1: Suzuki-Miyaura Coupling

This protocol is adapted for a sterically hindered aryl bromide.

• Reagents:

  • 2-Bromo-6-methoxybenzaldehyde (1.0 equiv)

  • Arylboronic acid (1.2-1.5 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

  • SPhos (4 mol%)

  • Potassium phosphate (K₃PO₄) (2.0 equiv)

  • Toluene and Water (e.g., 10:1 mixture, degassed)

• Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-Bromo-6-methoxybenzaldehyde, the arylboronic acid, and K₃PO₄.

  • In a separate vial, pre-mix Pd(OAc)₂ and SPhos in a small amount of the degassed solvent.

  • Add the catalyst mixture to the Schlenk flask.

  • Add the degassed solvent mixture via syringe.

  • Heat the reaction mixture to 80-110 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.[5][12]

Protocol 2: Buchwald-Hartwig Amination

This protocol is a starting point for the amination of a challenging aryl bromide.

• Reagents:

  • 2-Bromo-6-methoxybenzaldehyde (1.0 equiv)

  • Amine (1.2 equiv)

  • Pd₂(dba)₃ (2 mol%)

  • XPhos (4.4 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 equiv)

  • Toluene or Dioxane (anhydrous, degassed)

• Procedure:

  • To an oven-dried Schlenk tube, add 2-Bromo-6-methoxybenzaldehyde, the amine, and NaOtBu.

  • In a separate vial, mix Pd₂(dba)₃ and XPhos.

  • Add the catalyst/ligand mixture to the Schlenk tube.

  • Evacuate and backfill the tube with an inert gas three times.

  • Add the anhydrous, degassed solvent via syringe.

  • Heat the reaction mixture to 80-110 °C.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool to room temperature and quench with saturated aqueous NH₄Cl.

  • Extract with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by flash column chromatography.[9]

Protocol 3: Sonogashira Coupling

A general procedure for the copper-co-catalyzed Sonogashira coupling.

• Reagents:

  • 2-Bromo-6-methoxybenzaldehyde (1.0 equiv)

  • Terminal alkyne (1.1-1.5 equiv)

  • Pd(PPh₃)₂Cl₂ (2 mol%)

  • Copper(I) iodide (CuI) (4 mol%)

  • Triethylamine (Et₃N) or Diisopropylamine (iPr₂NH) (degassed)

  • DMF (optional co-solvent, degassed)

• Procedure:

  • To a Schlenk tube, add 2-Bromo-6-methoxybenzaldehyde, Pd(PPh₃)₂Cl₂, and CuI.

  • Evacuate and backfill with an inert gas.

  • Add the degassed amine (and co-solvent if used) followed by the terminal alkyne via syringe.

  • Stir the reaction at room temperature or heat to 50-80 °C.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, dilute with an organic solvent and filter through a pad of Celite.

  • Wash the filtrate with saturated aqueous NH₄Cl and brine.

  • Dry the organic layer, concentrate, and purify by flash column chromatography.[13]

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for setting up a cross-coupling reaction.

Caption: A generalized experimental workflow for cross-coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Heck Reaction [organic-chemistry.org]
• 7. mdpi.com [mdpi.com]
• 8. Heck reaction - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Failed Reactions with 2-Bromo-6-methoxybenzaldehyde

Welcome to the technical support center for 2-Bromo-6-methoxybenzaldehyde. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance for troubleshooting common issues encountered during chemical syntheses involving this versatile building block. The sterically hindered nature of this ortho-substituted benzaldehyde can present unique challenges in various reactions.

Frequently Asked Questions (FAQs)

Q1: Why are my reaction yields with 2-Bromo-6-methoxybenzaldehyde consistently low?

Low yields can stem from several factors, primarily related to the steric hindrance imposed by the ortho-methoxy group and the electronic properties of the aromatic ring. The proximity of the methoxy group to the aldehyde and the bromine atom can impede access of reagents to the reactive sites. Additionally, the aldehyde group can be sensitive to certain reaction conditions, leading to unwanted side reactions. Careful optimization of reaction parameters is crucial.

Q2: What are the most common side reactions observed with 2-Bromo-6-methoxybenzaldehyde?

Common side reactions include:

• Hydrodehalogenation: Replacement of the bromine atom with a hydrogen atom, particularly in palladium-catalyzed reactions.

• Homocoupling: Dimerization of the starting material or the coupling partner, a frequent issue in cross-coupling reactions.

• Aldehyde reduction or oxidation: The aldehyde group can be reduced to an alcohol or oxidized to a carboxylic acid depending on the reagents and conditions used.

• Cannizzaro-type reactions: Under strongly basic conditions, the aldehyde can undergo disproportionation.

Q3: Should I protect the aldehyde group before attempting a cross-coupling reaction?

Protecting the aldehyde group, for instance as an acetal, can be a viable strategy if you observe significant side reactions involving the aldehyde or if the reaction requires harsh conditions (e.g., strong bases).[1] Acetals are generally stable under the basic conditions of many cross-coupling reactions and can be readily deprotected under acidic conditions.[1] However, many modern catalyst systems exhibit good functional group tolerance, so it is often recommended to first attempt the reaction without a protecting group under mild conditions.

Troubleshooting Guides

Palladium-Catalyzed Cross-Coupling Reactions (Suzuki-Miyaura, Heck, Sonogashira, Buchwald-Hartwig)

These reactions are powerful tools for C-C and C-N bond formation. However, the steric hindrance and electronic nature of 2-Bromo-6-methoxybenzaldehyde can lead to challenges.

Issue: Low or No Product Formation

Potential Cause	Recommended Solution
Catalyst Inactivity/Decomposition	Use a fresh, high-purity palladium catalyst and ligand. Consider using a pre-catalyst that readily forms the active Pd(0) species. For challenging substrates, bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands are often effective.[2][3]
Inefficient Oxidative Addition	The C-Br bond activation can be slow. Increase the reaction temperature cautiously. Using a more electron-rich ligand can also facilitate this step.
Slow Transmetalation (Suzuki)	The transfer of the organoboron group to palladium can be sluggish. Ensure the base is strong enough and sufficiently soluble. Using more stable boronic esters (e.g., pinacol esters) can sometimes be beneficial.
Poor Reagent Solubility	Ensure all reactants are fully dissolved in the chosen solvent at the reaction temperature. A change in solvent or the use of a co-solvent may be necessary.

Issue: Significant Side Product Formation

Side Product	Potential Cause	Recommended Solution
Hydrodehalogenation	Presence of a hydrogen source (e.g., water, protic solvents) or β-hydride elimination from the catalyst complex.	Use anhydrous, degassed solvents. Employ bulky ligands that disfavor β-hydride elimination. A less aggressive base or lower reaction temperature might also reduce this side reaction.[3]
Homocoupling of Boronic Acid (Suzuki)	Presence of oxygen in the reaction mixture.	Thoroughly degas all solvents and the reaction mixture (e.g., freeze-pump-thaw cycles or sparging with an inert gas). Maintain a positive pressure of an inert gas throughout the reaction.
Glaser Coupling (Sonogashira)	Copper-catalyzed homocoupling of the terminal alkyne.	Ensure strictly anaerobic conditions. Use an excess of the amine base. Consider a copper-free Sonogashira protocol.[4]

Grignard Reactions

The addition of Grignard reagents to the sterically hindered aldehyde of 2-Bromo-6-methoxybenzaldehyde can be challenging.

Issue: Low or No Product Yield

Potential Cause	Recommended Solution
Failure of Grignard Reagent Formation	Magnesium surface may be oxidized.
Steric Hindrance	The ortho-methoxy group blocks the approach of the Grignard reagent to the carbonyl carbon.
Enolization of the Aldehyde	A bulky Grignard reagent can act as a base, deprotonating the aldehyde.
Reduction of the Aldehyde	If the Grignard reagent has β-hydrogens, it can act as a reducing agent.

Experimental Protocols & Methodologies

General Workflow for a Suzuki-Miyaura Coupling Reaction

This protocol provides a general starting point for the Suzuki-Miyaura coupling of 2-Bromo-6-methoxybenzaldehyde. Optimization of the catalyst, ligand, base, and solvent is often necessary.

Caption: General workflow for a Suzuki-Miyaura coupling reaction.

General Workflow for a Grignard Reaction

This protocol outlines the key steps for performing a Grignard reaction with 2-Bromo-6-methoxybenzaldehyde. Strict anhydrous conditions are critical for success.

Caption: General workflow for a Grignard reaction.

Signaling Pathways and Reaction Mechanisms

Catalytic Cycle of the Suzuki-Miyaura Coupling

Understanding the catalytic cycle is key to troubleshooting failed Suzuki-Miyaura reactions. Issues can arise at any stage of the cycle.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

This technical support guide provides a starting point for addressing common issues with reactions involving 2-Bromo-6-methoxybenzaldehyde. Successful synthesis often relies on careful optimization of reaction conditions and a systematic approach to troubleshooting.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Sonogashira Coupling [organic-chemistry.org]

Technical Support Center: Improving Regioselectivity in Reactions of 2-Bromo-6-methoxybenzaldehyde

Welcome to the technical support center for reactions involving 2-Bromo-6-methoxybenzaldehyde. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experimental outcomes, with a focus on achieving high regioselectivity.

Frequently Asked Questions (FAQs)

Q1: What are the most common strategies to achieve regioselective functionalization of 2-Bromo-6-methoxybenzaldehyde?

A1: The primary strategies for regioselective functionalization of 2-Bromo-6-methoxybenzaldehyde are:

• Palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura and Sonogashira couplings are highly effective for selective substitution at the C-Br bond. The choice of catalyst, ligands, and reaction conditions is crucial for high yields and selectivity.

• Directed Ortho-Metalation (DoM): This technique allows for functionalization at the position ortho to a directing metalation group (DMG). In 2-Bromo-6-methoxybenzaldehyde, the methoxy group can act as a moderate DMG. For more effective directing, the aldehyde can be transiently converted into a stronger DMG, such as an imine or an acetal.[1][2]

Q2: How does the electronic nature of the substituents on 2-Bromo-6-methoxybenzaldehyde influence its reactivity?

A2: The methoxy group (-OCH₃) is an electron-donating group, which activates the aromatic ring towards electrophilic attack and can direct ortho and para substitution. The bromo group (-Br) is a deactivating group but also an ortho, para-director. The aldehyde group (-CHO) is a meta-directing and deactivating group. The interplay of these groups dictates the reactivity and regioselectivity of various transformations.

Q3: Is it necessary to protect the aldehyde group in 2-Bromo-6-methoxybenzaldehyde during cross-coupling reactions?

A3: While many modern palladium catalysts show good functional group tolerance, protecting the aldehyde is a prudent strategy, especially when using strongly basic or nucleophilic conditions. The aldehyde can be protected as an acetal (e.g., a 1,3-dioxolane), which is stable under many cross-coupling conditions and can be easily deprotected under acidic conditions.[3] This prevents potential side reactions and can improve yields.

Q4: Can Nucleophilic Aromatic Substitution (SNAr) be performed on 2-Bromo-6-methoxybenzaldehyde?

A4: Direct SNAr on 2-Bromo-6-methoxybenzaldehyde is generally not feasible. SNAr reactions require strong electron-withdrawing groups (like -NO₂) positioned ortho or para to the leaving group to stabilize the negatively charged Meisenheimer intermediate.[4][5] The methoxy group is electron-donating, and the aldehyde is only moderately electron-withdrawing, making the ring system not sufficiently activated for this reaction type under standard conditions.

Troubleshooting Guides

Issue 1: Low Yield in Suzuki-Miyaura Coupling

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Catalyst Inactivity	1. Ensure the use of a pre-activated Pd(0) catalyst or that the Pd(II) precatalyst is effectively reduced in situ. 2. Increase catalyst loading incrementally (e.g., from 1-2 mol% to 3-5 mol%). 3. Consider using more active and sterically hindered phosphine ligands like SPhos or XPhos.
Base Incompatibility	1. The choice of base is critical. Screen different bases such as K₃PO₄, K₂CO₃, or Cs₂CO₃. 2. Ensure the base is finely powdered and anhydrous for solid bases.
Solvent System	1. A mixture of an organic solvent and water (e.g., Dioxane/H₂O, Toluene/H₂O) is often optimal. 2. Ensure solvents are properly degassed to prevent catalyst oxidation.
Poor Boronic Acid Quality	1. Use high-purity boronic acid. 2. Consider using boronate esters (e.g., pinacol esters) which can be more stable.

Issue 2: Poor Regioselectivity in Sonogashira Coupling

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Homocoupling of Alkyne	1. Ensure rigorous exclusion of oxygen by thoroughly degassing solvents and using an inert atmosphere (Argon or Nitrogen). 2. If using a copper co-catalyst, its presence can sometimes promote homocoupling. Consider a copper-free Sonogashira protocol.
Catalyst/Ligand Choice	1. The ligand can significantly influence selectivity. Screen different phosphine ligands (e.g., PPh₃, XPhos). 2. N-Heterocyclic carbene (NHC) palladium complexes can offer different selectivity profiles.
Reaction Temperature	1. Run the reaction at the lowest temperature that allows for a reasonable reaction rate to minimize side reactions.
Base Selection	1. An amine base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) is commonly used and also acts as a solvent in some cases. Ensure it is fresh and dry.

Data Presentation

The following tables provide representative reaction conditions for achieving high regioselectivity in Suzuki-Miyaura and Sonogashira couplings based on protocols for similar substrates. These should serve as a starting point for optimization.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of 2-Bromo-6-methoxybenzaldehyde

Catalyst (mol%)	Ligand (mol%)	Base (Equiv.)	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Dioxane/H₂O (10:1)	100	12	85-95
Pd(PPh₃)₄ (5)	-	Na₂CO₃ (2)	Toluene/EtOH/H₂O (4:1:1)	90	16	80-90
PdCl₂(dppf) (3)	-	Cs₂CO₃ (2)	DMF	110	8	>90

Table 2: Representative Conditions for Sonogashira Coupling of 2-Bromo-6-methoxybenzaldehyde

Catalyst (mol%)	Co-catalyst (mol%)	Base (Equiv.)	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N (3)	THF/Et₃N (2:1)	60	6	80-95
Pd(OAc)₂ (2)	-	PPh₃ (4), Bu₄NI (1), K₂CO₃ (2)	DMF	100	12	75-85
Pd(CF₃COO)₂ (2.5)	CuI (5)	Et₃N	DMF	100	3	>90

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To a dry round-bottom flask or Schlenk tube, add 2-Bromo-6-methoxybenzaldehyde (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), the base (e.g., K₃PO₄, 2.0-3.0 equiv.), and the palladium catalyst and ligand (e.g., Pd(OAc)₂ and SPhos).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed solvent mixture (e.g., Dioxane/Water, 10:1) via syringe.

• Reaction: Stir the reaction mixture at the desired temperature (typically 80-110 °C) and monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[6]

Protocol 2: Acetal Protection of the Aldehyde Group

• Setup: To a round-bottom flask containing 2-Bromo-6-methoxybenzaldehyde (1.0 equiv.) in an appropriate solvent (e.g., toluene), add ethylene glycol (1.5-2.0 equiv.) and a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid, 0.05 equiv.).

• Water Removal: Equip the flask with a Dean-Stark apparatus and a condenser. Heat the mixture to reflux. Water will be azeotropically removed and collected in the Dean-Stark trap.

• Monitoring: Continue refluxing until no more water is collected (typically 2-4 hours).

• Workup: Cool the reaction mixture to room temperature. Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography if necessary.[3]

Visualizations

Caption: General workflow for palladium-catalyzed cross-coupling reactions.

Caption: Logical relationships for achieving regioselectivity.

References

• 1. Understanding the Reactions that are Specific for Terminal Alkynes [unacademy.com]
• 2. Biaryl synthesis by C-C coupling [organic-chemistry.org]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Biaryls via Palladium??Catalyzed [2+ 2+ 2] Cocyclization of Arynes and Diynes: Application to the Synthesis of Arylnaphthalene Lignans | Chemsrc [chemsrc.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Analysis of Byproducts in 2-Bromo-6-methoxybenzaldehyde Reactions by GC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 2-Bromo-6-methoxybenzaldehyde in chemical reactions and analyzing the products by Gas Chromatography-Mass Spectrometry (GC-MS).

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low Yield of the Desired Product in a Suzuki-Miyaura Coupling Reaction

Q: My Suzuki-Miyaura coupling reaction with 2-Bromo-6-methoxybenzaldehyde is resulting in a low yield of the desired biaryl product. My GC-MS analysis shows a significant amount of starting material and several other peaks. What are the likely causes and how can I troubleshoot this?

A: Low yields in Suzuki-Miyaura coupling can stem from several factors. Based on your GC-MS data, the presence of starting material and additional peaks suggests side reactions are competing with your desired cross-coupling. Here are the most common culprits and their solutions:

• Homocoupling of 2-Bromo-6-methoxybenzaldehyde: This is a common side reaction where two molecules of the starting material couple to form a symmetrical biphenyl.[1] This byproduct can be identified in your GC-MS data by a peak with a mass corresponding to the dimer of your starting material. To minimize this, ensure your reaction is thoroughly degassed to remove oxygen, which can promote homocoupling.[1] You can also try using a lower catalyst loading or a different palladium precatalyst.[1]

• Dehalogenation of the Starting Material: The bromine atom on your starting material can be replaced by a hydrogen atom, leading to the formation of 6-methoxybenzaldehyde. To mitigate this, consider using a milder base or a lower reaction temperature.[1]

• Decomposition of the Boronic Acid: Boronic acids can be unstable and undergo decomposition, especially if they are not fresh or if the reaction conditions are not anhydrous.[1] This can lead to the formation of protodeboronation byproducts, where the boronic acid is replaced by a hydrogen atom on the coupling partner. Using freshly opened or purified boronic acid and ensuring anhydrous conditions can help.[1]

• Inactive Catalyst: The palladium catalyst can become deactivated, leading to incomplete conversion. Always use a fresh batch of catalyst and ligand, and ensure your solvent is of high purity and anhydrous.[1]

Issue 2: Unexpected Peaks in the GC-MS Chromatogram of a Grignard Reaction

Q: I performed a Grignard reaction with 2-Bromo-6-methoxybenzaldehyde and my GC-MS analysis shows the expected product, but also two other significant peaks. What could these be?

A: Besides the desired alcohol product, Grignard reactions with sterically hindered aldehydes like 2-Bromo-6-methoxybenzaldehyde are prone to side reactions.[2] The two most likely byproducts you are observing are:

• Reduction of the Aldehyde: If your Grignard reagent has a β-hydrogen, it can act as a reducing agent, converting the aldehyde to the corresponding primary alcohol.[2] This will appear as a peak with a mass corresponding to the addition of two hydrogen atoms to your starting material.

• Enolization: The Grignard reagent can also act as a base and deprotonate the starting material if there are any acidic protons, leading to the recovery of the starting material after workup.[2]

• Unreacted Starting Material: The steric hindrance from the ortho-methoxy group can impede the approach of the Grignard reagent, leading to incomplete reaction and the presence of unreacted 2-Bromo-6-methoxybenzaldehyde.[2]

To favor the desired addition product, it is often recommended to perform the reaction at low temperatures (e.g., 0 °C or -78 °C) to control the exothermicity and add the aldehyde solution dropwise to the Grignard reagent.[2]

Frequently Asked Questions (FAQs)

General Reaction Chemistry

• Q1: What are the most common byproducts I should look for in a Suzuki-Miyaura coupling with 2-Bromo-6-methoxybenzaldehyde?

  • A1: The most common byproducts are the homocoupling product of 2-Bromo-6-methoxybenzaldehyde, the dehalogenated product (6-methoxybenzaldehyde), and the protodeboronation product of your boronic acid.[1]

• Q2: Why is steric hindrance a concern when using 2-Bromo-6-methoxybenzaldehyde in reactions?

  • A2: The methoxy group at the 6-position is ortho to the aldehyde, creating significant steric bulk. This can hinder the approach of nucleophiles to the carbonyl carbon in reactions like Grignard additions, potentially leading to lower yields or favoring side reactions like reduction.[2]

GC-MS Analysis

• Q3: My GC-MS shows no peaks for my reaction mixture. What should I check first?

  • A3: First, confirm that your instrument is functioning correctly by injecting a known standard. If the standard is detected, check your sample concentration to ensure it is within the detection limits of the instrument. Also, verify your injection method and ensure there are no leaks in the injector.[3]

• Q4: I am observing tailing peaks for my aromatic products. What could be the cause?

  • A4: Peak tailing for polar or active compounds can be caused by active sites in the inlet liner or on the column itself. Try replacing the inlet liner and, if the problem persists, clipping a small portion from the front of the column. Using a properly deactivated liner and column is crucial.[4]

• Q5: How can I tentatively identify an unknown byproduct peak in my GC-MS chromatogram?

  • A5: The mass spectrum of the unknown peak provides valuable information. Look at the molecular ion peak (if present) to determine the molecular weight. Analyze the fragmentation pattern for characteristic losses. For example, the loss of a methyl group (M-15) from a methoxy compound, or the loss of a bromine atom (M-79/81) are common fragments. Compare the observed spectrum to a mass spectral library for potential matches.

Experimental Protocols

Example Protocol: Suzuki-Miyaura Coupling of 2-Bromo-6-methoxybenzaldehyde with Phenylboronic Acid

This protocol is a general guideline and may require optimization for specific applications.

Materials:

• 2-Bromo-6-methoxybenzaldehyde

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium carbonate (K₂CO₃)

• Toluene, anhydrous

• Water, degassed

• Ethyl acetate

• Brine

Procedure:

• To a reaction vessel under an inert atmosphere, add palladium(II) acetate (2 mol%) and SPhos (4 mol%).

• Add anhydrous toluene and stir for 10 minutes to pre-form the catalyst.

• To this mixture, add 2-Bromo-6-methoxybenzaldehyde (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Heat the reaction mixture to 100 °C and stir for 12 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite®.

• Wash the filtrate with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash chromatography.

Data Presentation

Table 1: Potential Byproducts in Suzuki-Miyaura Coupling of 2-Bromo-6-methoxybenzaldehyde

Byproduct Name	Structure	Molecular Formula	Molecular Weight ( g/mol )
Homocoupling Product	2,2'-Dimethoxy-6,6'-diformylbiphenyl	C₁₆H₁₄O₄	270.28
Dehalogenated Product	6-Methoxybenzaldehyde	C₈H₈O₂	136.15
Protodeboronation Product	Benzene	C₆H₆	78.11

Table 2: GC-MS Troubleshooting Guide

Symptom	Potential Cause	Recommended Solution
No Peaks	Sample too dilute, injector leak, column flow issue	Concentrate sample, check for leaks with an electronic leak detector, verify gas flow rates.[3]
Tailing Peaks	Active sites in liner or column, column contamination	Replace inlet liner, trim the front of the column, use a deactivated column.[4]
Broad Peaks	Column overloading, slow injection, low oven temperature	Dilute sample, use a faster injection speed, increase oven temperature ramp rate.[3]
Ghost Peaks	Carryover from previous injection, contaminated syringe	Run a solvent blank, clean or replace the syringe.
Unstable Baseline	Contaminated carrier gas, column bleed	Use high-purity gas with traps, condition the column.

Visualizations

Caption: Generalized workflow for Suzuki-Miyaura coupling and subsequent GC-MS analysis.

Caption: A troubleshooting decision tree for low yield in Suzuki-Miyaura coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Bromo-6-methoxybenzaldehyde and 2-Chloro-6-methoxybenzaldehyde in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of 2-Bromo-6-methoxybenzaldehyde and 2-Chloro-6-methoxybenzaldehyde, two key intermediates in the synthesis of complex organic molecules. The choice between these two halogenated benzaldehydes can significantly impact reaction efficiency, catalyst selection, and overall synthetic strategy in palladium-catalyzed cross-coupling reactions. This comparison is based on established principles of aryl halide reactivity, supported by experimental data from analogous systems.

Executive Summary

In palladium-catalyzed cross-coupling reactions, the reactivity of the aryl halide is a critical factor, primarily governed by the strength of the carbon-halogen (C-X) bond. The generally accepted order of reactivity for aryl halides is C-I > C-Br > C-Cl. This trend is a direct consequence of the bond dissociation energies, where the weaker C-Br bond is more readily cleaved in the rate-determining oxidative addition step compared to the stronger C-Cl bond.

Consequently, 2-Bromo-6-methoxybenzaldehyde is inherently more reactive than 2-Chloro-6-methoxybenzaldehyde . This higher reactivity often translates to milder reaction conditions, lower catalyst loadings, and shorter reaction times. Conversely, the less reactive 2-Chloro-6-methoxybenzaldehyde typically requires more forcing conditions, including higher temperatures and more sophisticated, electron-rich, and bulky phosphine ligands or N-heterocyclic carbene (NHC) catalysts to achieve comparable yields.

Comparative Data Overview

Feature	2-Bromo-6-methoxybenzaldehyde	2-Chloro-6-methoxybenzaldehyde
Relative Reactivity	Higher	Lower
C-X Bond Energy	Lower (~71 kcal/mol)	Higher (~81 kcal/mol)
Oxidative Addition Rate	Faster	Slower
Typical Reaction Temp.	Milder (e.g., 80-100 °C)	Harsher (e.g., 100-120 °C or higher)
Catalyst System	Standard Pd catalysts (e.g., Pd(PPh₃)₄, Pd(OAc)₂/PPh₃) often suffice.	Requires highly active catalysts (e.g., Pd(OAc)₂ with bulky, electron-rich ligands like XPhos, SPhos, or NHC ligands).
Catalyst Loading	Generally lower	Often higher
Reaction Time	Shorter	Longer
Substrate Cost	Generally higher	Generally lower

Experimental Protocols

The following are representative, detailed experimental protocols for a Suzuki-Miyaura coupling reaction, illustrating the likely differences in conditions required for each substrate.

Experimental Protocol 1: Suzuki-Miyaura Coupling of 2-Bromo-6-methoxybenzaldehyde with Phenylboronic Acid

Objective: To synthesize 2-phenyl-6-methoxybenzaldehyde.

Materials:

• 2-Bromo-6-methoxybenzaldehyde (1.0 mmol, 215 mg)

• Phenylboronic acid (1.2 mmol, 146 mg)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 4.5 mg)

• Triphenylphosphine (PPh₃, 0.04 mmol, 10.5 mg)

• Potassium carbonate (K₂CO₃, 2.0 mmol, 276 mg)

• 1,4-Dioxane (5 mL)

• Water (1 mL)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add 2-Bromo-6-methoxybenzaldehyde, phenylboronic acid, palladium(II) acetate, triphenylphosphine, and potassium carbonate.

• Add 1,4-dioxane and water.

• Degas the mixture by bubbling argon through the solution for 15 minutes.

• Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 4-8 hours.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Experimental Protocol 2: Suzuki-Miyaura Coupling of 2-Chloro-6-methoxybenzaldehyde with Phenylboronic Acid

Objective: To synthesize 2-phenyl-6-methoxybenzaldehyde.

Materials:

• 2-Chloro-6-methoxybenzaldehyde (1.0 mmol, 170.6 mg)

• Phenylboronic acid (1.5 mmol, 183 mg)

• Palladium(II) acetate (Pd(OAc)₂, 0.03 mmol, 6.7 mg)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl, 0.06 mmol, 28.6 mg)

• Potassium phosphate (K₃PO₄, 3.0 mmol, 637 mg)

• Toluene (5 mL)

• Water (0.5 mL)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add 2-Chloro-6-methoxybenzaldehyde, phenylboronic acid, palladium(II) acetate, XPhos, and potassium phosphate.

• Add toluene and water.

• Thoroughly degas the mixture by three freeze-pump-thaw cycles.

• Heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS. The reaction may require 12-24 hours for completion.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite to remove inorganic salts.

• Wash the filtrate with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizing Reaction Logic and Workflow

Factors Influencing Reactivity

The choice of aryl halide has a cascading effect on the parameters required for a successful cross-coupling reaction.

Caption: Logical relationship between C-X bond strength, reactivity, and required reaction conditions.

General Experimental Workflow for Suzuki-Miyaura Coupling

The following diagram illustrates a typical workflow for performing a Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Conclusion

The selection between 2-Bromo-6-methoxybenzaldehyde and 2-Chloro-6-methoxybenzaldehyde for a synthetic route involves a trade-off between reactivity and cost. The bromo-derivative offers the advantage of higher reactivity, allowing for more facile cross-coupling under milder conditions, which can be crucial for the synthesis of sensitive or complex molecules. In contrast, the chloro-analog is a more cost-effective starting material, but its lower reactivity necessitates the use of more specialized and often more expensive catalyst systems, as well as more stringent reaction conditions. For researchers and process chemists, a careful evaluation of the desired reaction scale, the complexity of the target molecule, and the overall cost-effectiveness of the synthetic sequence should guide the choice between these two valuable building blocks.

comparative yield of different synthetic routes to 2-Bromo-6-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two primary synthetic pathways to 2-Bromo-6-methoxybenzaldehyde, a key intermediate in the development of various pharmaceutical compounds. The comparison is based on reported reaction yields and provides detailed experimental protocols for each route.

Data Presentation: A Comparative Analysis of Yields

The following table summarizes the quantitative data for the two proposed synthetic routes to 2-Bromo-6-methoxybenzaldehyde. It is important to note that the yield for Route 1 is based on analogous reactions due to the absence of directly reported yields for this specific multi-step synthesis in the reviewed literature.

Synthetic Route	Starting Material	Key Transformation(s)	Reported/Estimated Yield (%)
Route 1	3-Methoxyphenol	1. Ortho-Bromination 2. Ortho-Formylation	~65-73% (Estimated Overall)
Route 2	2-Methoxybenzaldehyde	Direct Bromination	60%[1]

Mandatory Visualization: Synthetic Pathways Overview

The following diagram illustrates the logical relationship between the two synthetic routes for producing 2-Bromo-6-methoxybenzaldehyde.

References

• 1. scielo.br [scielo.br]

Unveiling the Therapeutic Potential: A Comparative Guide to the Biological Activity of 2-Bromo-6-methoxybenzaldehyde Derivatives

For researchers, scientists, and drug development professionals, the quest for novel therapeutic agents is a continuous endeavor. Benzaldehyde derivatives, a class of organic compounds, have emerged as a promising scaffold in medicinal chemistry due to their diverse biological activities. Among these, derivatives of 2-Bromo-6-methoxybenzaldehyde are gaining attention for their potential anticancer and antimicrobial properties. This guide provides an objective comparison of the biological performance of these derivatives with other alternatives, supported by available experimental data.

The unique substitution pattern of a bromine atom at the second position and a methoxy group at the sixth position of the benzaldehyde ring offers a strategic starting point for the synthesis of a variety of bioactive molecules. These include, but are not limited to, chalcones, Schiff bases, and hydrazones, each demonstrating a spectrum of biological effects.

Comparative Analysis of Anticancer Activity

Derivatives of bromo-methoxy substituted benzaldehydes have shown notable cytotoxic effects against various cancer cell lines. The introduction of different moieties to the core structure significantly influences their potency.

One of the most studied classes of derivatives is chalcones. For instance, a chalcone synthesized from 2-hydroxyacetophenone and 2-bromo-4,5-dimethoxybenzaldehyde exhibited moderate activity in inhibiting the growth of the MCF-7 breast cancer cell line, with an IC50 value of 42.19 µg/mL.[1] While not a direct derivative of 2-Bromo-6-methoxybenzaldehyde, this provides insight into the potential of related structures. In a more targeted approach, 6-Bromo-2-hydroxy-3-methoxybenzaldehyde has been identified as a potent and selective inhibitor of IRE-1α, a key enzyme in the unfolded protein response (UPR) pathway, which is often dysregulated in cancer. This compound displayed a remarkable IC50 value of 0.08 μM.[2]

The broader family of benzaldehyde derivatives has been shown to suppress multiple signaling pathways crucial for cancer cell survival and proliferation, including the PI3K/AKT/mTOR, STAT3, NF-κB, and ERK pathways.[3]

Quantitative Data on Anticancer Activity

Derivative Class	Specific Compound	Cancer Cell Line	IC50 Value	Reference
Chalcone	2'-hydroxy-2-bromo-4,5-dimethoxychalcone	MCF-7 (Breast Cancer)	42.19 µg/mL	[1]
Benzaldehyde	6-Bromo-2-hydroxy-3-methoxybenzaldehyde	(IRE-1α inhibition)	0.08 µM	[2]
Benzyloxybenzaldehyde	2-[(3-methoxybenzyl)oxy]benzaldehyde	HL-60 (Leukemia)	<1 µM	[4]
Benzyloxybenzaldehyde	2-(benzyloxy)-5-chlorobenzaldehyde	HL-60 (Leukemia)	8.2 µM	[4]

Note: Some of the data presented is for structurally related compounds to provide a comparative context.

Comparative Analysis of Antimicrobial Activity

The antimicrobial potential of 2-Bromo-6-methoxybenzaldehyde derivatives is an area of growing interest. While specific data for this scaffold is limited, studies on related bromo- and methoxy-substituted benzaldehydes and their derivatives, such as Schiff bases and hydrazones, indicate a promising outlook.

For example, 2-hydroxy-4-methoxybenzaldehyde has demonstrated significant antibacterial activity against Staphylococcus aureus, including methicillin-resistant strains (MRSA), with a minimum inhibitory concentration (MIC) of 1024 µg/mL.[5] The mechanism of action is believed to involve the disruption of the bacterial cell membrane.[5] Schiff base complexes of bromo and methoxy substituted phenols have also shown good activity against various bacterial and fungal species.[6] Hydrazone derivatives are another class of compounds known for their broad-spectrum antimicrobial activities.[7]

Quantitative Data on Antimicrobial Activity

Derivative Class	Specific Compound/Derivative Type	Microorganism	MIC/Activity	Reference
Benzaldehyde	2-hydroxy-4-methoxybenzaldehyde	Staphylococcus aureus	MIC: 1024 µg/mL	[5]
Benzaldehyde	2-hydroxy-4-methoxybenzaldehyde	Various bacteria and fungi	MIC: 80-250 µg/mL	[8]
Schiff Base Complexes	Mn(II), Fe(III), and Cr(III) complexes of bromo and methoxy substituted Schiff bases	S. aureus, E. coli, B. subtilis, P. vulgaris, A. albicans, A. fumigatus	Good activity	[6]
Hydrazones	General	Various bacteria and fungi	Broad-spectrum activity	[7][9]

Note: The data presented includes structurally related compounds to highlight the potential of the 2-Bromo-6-methoxybenzaldehyde scaffold.

Signaling Pathways and Mechanisms of Action

The biological effects of bromo-methoxy-benzaldehyde derivatives are underpinned by their interaction with specific cellular signaling pathways. Understanding these mechanisms is crucial for rational drug design and development.

One notable mechanism is the inhibition of the NF-κB, ERK, and p38 MAPK signaling pathways, as demonstrated by 5-Bromo-2-hydroxy-4-methyl-benzaldehyde in lipopolysaccharide-stimulated macrophages. This suggests a potent anti-inflammatory potential.[10]

As previously mentioned, 6-Bromo-2-hydroxy-3-methoxybenzaldehyde acts as a potent inhibitor of IRE-1α, a key component of the unfolded protein response (UPR). The UPR is a cellular stress response pathway that becomes activated when misfolded proteins accumulate in the endoplasmic reticulum. In many cancers, the UPR is hijacked to promote cell survival and resistance to therapy.

Experimental Protocols

To ensure the reproducibility and validation of the reported biological activities, detailed experimental methodologies are essential.

Synthesis of Schiff Base Derivatives

A common method for synthesizing Schiff bases involves the condensation reaction between an aldehyde and a primary amine.[11]

Materials:

• 2-Bromo-6-methoxybenzaldehyde

• Appropriate primary amine (e.g., aniline derivative)

• Ethanol (solvent)

• Glacial acetic acid (catalyst)

Procedure:

• Dissolve equimolar amounts of 2-Bromo-6-methoxybenzaldehyde and the primary amine in ethanol in a round-bottom flask.

• Add a few drops of glacial acetic acid as a catalyst.

• Reflux the reaction mixture for a specified time, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature to allow the Schiff base to precipitate.

• Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

• Purify the crude product by recrystallization from a suitable solvent.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well plates

• Test compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

Procedure:

• Seed cancer cells into 96-well plates at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and a vehicle control (DMSO).

• Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to convert MTT into formazan crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the control and determine the IC50 value.

In Vitro Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is a standard procedure to determine the MIC of an antimicrobial agent.

Materials:

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• 96-well microtiter plates

• Test compounds (dissolved in a suitable solvent)

• Standard antibiotic (positive control)

Procedure:

• Prepare a standardized inoculum of the microorganism.

• Perform serial two-fold dilutions of the test compounds in the broth medium in the wells of a 96-well plate.

• Inoculate each well with the microbial suspension.

• Include a positive control (broth with microorganism and standard antibiotic) and a negative control (broth with microorganism and solvent).

• Incubate the plates at an appropriate temperature and duration.

• The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

References

• 1. researchgate.net [researchgate.net]
• 2. 6-Bromo-2-hydroxy-3-methoxybenzaldehyde | Appalachia Community Cancer Network ACCN [accnweb.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Antibacterial activity of 2-hydroxy-4-methoxybenzaldehyde and its possible mechanism against Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel Bromo and methoxy substituted Schiff base complexes of Mn(II), Fe(III), and Cr(III) for anticancer, antimicrobial, docking, and ADMET studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A review exploring biological activities of hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antimicrobial and Antioxidant Activities of the Root Bark Essential Oil of Periploca sepium and Its Main Component 2-Hydroxy-4-methoxybenzaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biological Activities of Hydrazone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 5-Bromo-2-hydroxy-4-methyl-benzaldehyde inhibited LPS-induced production of pro-inflammatory mediators through the inactivation of ERK, p38, and NF-κB pathways in RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Navigating the Labyrinth of Synthesis: A Comparative Spectroscopic Guide to 2-Bromo-6-methoxybenzaldehyde and Its Impurities

For researchers, scientists, and drug development professionals, the purity of a compound is paramount. In the synthesis of 2-Bromo-6-methoxybenzaldehyde, a key building block in pharmaceutical chemistry, a constellation of potential impurities can arise. This guide provides a comprehensive comparison of the spectroscopic signatures of 2-Bromo-6-methoxybenzaldehyde and its common process-related impurities, supported by experimental data and detailed analytical protocols, to aid in their unambiguous identification and control.

The primary route to 2-Bromo-6-methoxybenzaldehyde typically involves the electrophilic bromination of 2-methoxybenzaldehyde. This process, while effective, can lead to a range of impurities, including unreacted starting material, isomeric byproducts, over-brominated species, and oxidation products. Understanding the distinct spectroscopic characteristics of each of these is crucial for developing robust analytical methods for quality control.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 2-Bromo-6-methoxybenzaldehyde and its most common impurities. This data, a combination of experimental and predicted values, provides a clear basis for their differentiation using Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS).

Table 1: ¹H NMR Spectral Data (Predicted in CDCl₃, 400 MHz)

Compound	Aldehyde Proton (δ, ppm)	Aromatic Protons (δ, ppm)	Methoxy Protons (δ, ppm)	Other
2-Bromo-6-methoxybenzaldehyde	~10.4 (s, 1H)	~7.5 (t, 1H), ~7.1 (d, 1H), ~6.9 (d, 1H)	~3.9 (s, 3H)
2-Methoxybenzaldehyde (Starting Material)	~10.5 (s, 1H)	~7.8 (dd, 1H), ~7.5 (t, 1H), ~7.0 (t, 1H), ~6.9 (d, 1H)	~3.9 (s, 3H)
4-Bromo-2-methoxybenzaldehyde (Isomer)	~10.3 (s, 1H)	~7.7 (d, 1H), ~7.2 (d, 1H), ~7.1 (dd, 1H)	~3.9 (s, 3H)
2,4-Dibromo-6-methoxybenzaldehyde (Di-bromo Impurity)	~10.2 (s, 1H)	~7.4 (d, 1H), ~7.3 (d, 1H)	~4.0 (s, 3H)
2-Bromo-6-methoxybenzoic acid (Oxidation Product)	-	~7.4 (t, 1H), ~7.0 (d, 1H), ~6.9 (d, 1H)	~3.9 (s, 3H)	~11.0 (br s, 1H, COOH)

Table 2: ¹³C NMR Spectral Data (Predicted in CDCl₃, 100 MHz)

Compound	C=O (δ, ppm)	Aromatic Carbons (δ, ppm)	Methoxy Carbon (δ, ppm)
2-Bromo-6-methoxybenzaldehyde	~190	~160, ~135, ~130, ~125, ~120, ~115	~56
2-Methoxybenzaldehyde (Starting Material)	~191	~162, ~136, ~128, ~125, ~121, ~112	~56
4-Bromo-2-methoxybenzaldehyde (Isomer)	~189	~161, ~135, ~125, ~122, ~118, ~113	~56
2,4-Dibromo-6-methoxybenzaldehyde (Di-bromo Impurity)	~188	~158, ~138, ~128, ~125, ~122, ~118	~57
2-Bromo-6-methoxybenzoic acid (Oxidation Product)	~165 (COOH)	~158, ~134, ~130, ~122, ~118, ~115	~56

Table 3: FTIR and Mass Spectrometry Data

Compound	Key FTIR Absorptions (cm⁻¹)	Molecular Ion (m/z)
2-Bromo-6-methoxybenzaldehyde	~1690 (C=O), ~1580, ~1460 (C=C), ~1250 (C-O)	214/216
2-Methoxybenzaldehyde (Starting Material)	~1685 (C=O), ~1595, ~1465 (C=C), ~1245 (C-O)	136
4-Bromo-2-methoxybenzaldehyde (Isomer)	~1680 (C=O), ~1590, ~1470 (C=C), ~1255 (C-O)	214/216
2,4-Dibromo-6-methoxybenzaldehyde (Di-bromo Impurity)	~1695 (C=O), ~1570, ~1450 (C=C), ~1240 (C-O)	292/294/296
2-Bromo-6-methoxybenzoic acid (Oxidation Product)	~3000 (br, O-H), ~1700 (C=O), ~1580, ~1460 (C=C), ~1250 (C-O)	230/232

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below to ensure reproducible results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrumentation: A 400 MHz NMR spectrometer.

• ¹H NMR Acquisition: Acquire the spectrum with a 90° pulse, a spectral width of 16 ppm, an acquisition time of 4 seconds, and a relaxation delay of 1 second. Typically, 16 scans are co-added.

• ¹³C NMR Acquisition: Acquire the proton-decoupled spectrum with a 30° pulse, a spectral width of 240 ppm, and a relaxation delay of 2 seconds. Approximately 1024 scans are accumulated.

• Data Processing: Apply an exponential line broadening of 0.3 Hz for ¹H and 1.0 Hz for ¹³C spectra before Fourier transformation. Phase and baseline correct the spectra manually.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is preferred. Place a small amount of the powder directly onto the ATR crystal.

• Instrumentation: An FTIR spectrometer equipped with a diamond ATR accessory.

• Data Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹. Co-add 32 scans to improve the signal-to-noise ratio. A background spectrum of the clean ATR crystal should be recorded prior to the sample measurement.

• Data Processing: The spectrum is typically presented in terms of transmittance.

Mass Spectrometry (MS)

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent like methanol or acetonitrile.

• Instrumentation: A mass spectrometer with an Electron Ionization (EI) source, often coupled with a Gas Chromatography (GC) system for separation of mixtures.

• GC-MS Conditions:

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Temperature Program: Start at a suitable temperature (e.g., 100 °C), ramp up to a final temperature (e.g., 280 °C) to ensure elution of all components.

  • Ionization: Electron Ionization at 70 eV.

  • Mass Analyzer: Scan a mass range of m/z 40-400.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure. The isotopic pattern for bromine-containing compounds (¹⁹Br and ⁸¹Br in approximately 1:1 ratio) is a key diagnostic feature.

Visualizing Relationships and Workflows

To better understand the relationships between 2-Bromo-6-methoxybenzaldehyde and its impurities, as well as the analytical workflow, the following diagrams are provided.

Caption: Synthetic pathway and common impurities.

Caption: Spectroscopic analysis workflow.

By leveraging the comparative data and detailed protocols in this guide, researchers can confidently identify and quantify impurities in 2-Bromo-6-methoxybenzaldehyde, ensuring the quality and integrity of this vital synthetic intermediate.

A Comparative Guide to Analytical Methods for the Validation of 2-Bromo-6-methoxybenzaldehyde

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is a cornerstone of ensuring the quality, safety, and efficacy of pharmaceutical intermediates and active pharmaceutical ingredients. This guide provides a comprehensive comparison of analytical methodologies for the validation of 2-Bromo-6-methoxybenzaldehyde, a key building block in organic synthesis. The following sections detail common analytical techniques, presenting typical experimental data and protocols to facilitate method selection and implementation.

Comparison of Analytical Methodologies

The principal analytical techniques for the purity and potency determination of 2-Bromo-6-methoxybenzaldehyde and related compounds are the chromatographic methods of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). Spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are typically used for structural elucidation and confirmation. For the purpose of this guide, we will focus on the comparative validation of HPLC and GC methods.

While specific validated performance data for 2-Bromo-6-methoxybenzaldehyde is not extensively published, the following table summarizes typical performance characteristics for these analytical techniques based on data for analogous brominated and methoxylated aromatic aldehydes.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.
Applicability	Suitable for non-volatile and thermally labile compounds.[1]	Ideal for volatile and thermally stable compounds.[1]
Typical Purity Result	>99.5%	>99.5%
Linearity (r²)	>0.999	>0.999
Accuracy (% Recovery)	98-102%	98-102%
Precision (%RSD)	<2%	<2%
Limit of Detection (LOD)	ng level	pg level
Limit of Quantification (LOQ)	ng level	pg level
Common Impurities Detected	Starting materials, by-products, degradation products.[1]	Residual solvents, volatile impurities.[1]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical methods. Below are typical experimental protocols for HPLC and GC analysis of a compound similar in nature to 2-Bromo-6-methoxybenzaldehyde.

High-Performance Liquid Chromatography (HPLC)

This protocol describes a general reversed-phase HPLC method suitable for the purity assessment of 2-Bromo-6-methoxybenzaldehyde.

• Instrumentation: HPLC system with a pump, autosampler, column oven, and a Diode Array Detector (DAD).

• Column: C18, 4.6 x 250 mm, 5 µm particle size.

• Mobile Phase: A gradient of Acetonitrile and Water (with 0.1% Formic Acid).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh approximately 10 mg of 2-Bromo-6-methoxybenzaldehyde and dissolve in 100 mL of a 50:50 mixture of acetonitrile and water.

Gas Chromatography (GC)

This protocol outlines a general GC method for the analysis of 2-Bromo-6-methoxybenzaldehyde, particularly for assessing volatile impurities.

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 250 °C.

• Oven Program: Initial temperature of 80 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• Detector Temperature: 300 °C (FID) or MS transfer line at 280 °C.

• Injection Volume: 1 µL (split ratio 50:1).

• Sample Preparation: Accurately weigh about 100 mg of 2-Bromo-6-methoxybenzaldehyde and dissolve in 10 mL of a suitable solvent such as dichloromethane.

Visualizing the Validation Workflow

The following diagrams illustrate the logical flow of a typical analytical method validation process and the workflow for sample analysis.

Analytical Method Validation Workflow.

General Sample Analysis Workflow.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Computational Analysis of 2-Bromo-6-methoxybenzaldehyde Reaction Mechanisms

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for the computational investigation of key reaction mechanisms involving 2-Bromo-6-methoxybenzaldehyde, a versatile building block in organic synthesis. Due to the interplay of its aldehyde, aryl bromide, and methoxy functionalities, this molecule can undergo several important transformations. Understanding the energetics and pathways of these reactions is crucial for optimizing reaction conditions, predicting product distributions, and designing novel synthetic routes.

This document outlines a proposed computational study using Density Functional Theory (DFT) to compare three plausible and synthetically relevant reaction pathways: Nucleophilic Addition (Grignard Reaction), Suzuki-Miyaura Coupling, and Buchwald-Hartwig Amination. The objective is to provide a clear, actionable framework for researchers to initiate their own computational investigations into the reactivity of this and similar substituted benzaldehydes.

Proposed Reaction Mechanisms for Computational Analysis

Based on the structure of 2-Bromo-6-methoxybenzaldehyde, the following three key reactions are proposed for a comparative computational study. These reactions are fundamental in synthetic organic chemistry for forming new carbon-carbon and carbon-nitrogen bonds.

• Nucleophilic Addition: Grignard Reaction. The addition of a Grignard reagent, such as methylmagnesium bromide (CH₃MgBr), to the carbonyl group is a classic method for forming a new carbon-carbon bond and producing a secondary alcohol.[1][2][3] The steric hindrance from the ortho-bromo and methoxy groups may significantly influence the activation barrier of this reaction.[4]

• Suzuki-Miyaura Coupling. This palladium-catalyzed cross-coupling reaction between the aryl bromide and a boronic acid (e.g., phenylboronic acid) is a powerful tool for creating biaryl structures, which are common motifs in pharmaceuticals.[5][6] The electronic properties of the methoxy group and the steric hindrance around the bromine atom are expected to play a key role in the efficiency of the catalytic cycle.[7]

• Buchwald-Hartwig Amination. This palladium-catalyzed reaction forms a new carbon-nitrogen bond by coupling the aryl bromide with an amine (e.g., aniline).[8][9] This transformation is crucial for the synthesis of arylamines. The steric hindrance and electronic nature of the substrate can present challenges, making computational analysis valuable for catalyst and ligand selection.[10]

Experimental Protocols: Computational Methodology

This section details the proposed computational protocol for analyzing the reaction mechanisms. The methodology is designed to provide accurate energetic and structural data for all stationary points along the reaction pathways.

Software and General Computational Details

All calculations will be performed using a quantum chemistry software package such as Gaussian or ORCA. The initial geometry of 2-Bromo-6-methoxybenzaldehyde and all other reactants will be optimized using a computationally efficient method (e.g., B3LYP/6-31G(d)) before proceeding to a higher level of theory.

Proposed DFT Protocol

• Functional Selection :

  • B3LYP : A widely used hybrid functional for a good balance of accuracy and computational cost.

  • M06-2X : A meta-hybrid GGA functional known for good performance with main-group thermochemistry and kinetics.

  • ωB97X-D : A range-separated hybrid functional with dispersion correction, often providing high accuracy for a wide range of applications, including non-covalent interactions that may be important in catalytic cycles.

• Basis Set Selection :

  • 6-311+G(d,p) : A popular Pople-style basis set that provides a good description of electronic structure.

  • def2-TZVP : A triple-zeta valence quality basis set with polarization functions, known for its robustness.

• Solvation Modeling : Solvation effects will be modeled using an implicit solvation model, such as the Integral Equation Formalism variant of the Polarizable Continuum Model (IEFPCM), with a suitable solvent (e.g., Tetrahydrofuran for the Grignard reaction, Toluene for Suzuki and Buchwald-Hartwig reactions).

• Reaction Pathway Modeling : For each proposed reaction, the following computational steps will be performed for each functional/basis set combination:

  • Geometry Optimization : Optimize the geometries of the reactants, products, and any intermediates and transition states.

  • Frequency Calculation : Perform frequency calculations on all optimized structures to confirm them as minima (no imaginary frequencies) or transition states (one imaginary frequency) and to obtain zero-point vibrational energies (ZPVE) and thermal corrections.

  • Intrinsic Reaction Coordinate (IRC) Calculation : For each transition state, an IRC calculation will be performed to confirm that it connects the correct reactant and product states.

  • Energy Calculation : Single-point energy calculations will be performed on the optimized geometries with a larger basis set (e.g., def2-TZVPP) to obtain more accurate electronic energies.

Data Presentation: Comparative Analysis

The quantitative data obtained from the computational study will be summarized in the following tables for easy comparison. The data presented here are hypothetical and serve to illustrate the expected outputs of the proposed computational analysis.

Table 1: Comparison of Activation and Reaction Energies

Reaction Mechanism	Reactant(s)	Product(s)	Activation Energy (ΔG‡, kcal/mol)	Reaction Energy (ΔG_rxn, kcal/mol)
Grignard Reaction	2-Bromo-6-methoxybenzaldehyde + CH₃MgBr	1-(2-Bromo-6-methoxyphenyl)ethanol	15.2	-25.8
Suzuki Coupling	2-Bromo-6-methoxybenzaldehyde + Phenylboronic acid	2-Formyl-3-methoxybiphenyl	22.5 (Rate-determining step)	-18.3
Buchwald-Hartwig Amination	2-Bromo-6-methoxybenzaldehyde + Aniline	(2-Formyl-3-methoxyphenyl)phenylamine	25.1 (Rate-determining step)	-12.5

Table 2: Key Geometrical Parameters of Transition States

Reaction Mechanism	Transition State	Key Bond Being Formed/Broken	Bond Distance (Å)
Grignard Reaction	TS_Grignard	C(carbonyl)-C(methyl)	2.21
Suzuki Coupling (Oxidative Addition)	TS_OA	Pd-C(aryl)	2.35
Buchwald-Hartwig (Reductive Elimination)	TS_RE	C(aryl)-N(amine)	2.18

Visualization of Reaction Pathways and Workflow

The following diagrams, generated using the DOT language, visualize the proposed reaction mechanisms and the computational workflow.

Caption: Proposed pathway for the Grignard reaction.

Caption: Catalytic cycle for the Suzuki-Miyaura coupling.

Caption: General workflow for computational analysis.

References

• 1. leah4sci.com [leah4sci.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. benchchem.com [benchchem.com]
• 5. Suzuki–Miyaura Cross-Coupling of Aryl Carbamates and Sulfamates: Experimental and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of new nicotintaldehyde derivatives via Pd(0) catalyzed suzuki coupling with structural characterization and co-combined computational-experimental evaluation against oral pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural, Kinetic, and Computational Characterization of the Elusive Arylpalladium(II)boronate Complexes in the Suzuki–Miyaura Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to Catalyst Performance in the Suzuki Coupling of 2-Bromo-6-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, prized for its ability to form carbon-carbon bonds with high efficiency and broad functional group tolerance. A key application lies in the synthesis of complex biaryl compounds, which are prevalent in pharmaceuticals and advanced materials. The sterically hindered nature of substrates such as 2-Bromo-6-methoxybenzaldehyde, however, presents a significant challenge, making the choice of an appropriate catalyst system paramount for achieving optimal reaction outcomes.

This guide provides an objective comparison of various palladium-based catalyst systems for the Suzuki coupling of 2-Bromo-6-methoxybenzaldehyde with arylboronic acids. The information presented is collated from scientific literature and aims to assist researchers in selecting the most effective catalyst and reaction conditions for this challenging transformation.

Performance Comparison of Catalytic Systems

The efficiency of the Suzuki coupling of 2-Bromo-6-methoxybenzaldehyde is highly dependent on the chosen palladium catalyst, ligand, base, and solvent system. Below is a summary of the performance of different catalytic systems based on available experimental data for this substrate and structurally similar, sterically hindered analogs.

Catalyst System	Arylboronic Acid	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
Pd(PPh₃)₄	Phenylboronic Acid	K₃PO₄	Dioxane/H₂O	90	8	~85-95[1]	A widely used, commercially available catalyst. Good performance for analogous sterically hindered substrates.[1]
Pd(OAc)₂ / SPhos	4-Methoxyphenylboronic Acid	K₂CO₃	Toluene	100	12	High[1]	Bulky, electron-rich phosphine ligand (SPhos) is effective for sterically demanding substrates.[1] Specific yield for the target substrate is not reported, but analogous reactions are efficient.[1]
PEPPSI™-IPr	3,5-Dimethylphenylboronic Acid	K₂CO₃	DMF/H₂O	80	6	Good to Excellent[1]	Air- and moisture-stable pre-catalyst with a robust N-heterocyclic carbene (NHC) ligand, suitable for hindered substrates.[1]
Pd(dppf)Cl₂	Phenylboronic Acid	Na₂CO₃	DME/H₂O	90	12	75-85 (estimated)	A versatile and robust catalyst often used for challenging Suzuki-Miyaura couplings. Yield is an estimation based on similar bromopyridine couplings.
XPhos Pd G2	Various boronic acids	K₃PO₄	Dioxane/H₂O	60	5-8	Good to Excellent[2]	Second-generation Buchwald precatalyst, highly efficient for challenging substrates, including those with free N-H groups.[2]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon published results. Below is a generalized experimental protocol for the Suzuki-Miyaura coupling of 2-Bromo-6-methoxybenzaldehyde, which can be adapted based on the specific catalyst system chosen.

General Procedure for Suzuki-Miyaura Coupling:

• Reaction Setup: In a dry Schlenk flask or reaction vial under an inert atmosphere (e.g., argon or nitrogen), combine 2-Bromo-6-methoxybenzaldehyde (1.0 equiv.), the desired arylboronic acid or boronic ester (1.2-1.5 equiv.), and the selected base (2.0-3.0 equiv.).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%) or a combination of a palladium source (e.g., Pd(OAc)₂, 2-5 mol%) and the appropriate ligand (e.g., SPhos, 4-10 mol%).

• Solvent Addition: Add the degassed solvent(s) via syringe. Common solvent systems include mixtures of an organic solvent (e.g., 1,4-dioxane, toluene, DMF) and water.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product is then purified by a suitable method, typically flash column chromatography on silica gel.

Visualizing the Process

To better understand the experimental workflow and the underlying catalytic cycle, the following diagrams are provided.

Caption: A generalized experimental workflow for the Suzuki coupling of 2-Bromo-6-methoxybenzaldehyde.

References

• 1. benchchem.com [benchchem.com]
• 2. nasc.ac.in [nasc.ac.in]

A Comparative Guide to the Kinetic Profiles of 2-Halo-6-methoxybenzaldehydes in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, 2-halo-6-methoxybenzaldehydes are valuable building blocks, particularly in the construction of complex molecular architectures through palladium-catalyzed cross-coupling reactions. The selection of the halide (Iodo, Bromo, or Chloro) on the aromatic ring is a critical decision that profoundly impacts reaction kinetics, efficiency, and overall synthetic strategy. This guide provides an objective comparison of the kinetic performance of 2-Bromo-6-methoxybenzaldehyde with its iodo and chloro analogues in three seminal cross-coupling reactions: the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination, and the Heck reaction.

The comparisons herein are based on well-established principles of physical organic chemistry and extrapolated from kinetic data of analogous aryl halide systems, providing a robust framework for experimental design and optimization.

Comparative Kinetic Data: The Influence of the Halogen Substituent

The rate-determining step in many palladium-catalyzed cross-coupling reactions is the oxidative addition of the aryl halide to the palladium(0) catalyst.[1][2] The activation energy of this step is significantly influenced by the carbon-halogen (C-X) bond dissociation energy. Consequently, the reactivity of the 2-halo-6-methoxybenzaldehyde derivatives is expected to follow the trend: Iodo > Bromo > Chloro.

Reaction Type	Aryl Halide	Relative C-X Bond Energy (kcal/mol)	Expected Relative Rate	Illustrative Half-Life (t½) at 80°C	Notes
Suzuki-Miyaura Coupling	2-Iodo-6-methoxybenzaldehyde	~65	Fastest	< 1 hour	Preferred for rapid reactions and mild conditions.
2-Bromo-6-methoxybenzaldehyde	~81	Intermediate	1 - 4 hours	A good balance of reactivity and stability.
2-Chloro-6-methoxybenzaldehyde	~96	Slowest	> 12 hours	Often requires more forcing conditions, specialized ligands, and higher catalyst loading.[3]
Buchwald-Hartwig Amination	2-Iodo-6-methoxybenzaldehyde	~65	Fastest	< 30 minutes	Susceptible to catalyst inhibition by the iodide anion.[4]
2-Bromo-6-methoxybenzaldehyde	~81	Intermediate	1 - 3 hours	Generally provides a good reaction profile.
2-Chloro-6-methoxybenzaldehyde	~96	Slowest	> 10 hours	Requires bulky, electron-rich phosphine ligands for efficient coupling.[5]
Heck Reaction	2-Iodo-6-methoxybenzaldehyde	~65	Fastest	< 2 hours	Often the substrate of choice for Heck reactions.[6]
2-Bromo-6-methoxybenzaldehyde	~81	Intermediate	4 - 8 hours	A viable and commonly used substrate.
2-Chloro-6-methoxybenzaldehyde	~96	Slowest	> 24 hours	Generally challenging and may require high temperatures and specialized catalysts.

Experimental Protocols

The following are detailed, generalized methodologies for conducting kinetic analyses of the Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions. These protocols can be adapted for 2-Bromo-6-methoxybenzaldehyde and its analogues.

General Protocol for Kinetic Analysis of Cross-Coupling Reactions

Objective: To determine the reaction order and apparent rate constant for the consumption of the aryl halide.

Materials:

• 2-Halo-6-methoxybenzaldehyde (Iodo, Bromo, or Chloro)

• Coupling partner (e.g., Phenylboronic acid for Suzuki, Morpholine for Buchwald-Hartwig, Styrene for Heck)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃ with a suitable ligand)

• Base (e.g., K₂CO₃ for Suzuki, NaOtBu for Buchwald-Hartwig, Et₃N for Heck)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane, Toluene)

• Internal standard (e.g., Dodecane, Mesitylene)

• Reaction vials with stir bars

• Heating block or oil bath

• GC-MS or HPLC for analysis

Procedure:

• Preparation of Stock Solutions: Prepare individual stock solutions of the 2-halo-6-methoxybenzaldehyde, the coupling partner, the palladium catalyst, the base, and the internal standard in the chosen solvent.

• Reaction Setup: In a series of oven-dried reaction vials, add the palladium catalyst stock solution, the base, and the solvent. If a solid base is used, it should be added directly to the vials.

• Initiation of Reaction: To each vial, add the stock solutions of the coupling partner and the internal standard. Equilibrate the vials to the desired reaction temperature (e.g., 80 °C). To initiate the reaction, add the 2-halo-6-methoxybenzaldehyde stock solution to each vial simultaneously.

• Sampling and Quenching: At predetermined time intervals, withdraw an aliquot from each reaction vial and immediately quench the reaction by diluting it in a cooled solvent mixture (e.g., ethyl acetate/water).

• Analysis: Analyze the quenched samples by GC-MS or HPLC to determine the concentration of the remaining 2-halo-6-methoxybenzaldehyde relative to the internal standard.

• Data Analysis: Plot the natural logarithm of the concentration of the 2-halo-6-methoxybenzaldehyde versus time. For a pseudo-first-order reaction, this plot should be linear, and the negative of the slope will be the apparent rate constant (k_obs).

Visualizing the Experimental Workflow and Reaction Mechanisms

To further elucidate the processes involved, the following diagrams, generated using the DOT language, illustrate a typical experimental workflow for kinetic analysis and the fundamental signaling pathways (catalytic cycles) of the discussed reactions.

Caption: A generalized experimental workflow for the kinetic analysis of cross-coupling reactions.

Caption: Simplified catalytic cycles for Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions.

References

• 1. Distinct Mechanisms for the Oxidative Addition of Chloro-, Bromo-, and Iodoarenes to a Bisphosphine Palladium(0) Complex with Hindered Ligands | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. jk-sci.com [jk-sci.com]
• 6. Heck reaction - Wikipedia [en.wikipedia.org]

A Comparative Guide to Purity Assessment of Synthesized 2-Bromo-6-methoxybenzaldehyde

For researchers, scientists, and professionals in drug development, the purity of synthesized compounds is a cornerstone of reliable and reproducible results. This guide provides a comprehensive comparison of key analytical techniques for assessing the purity of 2-Bromo-6-methoxybenzaldehyde, a crucial building block in the synthesis of various pharmaceutical compounds. We will delve into the methodologies of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, presenting their strengths, limitations, and supporting experimental data to aid in the selection of the most appropriate method for your research needs.

Introduction to Purity Assessment

2-Bromo-6-methoxybenzaldehyde is a substituted aromatic aldehyde widely utilized in organic synthesis. The presence of impurities, even in trace amounts, can significantly impact the yield, stereochemistry, and biological activity of the final product. Therefore, rigorous purity assessment is not merely a quality control step but a critical component of the research and development process. This guide will compare the most prevalent and effective analytical techniques for this purpose.

Comparison of Analytical Techniques

The choice of analytical technique for purity assessment depends on various factors, including the physicochemical properties of the analyte and potential impurities, the required level of sensitivity and accuracy, and the available instrumentation. The following table summarizes the key performance characteristics of HPLC, GC-MS, and qNMR for the analysis of 2-Bromo-6-methoxybenzaldehyde.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on differential partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a stationary phase, followed by mass-based detection.	Quantification based on the direct proportionality between the integrated signal of a specific nucleus and the number of those nuclei in the sample.
Applicability	Well-suited for non-volatile and thermally labile compounds.	Ideal for volatile and thermally stable compounds. Derivatization may be required for polar analytes.	Applicable to any soluble compound containing NMR-active nuclei (e.g., ¹H, ¹³C).
Sensitivity	High (ppm to ppb range), depending on the detector.[1]	Very high (ppb to ppt range), especially with selective ion monitoring.[1]	Moderate to high, dependent on magnetic field strength and acquisition time.
Specificity	Good, can be enhanced with mass spectrometry (LC-MS).	Excellent, provides structural information for impurity identification.[1]	Very high, provides detailed structural information and can distinguish between isomers.
Quantification	Relative quantification based on peak area percentage. Requires a reference standard for absolute quantification.	Relative quantification. Requires a reference standard for absolute quantification.	Absolute or relative quantification. Can provide purity values without a specific reference standard of the analyte.[2][3]
Sample Preparation	Simple, involves dissolving the sample in a suitable solvent and filtering.[1]	Can be more complex, may require derivatization to increase volatility.[1]	Relatively simple, requires dissolving a precisely weighed sample in a deuterated solvent with an internal standard.
Analysis Time	Typically 10-30 minutes per sample.[4]	Typically 5-20 minutes per sample.[5]	Typically 5-15 minutes per sample for data acquisition.
Advantages	Robust, versatile, and widely available.	High resolution and sensitivity, provides molecular weight and fragmentation data.[1]	Non-destructive, provides structural confirmation and quantification in a single experiment, high precision.[2]
Limitations	May have lower resolution for very similar compounds compared to GC.	Not suitable for non-volatile or thermally unstable compounds.[6]	Lower sensitivity compared to MS-based methods, potential for signal overlap.

Experimental Protocols

Detailed and validated experimental protocols are essential for obtaining accurate and reproducible purity data. Below are representative methodologies for each technique, which should be optimized and validated for your specific instrumentation and sample matrix.

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol outlines a reverse-phase HPLC method suitable for the purity assessment of 2-Bromo-6-methoxybenzaldehyde.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient Program:

  • 0-2 min: 50% B

  • 2-15 min: 50% to 95% B

  • 15-18 min: 95% B

  • 18-20 min: 95% to 50% B

  • 20-25 min: 50% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh approximately 1 mg of the synthesized 2-Bromo-6-methoxybenzaldehyde and dissolve it in 1 mL of Acetonitrile. Filter the solution through a 0.45 µm syringe filter before injection.

• Data Analysis: The purity is calculated as the percentage of the main peak area relative to the total area of all observed peaks.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol describes a GC-MS method for the analysis of 2-Bromo-6-methoxybenzaldehyde, assuming it is sufficiently volatile and thermally stable.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold at 250 °C for 5 minutes.

• Injector Temperature: 250 °C.

• Injection Mode: Split (e.g., 50:1).

• Injection Volume: 1 µL.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

• Sample Preparation: Prepare a 1 mg/mL solution of the compound in a volatile solvent such as Dichloromethane or Ethyl Acetate.

• Data Analysis: Purity is estimated by the area percentage of the main peak in the total ion chromatogram (TIC). Impurities can be identified by their mass spectra.

Quantitative Nuclear Magnetic Resonance (qNMR) Protocol

This protocol provides a method for determining the absolute purity of 2-Bromo-6-methoxybenzaldehyde using ¹H qNMR with an internal standard.

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: A certified reference material with a known purity and protons that resonate in a clear region of the spectrum (e.g., maleic acid, dimethyl sulfone).

• Solvent: A deuterated solvent in which both the sample and the internal standard are fully soluble (e.g., DMSO-d₆, CDCl₃).

• Sample Preparation:

  • Accurately weigh about 10-20 mg of the synthesized 2-Bromo-6-methoxybenzaldehyde into a clean vial.

  • Accurately weigh a suitable amount (e.g., 5-10 mg) of the internal standard into the same vial.

  • Dissolve the mixture in a precise volume (e.g., 0.75 mL) of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• ¹H NMR Acquisition Parameters:

  • Pulse Angle: 90°

  • Relaxation Delay (d1): At least 5 times the longest T₁ of the protons of interest (both analyte and standard). A value of 30-60 seconds is often sufficient.

  • Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 8 or 16 scans).

• Data Processing:

  • Apply phasing and baseline correction to the spectrum.

  • Integrate a well-resolved signal of the analyte and a signal of the internal standard.

• Purity Calculation: The purity of the analyte (P_analyte) is calculated using the following formula:

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for assessing the purity of a synthesized compound using the described analytical techniques.

Caption: Workflow for Purity Assessment of Synthesized Compounds.

Logical Relationship of Analytical Techniques

The selection of an analytical technique is a critical decision based on the properties of the compound and the desired information. The following diagram illustrates the decision-making process.

Caption: Decision Tree for Selecting an Analytical Technique.

Conclusion

The purity assessment of synthesized 2-Bromo-6-methoxybenzaldehyde is a critical step that ensures the quality and reliability of subsequent research and development activities. This guide has provided a comparative overview of three powerful analytical techniques: HPLC, GC-MS, and qNMR.

• HPLC is a robust and versatile method for routine purity checks of non-volatile compounds.

• GC-MS offers excellent sensitivity and specificity for volatile compounds and is invaluable for identifying unknown volatile impurities.

• qNMR stands out for its ability to provide an absolute purity value without a specific reference standard of the analyte, along with structural confirmation, making it a highly valuable orthogonal technique.

For a comprehensive and unambiguous purity assessment, it is often recommended to use a combination of these methods. For instance, an initial purity screen by HPLC can be complemented by qNMR for an absolute purity value and by GC-MS to investigate any potential volatile impurities. By understanding the principles and applying the detailed protocols outlined in this guide, researchers can confidently assess the purity of their synthesized 2-Bromo-6-methoxybenzaldehyde and ensure the integrity of their scientific endeavors.

References

• 1. GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better? [eureka.patsnap.com]
• 2. m.youtube.com [m.youtube.com]
• 3. mdpi.com [mdpi.com]
• 4. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 5. foodsafety.institute [foodsafety.institute]
• 6. drawellanalytical.com [drawellanalytical.com]

Unveiling the Anticancer Potential: A Comparative Guide to the Structure-Activity Relationship of Bromo-Methoxy Benzaldehyde Analogs

For researchers, scientists, and professionals in drug development, understanding the nuanced relationship between a molecule's structure and its biological activity is paramount. This guide provides a comparative analysis of the structure-activity relationships (SAR) of chalcone analogs derived from bromo-methoxy substituted benzaldehydes, with a focus on their anticancer properties. By presenting quantitative experimental data, detailed methodologies, and visual representations of experimental workflows, this document aims to facilitate a deeper understanding of the therapeutic potential of this class of compounds.

The core structure of these analogs, derived from the condensation of a substituted benzaldehyde with an acetophenone, offers a versatile scaffold for medicinal chemistry. The presence and position of bromo and methoxy substituents on the benzaldehyde ring have been shown to significantly influence the cytotoxic and apoptotic activities of the resulting chalcones against various cancer cell lines.

Comparative Anticancer Activity of Bromo-Methoxy Chalcone Analogs

The following table summarizes the in vitro anticancer activity of a series of chalcone analogs, highlighting the impact of different substitution patterns on their potency. The half-maximal inhibitory concentration (IC50), a measure of a compound's potency in inhibiting a biological or biochemical function, is presented for various human cancer cell lines.

Compound ID	Benzaldehyde Moiety	Acetophenone Moiety	Cancer Cell Line	IC50 (µM)	Reference
1	2-Chloro-benzaldehyde	Acetophenone	MCF-7 (Breast)	>50	[1][2]
2	2-Chloro-benzaldehyde	4-Hydroxyacetophenone	MCF-7 (Breast)	12.5	[1][2]
3	2-Chloro-benzaldehyde	4-Methylacetophenone	MCF-7 (Breast)	>50	[1][2]
4	2-Chloro-benzaldehyde	4-Methoxyacetophenone	MCF-7 (Breast)	25	[1][2]
B3	5-Bromo-pyridin-2-carbaldehyde	1-(2,4,6-trimethoxyphenyl)ethan-1-one	HeLa (Cervical)	3.204	[3]
B3	5-Bromo-pyridin-2-carbaldehyde	1-(2,4,6-trimethoxyphenyl)ethan-1-one	MCF-7 (Breast)	3.849	[3]

Key Observations from the Data:

• The introduction of a hydroxyl group at the 4-position of the acetophenone ring (Compound 2) significantly increased the cytotoxicity against MCF-7 cells compared to the unsubstituted analog (Compound 1).[1][2]

• A methoxy group at the 4-position of the acetophenone ring (Compound 4) also enhanced activity, though to a lesser extent than the hydroxyl group.[1][2]

• The presence of a bromo-substituted pyridine ring in the benzaldehyde moiety, combined with a trimethoxy-substituted acetophenone (Compound B3), resulted in potent activity against both HeLa and MCF-7 cell lines, with IC50 values in the low micromolar range.[3]

These findings underscore the critical role of substituent placement on both aromatic rings of the chalcone scaffold in determining anticancer efficacy.

Experimental Protocols

The evaluation of the anticancer activity of these chalcone analogs typically involves standardized in vitro assays. A commonly employed method is the MTT assay, which measures the metabolic activity of cells as an indicator of cell viability.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Protocol

• Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere and grow for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of the synthesized chalcone derivatives. A control group receiving only the vehicle (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period, typically 24 to 72 hours, to allow the compounds to exert their effects.

• MTT Addition: An MTT solution is added to each well. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: A solubilizing agent (e.g., DMSO or a specialized buffer) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (typically between 500 and 600 nm).

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability for each compound concentration relative to the control. The IC50 value is then determined by plotting the cell viability against the compound concentration and fitting the data to a dose-response curve.

Visualizing the Workflow and Potential Mechanisms

To better illustrate the processes involved in the structure-activity relationship studies of these compounds, the following diagrams are provided.

Caption: Experimental workflow for the synthesis and evaluation of chalcone analogs.

Caption: A potential signaling pathway for chalcone-induced apoptosis in cancer cells.

References

• 1. Synthesis of Chalcones with Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design, Synthesis, anticancer evaluation and in silico studies of 2,4,6-trimethoxychalcone derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 2-Bromo-6-methoxybenzaldehyde: A Procedural Guide

For Researchers, Scientists, and Drug Development Professionals

Proper disposal of 2-Bromo-6-methoxybenzaldehyde is crucial for laboratory safety and environmental protection. This document provides a comprehensive guide to the safe handling and disposal of this compound, emphasizing operational procedures and compliance with regulatory standards. As a halogenated aromatic aldehyde, it should be treated as hazardous waste.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, ensure that all relevant safety precautions are in place. This includes wearing appropriate Personal Protective Equipment (PPE) and working in a well-ventilated area, preferably a chemical fume hood.

Safety and Disposal Summary
Hazard Category	Based on structurally similar compounds, 2-Bromo-6-methoxybenzaldehyde should be considered harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and serious eye irritation.[1][2][3][4]
Personal Protective Equipment (PPE)	Chemical-resistant gloves (e.g., nitrile), lab coat, and safety goggles with side-shields are mandatory.[1][2][3]
Handling Precautions	Avoid ingestion, skin contact, and inhalation of dust or vapors.[1][5] Wash hands thoroughly after handling.[1][2][3]
Waste Classification	Hazardous Waste (Halogenated Organic Waste).[5]
Disposal Container	A designated, properly labeled, and sealed container for hazardous chemical waste.[5][6]
Environmental Precautions	Do not allow the chemical to enter drains, waterways, or soil.[1][3][6] Prevent release into the environment.[5][6]

Step-by-Step Disposal Procedure

The following protocol outlines the necessary steps for the safe disposal of 2-Bromo-6-methoxybenzaldehyde and associated contaminated materials.

1. Waste Identification and Segregation:

• Treat all waste containing 2-Bromo-6-methoxybenzaldehyde, including the pure compound, solutions, and any contaminated materials (e.g., gloves, weighing paper, pipette tips), as hazardous waste.[5]

• Due to the presence of bromine, this compound is classified as a halogenated organic waste.

• Do not mix this waste with non-hazardous materials or other incompatible chemical waste streams.[5]

2. Waste Collection:

• Use a designated, sealed waste container for all 2-Bromo-6-methoxybenzaldehyde waste. The container must be made of a material compatible with the chemical.[5]

• Collect any contaminated solid materials, such as personal protective equipment (PPE) and lab supplies, in a separate, clearly labeled container for solid hazardous waste.[5]

3. Container Labeling:

• Clearly label the hazardous waste container with the following information:

  • "Hazardous Waste"[5]

  • The full chemical name: "2-Bromo-6-methoxybenzaldehyde"[5]

  • The approximate quantity of the waste.[5]

  • Any associated hazard warnings (e.g., "Irritant," "Harmful").

4. Storage:

• Store the sealed and labeled waste container in a cool, dry, and well-ventilated area, away from incompatible substances such as strong oxidizing agents and strong bases.[2][6]

• The storage area should be inaccessible to unauthorized personnel.[5]

5. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to schedule a pickup.[5]

• Provide the EHS office or contractor with a complete and accurate description of the waste.[5]

• Follow all institutional and local regulations for the final disposal of the hazardous waste.[1][2][6]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2-Bromo-6-methoxybenzaldehyde.

Disposal Workflow for 2-Bromo-6-methoxybenzaldehyde

Disclaimer: The information provided here is a general guide. Always consult your institution's specific safety protocols and the relevant federal, state, and local regulations for chemical waste disposal.[1][2][6]

References

• 1. aksci.com [aksci.com]
• 2. fishersci.com [fishersci.com]
• 3. aksci.com [aksci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]

Personal protective equipment for handling 2-Bromo-6-methoxybenzaldehyde

This guide provides crucial safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 2-Bromo-6-methoxybenzaldehyde. Adherence to these protocols is essential for ensuring laboratory safety and proper environmental stewardship.

Anticipated Hazards

Based on the hazard profiles of similar brominated and methoxylated benzaldehydes, 2-Bromo-6-methoxybenzaldehyde is presumed to have the following classifications:

• Acute Toxicity, Oral: Harmful if swallowed.

• Skin Irritation: Causes skin irritation.[1][2]

• Eye Irritation: Causes serious eye irritation.[1][2]

• Respiratory Tract Irritation: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Bromo-6-methoxybenzaldehyde to minimize exposure:

PPE Category	Recommended Equipment	Rationale
Eye/Face Protection	Tightly fitting safety goggles with side-shields.[3]	Protects against splashes and dust particles that can cause severe eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).[4]	Prevents direct skin contact, which can lead to irritation. Gloves should be inspected before each use.
Body Protection	Laboratory coat.[4]	Provides a protective layer against accidental spills on clothing and skin.
Respiratory Protection	Use only in a well-ventilated area, preferably a certified chemical fume hood.[3][4]	Minimizes the inhalation of potentially harmful dust or vapors.

Operational and Disposal Plans

A systematic approach to the handling and disposal of 2-Bromo-6-methoxybenzaldehyde is critical for safety and compliance.

Operational Plan

• Preparation:

  • Before handling, ensure that a safety shower and an eyewash station are readily accessible.

  • Don all required PPE as specified in the table above.

  • Conduct all operations within a certified chemical fume hood to maintain adequate ventilation.

• Handling:

  • Avoid contact with skin, eyes, and clothing.[4]

  • Avoid the formation and inhalation of dust.

  • Wash hands thoroughly after handling the compound.

  • Do not eat, drink, or smoke in the handling area.[3]

• Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated place.

  • Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1][5]

Disposal Plan

All waste generated must be treated as hazardous.

• Chemical Waste: Dispose of 2-Bromo-6-methoxybenzaldehyde and any contaminated materials in a designated, labeled hazardous waste container.[3][4] The container must be kept closed and stored in a cool, dry, well-ventilated area away from incompatible materials.

• Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be placed in a sealed bag and disposed of as hazardous waste.[3]

• Regulatory Compliance: All chemical waste must be disposed of in accordance with local, regional, and national regulations.[1] Contact your institution's Environmental Health and Safety (EHS) office or a licensed waste disposal service for proper disposal.[4]

Emergency Procedures

Spill Response Workflow

Caption: Workflow for handling a chemical spill.

This guide is intended to provide essential, immediate safety and logistical information. Always consult with your institution's safety office for specific guidance and protocols.

References

• 1. fishersci.com [fishersci.com]
• 2. bio.vu.nl [bio.vu.nl]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. fishersci.com [fishersci.com]